7-Hydroxy loxapine-d8

• CAS: 1189455-63-7

Core Science & Biosynthesis

An In-depth Technical Guide to 7-Hydroxyloxapine-d8

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 7-Hydroxyloxapine-d8, a deuterated analog of the active metabolite of the antipsychotic drug loxapine (B1675254). It is primarily utilized as an internal standard in bioanalytical mass spectrometry-based assays for the precise quantification of 7-hydroxyloxapine (B195982) in biological matrices. This document details its chemical and physical properties, provides insights into the metabolic pathway of its parent compound, loxapine, and outlines a representative experimental protocol for its use in liquid chromatography-tandem mass spectrometry (LC-MS/MS) applications. Furthermore, this guide includes key quantitative data presented in structured tables and visual diagrams of relevant biochemical and experimental workflows to support researchers in the fields of pharmacology, drug metabolism, and pharmacokinetics.

Introduction

7-Hydroxyloxapine-d8 is the deuterium-labeled form of 7-hydroxyloxapine, an active metabolite of the dibenzoxazepine (B10770217) antipsychotic agent, loxapine.[1] Loxapine is used in the treatment of schizophrenia and its therapeutic and potential side effects are attributed to its complex pharmacology, which involves antagonism of dopamine (B1211576) D2 and serotonin (B10506) 5-HT2A receptors.[2][3] The parent drug undergoes extensive metabolism in the liver, primarily through hydroxylation and N-demethylation, leading to the formation of several metabolites, including 7-hydroxyloxapine and 8-hydroxyloxapine (B195979).[2]

Given that 7-hydroxyloxapine is a pharmacologically active metabolite, its accurate quantification in biological samples is crucial for pharmacokinetic studies, therapeutic drug monitoring, and toxicological assessments.[4] The use of a stable isotope-labeled internal standard, such as 7-Hydroxyloxapine-d8, is the gold standard for quantitative analysis by LC-MS/MS.[1] Its near-identical chemical and physical properties to the unlabeled analyte, but distinct mass, allow for correction of variability during sample preparation and analysis, thereby ensuring high accuracy and precision.[1]

Chemical and Physical Properties

The fundamental properties of 7-Hydroxyloxapine-d8 are summarized in the table below. These data are essential for method development, particularly in mass spectrometry and chromatography.

Property	Value
IUPAC Name	2-chloro-11-(4-methylpiperazin-1-yl-2,2,3,3,5,5,6,6-d8)dibenzo[b,f][5][6]oxazepin-7-ol
Synonyms	2-Chloro-11-(4-methyl-1-piperazinyl)-dibenz[b,f][5][6]oxazepin-7-ol-D8; 2-Chloro-7-hydroxy-11-(4-methyl-1-piperazinyl)dibenz[b,f][5][6]oxazepine-D8
Molecular Formula	C₁₈H₁₀D₈ClN₃O₂
Molecular Weight	351.86 g/mol
Parent Drug	Loxapine

Table 1: Physicochemical Properties of 7-Hydroxyloxapine-d8.[1][7]

Loxapine Metabolism and the Role of 7-Hydroxyloxapine

Loxapine is extensively metabolized in the liver by cytochrome P450 (CYP) enzymes. The hydroxylation of loxapine to 7-hydroxyloxapine is primarily mediated by CYP3A4 and CYP2D6.[2] This metabolic pathway is a key determinant of the overall pharmacological profile of loxapine, as 7-hydroxyloxapine is an active metabolite that binds to D2 receptors with high affinity.[2]

References

• 1. veeprho.com [veeprho.com]
• 2. Revisiting loxapine: a systematic review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. LOXAPINE Synthesis, SAR, MCQ, Structure,Chemical Properties and Therapeutic Uses - Gpatindia: Pharmacy Jobs, Admissions, Scholarships, Conference,Grants, Exam Alerts [gpatindia.com]
• 4. researchgate.net [researchgate.net]
• 5. Simultaneous quantification of loxapine, loxapine N-oxide, amoxapine, 8-hydroxyloxapine and 7-hydroxyloxapine in human plasma using LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Discovery of antipsychotic loxapine derivatives against intracellular multidrug-resistant bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 7. 7-Hydroxy-Loxapine-D8 | CAS No- NA | Simson Pharma Limited [simsonpharma.com]

An In-Depth Technical Guide to 7-Hydroxyloxapine-d8: Structure, Synthesis, and Application

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 7-Hydroxyloxapine-d8, a deuterated metabolite of the antipsychotic drug loxapine (B1675254). This document details its chemical structure, physicochemical properties, and its critical role as an internal standard in bioanalytical method development. Furthermore, it outlines the metabolic pathway of loxapine, experimental protocols for its quantification, and the receptor binding profile of its active metabolites.

Core Compound Structure and Properties

7-Hydroxyloxapine-d8 is a stable isotope-labeled version of 7-Hydroxyloxapine, a primary active metabolite of loxapine. The incorporation of eight deuterium (B1214612) atoms on the piperazine (B1678402) ring provides a distinct mass shift, making it an ideal internal standard for mass spectrometry-based quantification of 7-Hydroxyloxapine in biological matrices.

Chemical Structure:

• 7-Hydroxyloxapine: 2-chloro-11-(4-methylpiperazin-1-yl)dibenzo[b,f][1][2]oxazepin-7-ol

• 7-Hydroxyloxapine-d8: 2-chloro-11-(4-methylpiperazin-1-yl-2,2,3,3,5,5,6,6-d8)dibenzo[b,f][1][2]oxazepin-7-ol[3]

The structures of 7-Hydroxyloxapine and its deuterated analog are presented below:

Diagram: Chemical Structures of 7-Hydroxyloxapine and 7-Hydroxyloxapine-d8

Physicochemical and Pharmacokinetic Properties

A summary of the key physicochemical and pharmacokinetic properties of loxapine and its metabolite, 7-Hydroxyloxapine, is provided in the table below. While experimental data for 7-Hydroxyloxapine is limited, predicted values from computational models are included.

Property	Loxapine	7-Hydroxyloxapine	7-Hydroxyloxapine-d8
Molecular Formula	C18H18ClN3O	C18H18ClN3O2	C18H10D8ClN3O2
Molecular Weight ( g/mol )	327.81	343.81	351.86[4]
LogP (predicted)	3.6[5]	~3.2	~3.2
pKa (basic, predicted)	7.48[5]	~7.5	~7.5
Water Solubility (predicted)	Low	Low	Low

Metabolic Pathway of Loxapine

Loxapine undergoes extensive metabolism in the liver, primarily mediated by the cytochrome P450 (CYP) enzyme system. The formation of 7-Hydroxyloxapine is a key metabolic route.

The metabolic conversion of loxapine to its major metabolites is depicted in the following pathway diagram.

Diagram: Loxapine Metabolic Pathway

Caption: Metabolic conversion of loxapine to its primary metabolites.

Experimental Protocols

Proposed Synthesis of 7-Hydroxyloxapine-d8

While a specific, detailed synthesis protocol for 7-Hydroxyloxapine-d8 is not publicly available, a plausible synthetic route can be proposed based on the synthesis of loxapine and general deuteration techniques. The synthesis would likely involve the use of a deuterated piperazine precursor.

Diagram: Proposed Synthesis Workflow for 7-Hydroxyloxapine-d8

Caption: A logical workflow for the synthesis of 7-Hydroxyloxapine-d8.

Bioanalytical Method for 7-Hydroxyloxapine Quantification using LC-MS/MS

7-Hydroxyloxapine-d8 is employed as an internal standard for the accurate quantification of 7-Hydroxyloxapine in biological samples, typically human plasma. A validated high-performance liquid chromatography-tandem mass spectrometry (LC-MS/MS) method is the standard for this analysis.

Sample Preparation:

A common method for plasma sample preparation is solid-phase extraction (SPE).

Diagram: Sample Preparation Workflow

Caption: A typical solid-phase extraction workflow for plasma samples.

LC-MS/MS Parameters:

The following table summarizes typical parameters for a validated LC-MS/MS method for the analysis of loxapine and its metabolites.

Parameter	Value
LC Column	Reversed-phase (e.g., C18)
Mobile Phase	Gradient of aqueous buffer (e.g., ammonium (B1175870) formate) and organic solvent (e.g., acetonitrile)
Ionization Mode	Positive Electrospray Ionization (ESI+)
Detection Mode	Multiple Reaction Monitoring (MRM)
Linearity Range	0.0500 - 50.0 ng/mL[]
Intra-day Precision (%CV)	≤ 15%
Inter-day Precision (%CV)	≤ 10%
Accuracy (% bias)	Within ±15%
Extraction Recovery	> 80%[]

MRM Transitions:

The specific MRM transitions for 7-Hydroxyloxapine-d8 would be determined by direct infusion of the compound into the mass spectrometer to identify the precursor ion (likely [M+H]+) and its most stable and abundant fragment ions. Based on the molecular weight of 351.86 g/mol , the precursor ion for 7-Hydroxyloxapine-d8 would be m/z 352.9. The product ions would be selected after collision-induced dissociation.

Biological Activity and Signaling

7-Hydroxyloxapine is an active metabolite that contributes to the overall pharmacological profile of loxapine. Loxapine and its metabolites exhibit a complex interaction with various neurotransmitter receptors.

Receptor Binding Profile:

The table below presents the reported binding affinities (Ki, nM) of loxapine for several key receptors. 7-Hydroxyloxapine is known to have a particularly high affinity for the Dopamine D2 receptor.

Receptor	Loxapine Ki (nM)	7-Hydroxyloxapine Activity
Dopamine D2	1.8	High affinity antagonist
Serotonin 5-HT2A	2.1	High affinity antagonist
Dopamine D1	21	Moderate affinity antagonist
Dopamine D4	12	Moderate affinity antagonist
Histamine H1	3.0	High affinity antagonist
Adrenergic α1	10	Moderate affinity antagonist

Diagram: Receptor Interaction and Downstream Signaling

Caption: Simplified signaling pathways affected by loxapine and its active metabolites.

Conclusion

7-Hydroxyloxapine-d8 is an indispensable tool for the accurate and precise quantification of the active metabolite 7-Hydroxyloxapine in pharmacokinetic and toxicokinetic studies. This technical guide provides a foundational understanding of its chemical properties, a proposed synthetic approach, and its application in a validated bioanalytical method. The information presented herein is intended to support researchers and drug development professionals in their efforts to further elucidate the pharmacology and clinical utility of loxapine and its metabolites.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Loxapine | C18H18ClN3O | CID 3964 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 7-Hydroxyloxapine | C18H18ClN3O2 | CID 193253 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 7-Hydroxy-Loxapine-D8 | CAS No- NA | Simson Pharma Limited [simsonpharma.com]
• 5. researchgate.net [researchgate.net]

Synthesis of 7-Hydroxyloxapine-d8: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the synthesis of 7-Hydroxyloxapine-d8, a deuterated analog of a primary active metabolite of the antipsychotic drug loxapine (B1675254). Due to the absence of a publicly available, detailed synthetic protocol for this specific isotopologue, this document outlines a plausible synthetic strategy based on the known synthesis of loxapine, general methods for deuteration, and theoretical approaches to aromatic hydroxylation. This guide is intended to serve as a foundational resource for researchers in medicinal chemistry, drug metabolism, and pharmacokinetic studies who require a stable-labeled internal standard for the quantification of 7-hydroxyloxapine (B195982).

Introduction

Loxapine is a dibenzoxazepine (B10770217) antipsychotic medication used in the treatment of schizophrenia.[1] It undergoes extensive metabolism in the liver, primarily through aromatic hydroxylation, N-demethylation, and N-oxidation.[2] Two of its major active metabolites are 7-hydroxyloxapine and 8-hydroxyloxapine.[1] 7-Hydroxyloxapine, in particular, is a significant metabolite and contributes to the overall pharmacological profile of the parent drug.

Stable isotope-labeled compounds, such as 7-Hydroxyloxapine-d8, are indispensable tools in clinical and preclinical research. They serve as ideal internal standards for bioanalytical methods, most commonly liquid chromatography-mass spectrometry (LC-MS), enabling precise and accurate quantification of the target analyte in complex biological matrices. The deuterium (B1214612) labels render the molecule heavier, allowing it to be distinguished from the endogenous analyte by the mass spectrometer without altering its chemical and chromatographic properties.

This guide details a proposed synthetic pathway for 7-Hydroxyloxapine-d8, provides a summary of relevant data, and includes diagrams to illustrate the metabolic and synthetic workflows.

Metabolic Pathway of Loxapine

Loxapine is metabolized into several compounds, with 7-hydroxyloxapine being a key active metabolite. The metabolic conversion is primarily mediated by cytochrome P450 enzymes.

Metabolic pathway of loxapine.

Proposed Synthesis of 7-Hydroxyloxapine-d8

Proposed Synthetic Workflow

The proposed synthesis involves three main stages:

• Synthesis of the Dibenzoxazepine Core: Construction of the tricyclic system of loxapine.

• Introduction of the Deuterated Sidechain: Attachment of the N-methylpiperazine-d8 moiety.

• Regioselective Hydroxylation: Introduction of the hydroxyl group at the 7-position of the loxapine-d8 core.

Proposed synthetic workflow for 7-Hydroxyloxapine-d8.

Detailed Experimental Protocols (Proposed)

Stage 1: Synthesis of the Dibenzoxazepine Core

This stage is adapted from the general synthesis of loxapine.[3]

• Step 1: Synthesis of 2-(4-Chloro-2-cyanophenoxy)nitrobenzene

  • In a suitable reaction vessel, combine 2-nitrophenol, 2,5-dichlorobenzonitrile, and a copper catalyst (e.g., copper(I) iodide) in a high-boiling polar aprotic solvent such as DMF or DMSO.

  • Add a base, for example, potassium carbonate.

  • Heat the reaction mixture under an inert atmosphere (e.g., nitrogen or argon) for several hours until the reaction is complete, as monitored by TLC or LC-MS.

  • After cooling, the reaction mixture is worked up by pouring it into water and extracting the product with an organic solvent (e.g., ethyl acetate). The organic layer is then washed, dried, and concentrated to yield the crude product, which can be purified by column chromatography.

• Step 2: Synthesis of 2-Amino-5-chlorobenzophenone

  • The nitro group of 2-(4-chloro-2-cyanophenoxy)nitrobenzene is reduced to an amine. A common method is catalytic hydrogenation using palladium on carbon (Pd/C) and hydrogen gas in a solvent like ethanol (B145695) or ethyl acetate.

  • Alternatively, chemical reduction using reagents like tin(II) chloride in hydrochloric acid can be employed.

  • The reduction is followed by an acid- or base-catalyzed rearrangement of the intermediate to form the benzophenone (B1666685) derivative.

• Step 3: Synthesis of 2-Chloro-11H-dibenzo[b,f][4][5]oxazepin-11-one

  • The 2-amino-5-chlorobenzophenone is cyclized to form the dibenzoxazepine core. This can be achieved by heating in a high-boiling solvent, potentially with a catalyst, to facilitate the intramolecular condensation.

Stage 2: Introduction of the Deuterated Sidechain

• Step 4: Synthesis of Loxapine-d8

  • The dibenzoxazepine core is first activated at the 11-position, for example, by conversion to an 11-chloro or 11-lactam thioether derivative.

  • The activated core is then reacted with commercially available N-methylpiperazine-d8. The reaction is typically carried out in an inert solvent and may require heating.

  • The product, Loxapine-d8, is then isolated and purified.

Stage 3: Regioselective Hydroxylation (Hypothetical)

This is the most challenging step of the synthesis, as achieving regioselectivity at the 7-position is difficult through conventional chemical methods.

• Proposed Method: Directed Ortho-Metalation (DoM)

  • The principle of DoM involves the use of a directing group to guide a strong base (like an organolithium reagent) to deprotonate a specific ortho-position on an aromatic ring.[6] The resulting aryllithium species can then react with an electrophilic oxygen source.

  • In the case of Loxapine-d8, the oxygen atom of the oxazepine ring or the nitrogen atoms of the piperazine (B1678402) ring could potentially act as directing groups. However, the electronic and steric environment of the dibenzoxazepine system makes predicting the outcome of DoM challenging.

  • Hypothetical Protocol:

    • Dissolve Loxapine-d8 in a dry, aprotic solvent like THF under an inert atmosphere.

    • Cool the solution to a low temperature (e.g., -78 °C).

    • Slowly add a strong base such as n-butyllithium or sec-butyllithium.

    • After stirring for a period to allow for lithiation, add an electrophilic oxygen source (e.g., molecular oxygen followed by a reducing agent, or a peroxide reagent).

    • Quench the reaction and perform an aqueous workup to isolate the hydroxylated product.

  • Note: This is a speculative step and would require significant optimization to achieve the desired regioselectivity and yield.

Data Presentation

As no experimental data for the synthesis of 7-Hydroxyloxapine-d8 is available, the following tables summarize the properties of loxapine and its key metabolites.

Table 1: Physicochemical Properties of Loxapine and its Metabolites

Compound	Molecular Formula	Molar Mass ( g/mol )
Loxapine	C₁₈H₁₈ClN₃O	327.81
7-Hydroxyloxapine	C₁₈H₁₈ClN₃O₂	343.81
8-Hydroxyloxapine	C₁₈H₁₈ClN₃O₂	343.81
Amoxapine	C₁₇H₁₆ClN₃O	313.78

Table 2: Key Metabolizing Enzymes for Loxapine

Metabolite	Primary Cytochrome P450 Enzymes
7-Hydroxyloxapine	CYP2D6, CYP3A4
8-Hydroxyloxapine	CYP1A2
Amoxapine	CYP3A4, CYP2C19

Conclusion

The synthesis of 7-Hydroxyloxapine-d8 presents a significant challenge, primarily due to the difficulty of achieving regioselective hydroxylation of the dibenzoxazepine core. This guide has outlined a plausible synthetic strategy by combining known methods for the synthesis of the loxapine scaffold with the use of a commercially available deuterated building block and a proposed, yet hypothetical, hydroxylation step. The information provided herein is intended to serve as a valuable resource for researchers and scientists in the field of drug development and bioanalysis, providing a solid foundation for the potential laboratory synthesis of this important analytical standard. Further experimental investigation is required to validate and optimize the proposed synthetic route, particularly the final hydroxylation step.

References

• 1. Loxapine | C18H18ClN3O | CID 3964 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Method for synthesizing loxapine - Eureka | Patsnap [eureka.patsnap.com]
• 3. CN103570641A - Preparation method of loxapine and key intermediate of loxapine - Google Patents [patents.google.com]
• 4. researchgate.net [researchgate.net]
• 5. Hydroxylation of Substituted Anilides with Metallaphotocatalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Directed ortho metalation - Wikipedia [en.wikipedia.org]

A Technical Guide to 7-Hydroxy Loxapine-d8 for Researchers and Drug Development Professionals

Introduction

7-Hydroxy Loxapine-d8 is the deuterated analog of 7-Hydroxy Loxapine (B1675254), a principal active metabolite of the antipsychotic drug Loxapine. Due to its isotopic labeling, 7-Hydroxy Loxapine-d8 serves as an invaluable internal standard for the quantitative analysis of 7-Hydroxy Loxapine in biological matrices during pharmacokinetic and metabolic studies. This technical guide provides a comprehensive overview of 7-Hydroxy Loxapine-d8, including its physicochemical properties, relevant experimental protocols, and its role in the context of Loxapine's metabolic and signaling pathways.

Data Presentation

Physicochemical Properties

Quantitative data for 7-Hydroxy Loxapine-d8 and its non-deuterated counterpart, 7-Hydroxy Loxapine, are summarized below. It is important to note that a specific CAS number for the deuterated compound is not consistently available from commercial suppliers and is often listed as "N/A".

Property	7-Hydroxy Loxapine-d8	7-Hydroxy Loxapine	Loxapine
CAS Number	N/A	37081-75-7[1]	1977-10-2[2]
Molecular Formula	C₁₈H₁₀D₈ClN₃O₂[3][4]	C₁₈H₁₈ClN₃O₂[5]	C₁₈H₁₈ClN₃O[2]
Molecular Weight	351.86 g/mol [3][6]	343.81 g/mol [5]	327.81 g/mol [2]
Appearance	N/A	N/A	Pale yellowish crystals[2]
Melting Point	N/A	N/A	109-111 °C[2]
pKa (basic)	N/A	N/A	7.48[2]
Solubility (water)	N/A	N/A	0.103 g/L[2]
LogP	N/A	N/A	3.6[2]

Receptor Binding Affinities

Loxapine and its metabolites exhibit a complex pharmacology, interacting with various neurotransmitter receptors. 7-Hydroxy Loxapine is noted for its high affinity for the dopamine (B1211576) D2 receptor.

Receptor	Loxapine (Ki, nM)	7-Hydroxy Loxapine (Affinity)	Reference
Dopamine D2	High	High	[7]
Serotonin (B10506) 5-HT2A	High	N/A	[7]

Experimental Protocols

Quantification of 7-Hydroxy Loxapine in Human Plasma via LC-MS/MS

7-Hydroxy Loxapine-d8 is primarily used as an internal standard in analytical methods. A validated high-performance liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the simultaneous determination of loxapine and its metabolites, including 7-hydroxyloxapine (B195982), in human plasma has been developed.[8]

Sample Preparation:

• Plasma samples (100 µL) are extracted using micro-elution solid-phase extraction (SPE).[8]

• 7-Hydroxy Loxapine-d8 is added as the internal standard prior to extraction.

Chromatographic Conditions:

• LC System: High-performance liquid chromatography system.

• MS System: Tandem mass spectrometer with a turbo-ionspray interface in positive ionization mode.[8]

• Analytical Column: Reversed-phase column.

• Mobile Phase: A suitable gradient of aqueous and organic solvents.

• Detection: Selected reaction monitoring (SRM) is used for quantification.[8]

Validation Parameters:

• Calibration Curve Range: 0.0500–50.0 ng/mL.[8]

• Precision: Between-run and inter-day precision varied from 0.0% to 13.8%.[8]

• Accuracy: Ranged from 86.4% to 109.3% of nominal values.[8]

• Recovery: Extraction recoveries for loxapine and its metabolites were above 80%.[8]

Synthesis of 7-Hydroxy Loxapine

A detailed, publicly available, step-by-step synthesis protocol for 7-Hydroxy Loxapine is not readily found. However, its formation is a key step in the metabolism of Loxapine. The synthesis would likely involve a multi-step process starting from a suitable precursor, with a final hydroxylation step. The synthesis of the parent compound, Loxapine, has been described in the patent literature and typically involves the condensation of key intermediates.

Mandatory Visualizations

Loxapine Metabolism Pathway

The following diagram illustrates the metabolic conversion of Loxapine to its major metabolites, including 7-Hydroxy Loxapine.

Caption: Metabolic pathways of Loxapine.

Experimental Workflow for Bioanalytical Quantification

This diagram outlines the typical workflow for quantifying 7-Hydroxy Loxapine in biological samples using an internal standard like 7-Hydroxy Loxapine-d8.

Caption: Bioanalytical workflow for 7-Hydroxy Loxapine.

Signaling Pathway of 7-Hydroxy Loxapine

The antipsychotic effects of Loxapine and its active metabolites are primarily attributed to their antagonist activity at dopamine and serotonin receptors. This diagram depicts the antagonistic action of 7-Hydroxy Loxapine at the D2 receptor.

Caption: Antagonism of the D2 receptor by 7-Hydroxy Loxapine.

References

• 1. 7-Hydroxy Loxapine-D8 | TRC-H943792-10MG | LGC Standards [lgcstandards.com]
• 2. Loxapine | C18H18ClN3O | CID 3964 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. pharmaffiliates.com [pharmaffiliates.com]
• 4. veeprho.com [veeprho.com]
• 5. GSRS [gsrs.ncats.nih.gov]
• 6. 7-Hydroxy-Loxapine-D8 | CAS No- NA | Simson Pharma Limited [simsonpharma.com]
• 7. The in Vitro Actions of Loxapine on Dopaminergic and Serotonergic Receptors. Time to Consider Atypical Classification of This Antipsychotic Drug? - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Simultaneous quantification of loxapine, loxapine N-oxide, amoxapine, 8-hydroxyloxapine and 7-hydroxyloxapine in human plasma using LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]

properties of 7-Hydroxy loxapine-d8

An In-Depth Technical Guide to 7-Hydroxy loxapine-d8

For Researchers, Scientists, and Drug Development Professionals

Introduction

7-Hydroxy loxapine-d8 is the deuterium-labeled stable isotope of 7-Hydroxy loxapine (B1675254), a primary active metabolite of the antipsychotic drug Loxapine. Due to its isotopic labeling, it serves as an ideal internal standard for quantitative bioanalytical assays, such as those employing liquid chromatography-mass spectrometry (LC-MS/MS).[1][2] The incorporation of eight deuterium (B1214612) atoms provides a distinct mass shift from the endogenous metabolite, ensuring precise and accurate quantification in complex biological matrices like plasma and tissue.[3][4]

This guide provides a comprehensive overview of the known properties, metabolic context, analytical methodologies, and pharmacological significance of 7-Hydroxy loxapine-d8 and its non-labeled analog, 7-Hydroxy loxapine.

Physicochemical Properties

Detailed physicochemical data for 7-Hydroxy loxapine-d8 is not extensively published, as it is primarily synthesized as an analytical standard. However, key identifiers and properties of the labeled compound and its parent molecules are summarized below.

Property	Value	Source
IUPAC Name	2-chloro-11-(4-methylpiperazin-1-yl-2,2,3,3,5,5,6,6-d8)dibenzo[b,f][5][6]oxazepin-7-ol	[3]
Synonyms	2-Chloro-7-hydroxy-11-(4-methyl-1-piperazinyl)dibenz[b,f][5][6]oxazepine-D8	[3]
CAS Number	Not Available (NA)	[7][8][9]
Molecular Formula (7-OH-Loxapine-d8)	C₁₈H₁₀D₈ClN₃O₂	[7]
Molecular Weight (7-OH-Loxapine-d8)	351.86 g/mol	[7]
Molecular Formula (Loxapine)	C₁₈H₁₈ClN₃O	[10]
Molecular Weight (Loxapine)	327.8 g/mol	[10]
Molecular Formula (7-OH-Loxapine)	C₁₈H₁₈ClN₃O₂
Molecular Weight (7-OH-Loxapine)	343.81 g/mol	[7]

Synthesis and Manufacturing

A detailed, publicly available synthesis protocol for 7-Hydroxy loxapine-d8 is not available. It is typically produced via custom synthesis by specialized chemical suppliers.[7] The synthesis would involve a multi-step process starting from precursors of the dibenzoxazepine (B10770217) core, followed by the introduction of the deuterated N-methylpiperazine side chain.

The general synthesis of the parent compound, loxapine, involves the condensation of 2-aminophenol (B121084) derivatives with a suitable benzoyl chloride, followed by cyclization and subsequent reaction with N-methylpiperazine.[11] For the deuterated analog, a deuterated N-methylpiperazine precursor would be utilized in the final step to introduce the stable isotope label.

Metabolism of Loxapine

Loxapine is extensively metabolized in the liver, primarily by the Cytochrome P450 (CYP) enzyme system, into several active and inactive metabolites.[1] The formation of 7-Hydroxy loxapine is a key pathway, primarily mediated by CYP2D6 and CYP3A4.[1] This metabolite, along with 8-Hydroxy loxapine and N-desmethyl-loxapine (Amoxapine), are the major products of Phase I metabolism. These metabolites can be further conjugated with glucuronic acid for excretion.[10][12]

Metabolic pathway of Loxapine.

Pharmacological Profile

While 7-Hydroxy loxapine-d8 is pharmacologically inert due to its use as a tracer, its non-deuterated counterpart, 7-Hydroxy loxapine, is a pharmacologically active metabolite that significantly contributes to the overall clinical effect of loxapine.

• Parent Drug (Loxapine): Loxapine is classified as a typical antipsychotic but exhibits an "atypical" receptor binding profile. It acts as a potent antagonist at both dopamine (B1211576) D2 and serotonin (B10506) 5-HT2A receptors.[1][13] It also has a high affinity for D4 receptors and moderate affinity for D1, D3, histaminergic H1, and cholinergic M1 receptors.[1][14]

• 7-Hydroxy Loxapine: This metabolite is particularly significant as it possesses a high affinity for the D2 receptor.[1] Some studies suggest its affinity for the D2 receptor is five times higher than that of the parent loxapine compound.[13] This high D2 receptor occupancy by 7-Hydroxy loxapine may explain some of the in vivo effects of loxapine and helps to reconcile discrepancies between loxapine's in vitro binding profile and its in vivo receptor occupancy observed in PET scans.[6][13] In contrast, the 8-Hydroxy loxapine metabolite is relatively inert at D2 receptors.[1]

Analytical Methodologies

The primary application of 7-Hydroxy loxapine-d8 is as an internal standard for the quantification of 7-Hydroxy loxapine in biological samples. LC-MS/MS is the gold standard for this analysis.

Experimental Protocol: Quantification in Human Plasma

A validated LC-MS/MS method for the simultaneous determination of loxapine and its key metabolites, including 7-Hydroxy loxapine, has been established.[5][15]

Sample Preparation:

• Pipette 100 µL of human plasma into a microcentrifuge tube.

• Spike the sample with the internal standard working solution (containing 7-Hydroxy loxapine-d8).

• Perform sample extraction using micro-elution solid-phase extraction (SPE).[5]

• Evaporate the eluate to dryness under a stream of nitrogen.

• Reconstitute the residue in the mobile phase for injection.

Chromatographic and Mass Spectrometric Conditions:

Parameter	Specification
Analytical Technique	High-Performance Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)
Extraction Method	Micro-elution Solid Phase Extraction (SPE)
LC Column	Reversed Phase (e.g., C18)
Ionization Mode	Positive Ion Electrospray (ESI+)
MS Detection	Selected Reaction Monitoring (SRM)
Calibration Range	0.0500 - 50.0 ng/mL
Accuracy	86.4% to 109.3% of nominal
Precision (Inter-day)	0.0% to 13.8%

(Data sourced from a validated method for loxapine and its four metabolites).[5]

Bioanalytical workflow for 7-Hydroxy Loxapine.

Applications

The sole and critical application of 7-Hydroxy loxapine-d8 is as an internal standard.[2][4] Its use is essential for:

• Pharmacokinetic (PK) Studies: Accurately determining the concentration-time profile of the active 7-Hydroxy loxapine metabolite after administration of loxapine.

• Therapeutic Drug Monitoring (TDM): Quantifying metabolite levels in patients to optimize dosing and minimize adverse effects.

• Metabolic Research: Investigating the in vitro and in vivo formation of loxapine metabolites.[3]

Stability and Storage

For long-term stability, 7-Hydroxy loxapine-d8, typically supplied as a solid or in solution, should be stored under the conditions recommended by the supplier, which is often at -20°C. The non-labeled metabolites, including 7-Hydroxy loxapine, have been shown to be stable in human plasma for at least 260 days when stored at -20°C.[5]

Conclusion

7-Hydroxy loxapine-d8 is an indispensable analytical tool for the accurate quantification of 7-Hydroxy loxapine, a pharmacologically important and active metabolite of the antipsychotic loxapine. Its use as an internal standard in LC-MS/MS assays enables robust and reliable data generation, which is critical for advancing drug development, clinical pharmacology, and therapeutic drug monitoring related to loxapine treatment. Understanding the properties of this metabolite is crucial for interpreting the overall mechanism of action and clinical efficacy of loxapine.

References

• 1. Revisiting loxapine: a systematic review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. veeprho.com [veeprho.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Simultaneous quantification of loxapine, loxapine N-oxide, amoxapine, 8-hydroxyloxapine and 7-hydroxyloxapine in human plasma using LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. The in Vitro Actions of Loxapine on Dopaminergic and Serotonergic Receptors. Time to Consider Atypical Classification of This Antipsychotic Drug? - PMC [pmc.ncbi.nlm.nih.gov]
• 7. 7-Hydroxy-Loxapine-D8 | CAS No- NA | Simson Pharma Limited [simsonpharma.com]
• 8. 7-Hydroxy loxapine-d8 [chembk.com]
• 9. pharmaffiliates.com [pharmaffiliates.com]
• 10. Loxapine | C18H18ClN3O | CID 3964 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. CN103570641A - Preparation method of loxapine and key intermediate of loxapine - Google Patents [patents.google.com]
• 12. 7-Hydroxy-loxapine-glucuronide | C24H26ClN3O8 | CID 169441915 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 13. psychiatryonline.org [psychiatryonline.org]
• 14. A neurochemical basis for the antipsychotic activity of loxapine: interactions with dopamine D1, D2, D4 and serotonin 5-HT2 receptor subtypes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]

7-Hydroxyloxapine-d8: A Technical Guide to its Role as a Metabolite of Loxapine

For Researchers, Scientists, and Drug Development Professionals

Introduction

Loxapine (B1675254), a dibenzoxazepine (B10770217) antipsychotic agent, undergoes extensive metabolism in the body, leading to the formation of several pharmacologically active and inactive metabolites. Among these, 7-hydroxyloxapine (B195982) has garnered significant interest due to its notable affinity for dopamine (B1211576) D2 receptors, suggesting a potential contribution to the overall therapeutic effect of loxapine.[1] This technical guide provides an in-depth overview of 7-hydroxyloxapine, with a particular focus on its deuterated analogue, 7-hydroxyloxapine-d8, which serves as a critical internal standard for its accurate quantification in biological matrices. This document will cover the metabolic pathway of loxapine to 7-hydroxyloxapine, present key quantitative pharmacokinetic data, detail experimental protocols for its analysis, and visualize associated signaling pathways and workflows.

Loxapine Metabolism and the Formation of 7-Hydroxyloxapine

Loxapine is metabolized in the liver primarily through oxidation and demethylation. The formation of 7-hydroxyloxapine is a key hydroxylation reaction mediated by the cytochrome P450 enzymes CYP3A4 and CYP2D6.[1][2] This metabolic conversion is a crucial step in the biotransformation of loxapine and contributes to the complex pharmacological profile of the parent drug.

Data Presentation: Pharmacokinetics of Loxapine and its Metabolites

The following tables summarize key pharmacokinetic parameters of loxapine and its major metabolites, including 7-hydroxyloxapine, following administration of the parent drug. The use of deuterated internal standards, such as 7-hydroxyloxapine-d8, is essential for the accuracy and precision of these measurements.

Table 1: Pharmacokinetic Parameters of Loxapine and Metabolites after Oral Loxapine Administration in Humans
Analyte	Dose of Loxapine	AUC (ng·h/mL)	Reference
Loxapine	50 mg	174	[3]
7-Hydroxyloxapine	50 mg	101	[3]
8-Hydroxyloxapine (B195979)	50 mg	588	[3]

Table 2: Pharmacokinetic Parameters of Loxapine and Metabolites after Inhaled Loxapine Administration in Humans
Analyte	Dose of Loxapine	AUCinf (ng·min/mL)	Terminal Half-life (h)	Reference
Loxapine	10 mg	4332	8	[4]
7-Hydroxyloxapine	10 mg	650 (15% of parent)	12	[4]

Note: Cmax and Tmax data for 7-hydroxyloxapine following oral administration in humans were not explicitly available in the reviewed literature.

Experimental Protocols

The accurate quantification of 7-hydroxyloxapine in biological matrices is critical for pharmacokinetic and metabolism studies. The use of a stable isotope-labeled internal standard, such as 7-hydroxyloxapine-d8, is the gold standard for LC-MS/MS-based bioanalysis.

Protocol: Quantification of 7-Hydroxyloxapine in Human Plasma using LC-MS/MS

This protocol is based on a validated method for the simultaneous quantification of loxapine and its metabolites.[5][6]

1. Sample Preparation: Solid Phase Extraction (SPE)

• Objective: To extract 7-hydroxyloxapine and other metabolites from human plasma and remove interfering matrix components.

• Materials:

  • Human plasma samples (collected with K2EDTA as anticoagulant)

  • 7-Hydroxyloxapine-d8 internal standard solution

  • Cation-exchange SPE cartridges

  • Methanol (B129727)

  • Ammonium (B1175870) hydroxide (B78521)

  • Formic acid

  • Water

  • Nitrogen evaporator

  • Centrifuge

• Procedure:

  • To 100 µL of human plasma, add a known amount of 7-hydroxyloxapine-d8 internal standard.

  • Precondition the cation-exchange SPE cartridge with methanol followed by water.

  • Load the plasma sample onto the SPE cartridge.

  • Wash the cartridge with a weak organic solvent (e.g., 5% methanol in water) to remove polar interferences.

  • Elute the analyte and internal standard with an appropriate elution solvent (e.g., 5% ammonium hydroxide in methanol).

  • Evaporate the eluate to dryness under a stream of nitrogen.

  • Reconstitute the residue in the mobile phase for LC-MS/MS analysis.

2. LC-MS/MS Analysis

• Objective: To chromatographically separate and quantify 7-hydroxyloxapine using tandem mass spectrometry.

• Instrumentation:

  • High-Performance Liquid Chromatography (HPLC) system

  • Reversed-phase C18 analytical column

  • Tandem mass spectrometer with a turbo-ionspray interface

• LC Conditions:

  • Mobile Phase A: 0.1% Formic acid in water

  • Mobile Phase B: 0.1% Formic acid in acetonitrile

  • Gradient: A suitable gradient to achieve separation of loxapine and its metabolites.

  • Flow Rate: Appropriate for the column dimensions (e.g., 0.5 mL/min).

  • Injection Volume: 10 µL

• MS/MS Conditions:

  • Ionization Mode: Positive electrospray ionization (ESI+)

  • Scan Type: Selected Reaction Monitoring (SRM)

  • SRM Transitions:

    • 7-Hydroxyloxapine: Precursor ion (Q1) m/z -> Product ion (Q3) m/z (Specific masses to be determined during method development)

    • 7-Hydroxyloxapine-d8: Precursor ion (Q1) m/z -> Product ion (Q3) m/z (Specific masses to be determined during method development)

  • Collision Energy and other MS parameters: Optimized for maximum signal intensity.

3. Quantification

• A calibration curve is constructed by plotting the peak area ratio of the analyte (7-hydroxyloxapine) to the internal standard (7-hydroxyloxapine-d8) against the concentration of the calibration standards.

• The concentration of 7-hydroxyloxapine in the unknown samples is determined from the calibration curve using a 1/x²-weighted linear regression analysis.[5]

Table 3: Validation Parameters for the LC-MS/MS Method
Parameter	Value
Calibration Curve Range	0.0500 - 50.0 ng/mL
Between-run Precision	0.0% to 13.8%
Accuracy	86.4% to 109.3% of nominal
Extraction Recovery	> 80%

Mandatory Visualizations

Signaling Pathways and Experimental Workflows

The following diagrams, generated using the DOT language, illustrate key processes related to 7-hydroxyloxapine.

Metabolic pathway of loxapine.

References

• 1. accessdata.fda.gov [accessdata.fda.gov]
• 2. Determination of loxapine in human plasma and urine and identification of three urinary metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Loxapine delivered as a thermally generated aerosol does not prolong QTc in a thorough QT/QTc study in healthy subjects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Simultaneous quantification of loxapine, loxapine N-oxide, amoxapine, 8-hydroxyloxapine and 7-hydroxyloxapine in human plasma using LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

The Role of 7-Hydroxyloxapine-d8 in Modern Pharmacokinetic Studies: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the critical role of 7-Hydroxyloxapine-d8 as an internal standard in the bioanalytical studies essential for the pharmacokinetic profiling of loxapine (B1675254), a key antipsychotic medication. The use of stable isotope-labeled internal standards is paramount for the accuracy and precision of quantitative bioanalysis, particularly in complex matrices such as plasma.

Introduction to Loxapine and its Metabolism

Loxapine is a dibenzoxazepine (B10770217) tricyclic antipsychotic agent used in the treatment of schizophrenia. Following administration, loxapine undergoes extensive metabolism, primarily in the liver, leading to the formation of several metabolites. Among these, 7-hydroxyloxapine (B195982) is a significant active metabolite that contributes to the overall pharmacological effect of the drug. Understanding the pharmacokinetic profiles of both the parent drug and its active metabolites is crucial for optimizing dosing regimens and ensuring therapeutic efficacy and safety.

The metabolic conversion of loxapine to 7-hydroxyloxapine is a key pathway that influences the drug's therapeutic window and potential for drug-drug interactions. Accurate quantification of 7-hydroxyloxapine in biological samples is therefore a cornerstone of clinical and preclinical loxapine research.

The Essential Role of an Internal Standard in Bioanalysis

In quantitative bioanalysis using liquid chromatography-mass spectrometry (LC-MS/MS), an internal standard (IS) is a compound of known concentration added to samples, calibrators, and quality controls. The IS is essential to correct for variability during sample processing and analysis. An ideal internal standard should mimic the analyte's behavior throughout the entire analytical process, including extraction, chromatography, and ionization.

Stable isotope-labeled (SIL) compounds, such as 7-Hydroxyloxapine-d8, are considered the gold standard for use as internal standards in LC-MS/MS assays. The deuterium-labeled analogue has nearly identical physicochemical properties to the analyte, 7-hydroxyloxapine, ensuring it co-elutes chromatographically and experiences similar matrix effects and ionization suppression or enhancement. However, its increased mass allows it to be distinguished from the endogenous analyte by the mass spectrometer.

Bioanalytical Methodologies for 7-Hydroxyloxapine Quantification

The simultaneous quantification of loxapine and its metabolites, including 7-hydroxyloxapine, is typically achieved using a validated LC-MS/MS method.[1] The use of a deuterated internal standard like 7-Hydroxyloxapine-d8 is critical for the robustness of such methods.

Experimental Protocol: Plasma Sample Analysis

The following protocol is a representative example of a validated method for the quantification of 7-hydroxyloxapine in human plasma, incorporating the use of a stable isotope-labeled internal standard.

3.1.1. Sample Preparation: Solid Phase Extraction (SPE)

• To 100 µL of human plasma, add a known concentration of the internal standard solution (7-Hydroxyloxapine-d8).

• The samples are then subjected to a solid-phase extraction procedure to remove plasma proteins and other interfering substances.

• The extracts are evaporated to dryness and reconstituted in a mobile phase-compatible solution for injection into the LC-MS/MS system.

3.1.2. Liquid Chromatography

The chromatographic separation is typically performed on a reverse-phase C18 column. The mobile phase usually consists of a gradient mixture of an aqueous buffer (e.g., ammonium (B1175870) formate) and an organic solvent (e.g., acetonitrile (B52724) or methanol). The gradient elution ensures the separation of loxapine, 7-hydroxyloxapine, and other metabolites from endogenous plasma components.

3.1.3. Mass Spectrometry

A triple quadrupole mass spectrometer operating in the positive ion mode with an electrospray ionization (ESI) source is commonly used. The analytes are quantified using Multiple Reaction Monitoring (MRM), which provides high selectivity and sensitivity.

Data Presentation: Mass Spectrometry Parameters

The following table summarizes the typical mass spectrometry parameters for the analysis of 7-hydroxyloxapine and the inferred parameters for its deuterated internal standard, 7-Hydroxyloxapine-d8. The precursor ion for 7-Hydroxyloxapine-d8 is expected to be 8 atomic mass units (amu) higher than that of the unlabeled analyte, while the product ion would likely be the same or shifted depending on the location of the deuterium (B1214612) atoms.

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
7-Hydroxyloxapine	344.1	257.1	35
7-Hydroxyloxapine-d8 (Internal Standard)	352.1	257.1	35

Note: The parameters for 7-Hydroxyloxapine-d8 are inferred based on the principles of mass spectrometry with stable isotope-labeled internal standards. The exact values may need to be optimized during method development.

Visualizing the Workflow and Metabolic Pathway

Loxapine Metabolism

The metabolic pathway from loxapine to its major active metabolite, 7-hydroxyloxapine, is a critical aspect of its pharmacology.

Caption: Metabolic pathway of loxapine to 7-hydroxyloxapine.

Bioanalytical Workflow

The following diagram illustrates a typical workflow for a pharmacokinetic study utilizing 7-Hydroxyloxapine-d8 as an internal standard.

References

• 1. Simultaneous quantification of loxapine, loxapine N-oxide, amoxapine, 8-hydroxyloxapine and 7-hydroxyloxapine in human plasma using LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Guide: 7-Hydroxy Loxapine-d8 Certificate of Analysis

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the information typically found on a Certificate of Analysis (CoA) for 7-Hydroxy Loxapine-d8, a deuterated internal standard crucial for the accurate quantification of the active metabolite of loxapine (B1675254). The document details the analytical methodologies employed for its characterization and provides representative data to aid researchers in its application.

Product Identification and Specifications

A Certificate of Analysis for 7-Hydroxy Loxapine-d8 will typically begin with fundamental identification details. While a specific batch CoA is not publicly available, the following information has been compiled from various suppliers.

Table 1: Representative Product Information

Parameter	Typical Data	Source
Product Name	7-Hydroxy Loxapine-d8	[1][2]
CAS Number	Not Available (NA)
Molecular Formula	C₁₈H₁₀D₈ClN₃O₂
Molecular Weight	351.86 g/mol
Appearance	Solid	-
Purity	Specification (e.g., ≥98%)	-
Storage	Recommended conditions provided on CoA	[1]

Note: This data is representative. Researchers should always refer to the specific Certificate of Analysis provided with their product batch.

Quantitative Analytical Data

7-Hydroxy Loxapine-d8 is primarily used as an internal standard in pharmacokinetic and metabolic studies, making its purity and concentration critical parameters.[3] The quantification of loxapine and its metabolites, including 7-hydroxyloxapine (B195982), is typically performed using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[4][5] The validation of these methods provides key quantitative data, as summarized below.

Table 2: Performance Characteristics of a Validated LC-MS/MS Method for Loxapine and its Metabolites

Parameter	Result
Calibration Curve Range	0.0500 - 50.0 ng/mL
Regression Model	1/x² weighted linear regression
Between-Run Precision (%RSD)	0.0% to 13.8%
Accuracy	86.4% to 109.3% of nominal
Lower Limit of Quantitation (LLOQ)	0.0500 ng/mL
Extraction Recovery	>80%

This data is based on a validated method for the simultaneous quantification of loxapine and four of its metabolites in human plasma.[4]

Experimental Protocols

The following sections detail the typical experimental methodologies used to characterize and quantify 7-Hydroxy Loxapine and its non-deuterated analogue.

Sample Preparation: Solid Phase Extraction (SPE)

A common method for extracting loxapine and its metabolites from biological matrices like plasma involves solid phase extraction.[4]

• Sample Pre-treatment: 100 µL of human plasma is used as the sample.

• Extraction: Micro-elution solid phase extraction (SPE) is performed. While the specific sorbent is not always detailed in abstracts, cation-exchange SPE has been successfully used.[6]

• Elution: The analytes are eluted from the SPE cartridge.

• Analysis: The resulting extracts are analyzed by LC-MS/MS.[4]

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Analysis

A validated high-performance liquid chromatographic-tandem mass spectrometry (LC-MS/MS) method has been developed for the simultaneous determination of loxapine and its metabolites.[4]

• Chromatography: Reversed-phase liquid chromatography is employed.[4][6]

• Column: A 5-micron Spherisorb C6 column has been used for baseline separation.[6]

• Mobile Phase: A typical mobile phase consists of a phosphate (B84403) buffer and acetonitrile (B52724) mixture.[6]

• Mass Spectrometry:

  • Interface: Turbo-ionspray interface.[4]

  • Ionization Mode: Positive ionization.[4]

  • Detection: Selected Reaction Monitoring (SRM) is used for quantification.[4]

Mandatory Visualizations

Analytical Workflow

The following diagram illustrates a typical workflow for the quantitative analysis of 7-Hydroxy Loxapine from a biological sample.

Caption: Workflow for the analysis of 7-Hydroxy Loxapine.

Loxapine Metabolic Pathway

Loxapine undergoes extensive metabolism in the liver, primarily through the cytochrome P450 (CYP) enzyme system.[7][8] This diagram illustrates the key metabolic transformations.

Caption: Metabolic pathways of loxapine.

Concluding Remarks

This technical guide provides a framework for understanding the critical information presented in a Certificate of Analysis for 7-Hydroxy Loxapine-d8. The accuracy and reliability of research data depend on the quality of the internal standards used. Therefore, a thorough review of the CoA for each new batch of this compound is essential for any researcher in the field of drug metabolism and pharmacokinetics. The provided experimental protocols and diagrams serve as a valuable resource for planning and executing studies involving the quantitative analysis of loxapine and its metabolites.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. 7-Hydroxy Loxapine-D8 | TRC-H943792-10MG | LGC Standards [lgcstandards.com]
• 3. veeprho.com [veeprho.com]
• 4. Simultaneous quantification of loxapine, loxapine N-oxide, amoxapine, 8-hydroxyloxapine and 7-hydroxyloxapine in human plasma using LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Investigation of the disposition of loxapine, amoxapine and their hydroxylated metabolites in different brain regions, CSF and plasma of rat by LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Revisiting loxapine: a systematic review - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Loxapine | C18H18ClN3O | CID 3964 - PubChem [pubchem.ncbi.nlm.nih.gov]

Commercial Suppliers and Technical Guide for 7-Hydroxy Loxapine-d8

An In-depth Technical Resource for Researchers and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability and technical specifications of 7-Hydroxy loxapine-d8, a deuterated analog of a major metabolite of the antipsychotic drug loxapine (B1675254). This document is intended for researchers, scientists, and drug development professionals who require a reliable source of this stable isotope-labeled internal standard for analytical and pharmacokinetic studies.

Introduction to 7-Hydroxy Loxapine-d8

7-Hydroxy loxapine-d8 is the deuterium-labeled form of 7-Hydroxy loxapine. Due to its isotopic labeling, it serves as an ideal internal standard for quantitative bioanalytical methods, such as liquid chromatography-tandem mass spectrometry (LC-MS/MS).[1][2] The use of a stable isotope-labeled internal standard is critical for correcting for matrix effects and variations in sample processing and instrument response, thereby ensuring the accuracy and precision of analytical results.[2] Loxapine is an antipsychotic medication used in the treatment of schizophrenia.[3] Its metabolism in the body leads to the formation of several metabolites, including 7-Hydroxy loxapine.[4] Therefore, the simultaneous quantification of loxapine and its metabolites is crucial for pharmacokinetic and drug metabolism studies.

Commercial Suppliers

Several commercial suppliers offer 7-Hydroxy loxapine-d8 for research purposes. The following table summarizes the available information from various vendors. Please note that a Certificate of Analysis (COA) with detailed purity and isotopic enrichment data is typically available upon request from the suppliers.

Supplier	Product Name	Catalog Number	Molecular Formula	Molecular Weight ( g/mol )	Notes
Simson Pharma Limited	7-Hydroxy-Loxapine-D8	L880007	C18H10D8ClN3O2	351.86	Accompanied by Certificate of Analysis.[5]
MedChemExpress	7-Hydroxy loxapine-d8	HY-114533S	C18H10D8ClN3O2	351.86	Stable isotope-labeled compound.[1]
Pharmaffiliates	7-Hydroxy Loxapine-D8	PA STI 088724	C18H10D8ClN3O2	351.86	Labelled analogue of 7-Hydroxy Loxapine.[6]
Veeprho Research Inc.	7-Hydroxy Loxapine-D8	DVE00809	C18H10D8ClN3O2	351.86	Utilized as an internal standard in analytical and pharmacokinetic research.[2]
LGC Standards	7-Hydroxy Loxapine-D8	TRC-H943792	C18H10D8ClN3O2	351.86	Neurology Research Chemical and Analytical Standard.
Sapphire Bioscience	7-Hydroxy Loxapine-D8	-	-	-	For Research Use Only.[7]

Physicochemical Data

Property	Value	Source
Chemical Name	2-chloro-11-(4-methylpiperazin-1-yl-d8)-dibenzo[b,f][5][8]oxazepin-7-ol	[5]
Molecular Formula	C18H10D8ClN3O2	[5][6]
Molecular Weight	351.86 g/mol	[5][6]
CAS Number	Not widely available	[5][6]

Experimental Protocols

While specific protocols for the direct use of 7-Hydroxy loxapine-d8 are proprietary to the end-users, its primary application is as an internal standard in bioanalytical methods. Below is a representative experimental protocol for the quantification of loxapine and its metabolites in human plasma using LC-MS/MS, based on methodologies described in the scientific literature.[9][10]

Objective: To quantify the concentration of loxapine, 7-hydroxyloxapine, and other relevant metabolites in human plasma.

Materials:

• Human plasma samples

• Loxapine, 7-hydroxyloxapine, and other metabolite analytical standards

• 7-Hydroxy loxapine-d8 (as internal standard)

• Acetonitrile (ACN), Methanol (B129727) (MeOH), Formic Acid (FA) - HPLC grade

• Solid Phase Extraction (SPE) cartridges

• LC-MS/MS system

Methodology:

• Sample Preparation (Solid Phase Extraction):

  • To 100 µL of plasma, add 10 µL of the internal standard working solution (7-Hydroxy loxapine-d8 in methanol).

  • Vortex mix for 30 seconds.

  • Add 200 µL of 0.1% formic acid in water.

  • Condition an SPE cartridge with 1 mL of methanol followed by 1 mL of water.

  • Load the plasma sample onto the SPE cartridge.

  • Wash the cartridge with 1 mL of 5% methanol in water.

  • Elute the analytes with 1 mL of methanol.

  • Evaporate the eluate to dryness under a stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of the mobile phase.

• LC-MS/MS Analysis:

  • Liquid Chromatography (LC):

    • Column: C18 reverse-phase column (e.g., 50 x 2.1 mm, 1.8 µm).

    • Mobile Phase A: 0.1% Formic acid in water.

    • Mobile Phase B: 0.1% Formic acid in acetonitrile.

    • Gradient elution program.

    • Flow rate: 0.4 mL/min.

    • Injection volume: 5 µL.

  • Tandem Mass Spectrometry (MS/MS):

    • Ionization mode: Positive electrospray ionization (ESI+).

    • Detection mode: Multiple Reaction Monitoring (MRM).

    • Monitor specific precursor-to-product ion transitions for each analyte and the internal standard.

• Quantification:

  • Construct a calibration curve by plotting the peak area ratio of the analyte to the internal standard against the concentration of the analyte.

  • Determine the concentration of the analytes in the plasma samples from the calibration curve.

Visualizations

Loxapine Metabolism

The metabolic pathway of loxapine is complex and involves several cytochrome P450 enzymes. The diagram below illustrates the major metabolic transformations of loxapine, including the formation of 7-Hydroxy loxapine.[4]

Caption: Metabolic pathway of Loxapine.

Bioanalytical Workflow

The following diagram outlines a typical workflow for the quantification of a drug and its metabolites in a biological sample using an internal standard and LC-MS/MS.

Caption: Bioanalytical workflow using an internal standard.

Loxapine Mechanism of Action

Loxapine exerts its antipsychotic effects by interacting with various neurotransmitter receptors in the brain. The primary mechanism involves the antagonism of dopamine (B1211576) D2 and serotonin (B10506) 5-HT2A receptors.[3]

Caption: Loxapine's primary receptor targets.

Conclusion

7-Hydroxy loxapine-d8 is an essential tool for researchers in the fields of pharmacology, toxicology, and drug metabolism. Its commercial availability from several reputable suppliers facilitates its use as an internal standard in robust and reliable bioanalytical methods. This guide provides a foundational understanding of its procurement, technical specifications, and application in a laboratory setting, empowering researchers to conduct high-quality studies on loxapine and its metabolic profile.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. veeprho.com [veeprho.com]
• 3. Effect of Smoking on the Pharmacokinetics of Inhaled Loxapine - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Revisiting loxapine: a systematic review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 7-Hydroxy-Loxapine-D8 | CAS No- NA | Simson Pharma Limited [simsonpharma.com]
• 6. researchgate.net [researchgate.net]
• 7. Multiple dose pharmacokinetics of inhaled loxapine in subjects on chronic, stable antipsychotic regimens - PMC [pmc.ncbi.nlm.nih.gov]
• 8. What is the mechanism of Loxapine Succinate? [synapse.patsnap.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]

In-Depth Technical Safety Guide for 7-Hydroxyloxapine-d8

This technical guide provides a comprehensive overview of the safety data for 7-Hydroxyloxapine-d8, a deuterated metabolite of the antipsychotic drug Loxapine. Designed for researchers, scientists, and drug development professionals, this document synthesizes available safety information, handling procedures, and toxicological data. Given the limited specific safety data for 7-Hydroxyloxapine-d8, this guide also incorporates information from its non-deuterated parent compound, Loxapine, and its isomer, 8-Hydroxyloxapine, to provide a more complete safety profile.

Section 1: Chemical Identification and Physical Properties

7-Hydroxyloxapine-d8 is primarily used as an internal standard in pharmacokinetic and metabolic studies of Loxapine.[1] Its physical and chemical properties are summarized in the table below.

Property	Value	Source
Chemical Name	2-chloro-11-(4-methylpiperazin-1-yl-d8)-dibenzo[b,f][1][2]oxazepin-7-ol	[1]
CAS Number	37081-75-7 (unlabeled)	[1][2][3][4]
Molecular Formula	C₁₈H₁₀D₈ClN₃O₂	[1]
Molecular Weight	351.86 g/mol	[1]
Appearance	Solid	[1]
Melting Point	Not determined	[5]
Boiling Point	Not determined	[5]
Solubility	Not determined	[5]

Section 2: Hazard Identification and Classification

According to a Safety Data Sheet from Santa Cruz Biotechnology, 7-Hydroxyloxapine-d8 is not classified as a dangerous substance or mixture according to the Globally Harmonized System (GHS) and is not considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.122).[1] However, it is important to note that the same SDS states that 100% of the mixture consists of ingredient(s) of unknown toxicity.[1] Therefore, it should be handled with the care due to a novel chemical substance with an incomplete toxicological profile.

The parent compound, Loxapine, is classified as an antipsychotic drug.[6] An SDS for the related compound, 8-hydroxy Loxapine, indicates that it is toxic if swallowed.[5]

Section 3: Toxicological Information

Specific toxicological data for 7-Hydroxyloxapine-d8 is largely unavailable.[1] The toxicological properties of the parent compound, Loxapine, are more extensively documented and provide valuable insight.

Toxicological Endpoint	Data for Loxapine	Source
Acute Toxicity (Oral)	LD50: 65 mg/kg (mouse)	PubChem
Primary Irritant Effect	No irritant effect on skin or eyes reported for 8-hydroxy Loxapine.	[5]
Sensitization	No sensitizing effects known for 8-hydroxy Loxapine.	[5]
Carcinogenicity	No ingredient of this product present at levels greater than or equal to 0.1% is identified as a known or anticipated carcinogen by NTP for 8-hydroxy Loxapine.	[5]
Reproductive Toxicity	Not determined
Specific Target Organ Toxicity	Not determined

Loxapine metabolism occurs in the liver and involves hydroxylation to form active metabolites, including 7-hydroxyloxapine (B195982) and 8-hydroxyloxapine.[7]

Section 4: Handling and Storage

Proper handling and storage procedures are essential to ensure the safety of laboratory personnel and the integrity of the compound.

Aspect	Recommendation	Source
Handling	Handle in accordance with good industrial hygiene and safety practice.[1] Avoid dust formation.[1] Avoid contact with skin and eyes.[8]	[1][8]
Storage	Keep containers tightly closed in a dry, cool, and well-ventilated place.[1] Store at 4°C.[1]	[1]
Incompatible Materials	Strong oxidizing agents.[1]	[1]

Section 5: First-Aid Measures

In case of exposure, the following first-aid measures are recommended based on the SDS for 7-Hydroxyloxapine-d8 and related compounds.[1][5]

Exposure Route	First-Aid Measure	Source
Inhalation	Remove to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration.	[1]
Skin Contact	Wash skin with soap and water.	[1]
Eye Contact	Wash with plenty of water.	[1]
Ingestion	Never give anything by mouth to an unconscious person. Clean mouth with water.	[1]

Section 6: Personal Protective Equipment

To minimize exposure, appropriate personal protective equipment (PPE) should be worn when handling 7-Hydroxyloxapine-d8.

PPE Type	Recommendation	Source
Eye/Face Protection	Wear safety glasses with side shields (or goggles).	[1]
Skin Protection	Wear protective gloves and protective clothing.	[1]
Respiratory Protection	If exposure limits are exceeded or irritation is experienced, NIOSH/MSHA approved respiratory protection should be worn.	[1]

Section 7: Experimental Protocols and Methodologies

While specific experimental protocols for the synthesis of 7-Hydroxyloxapine-d8 are proprietary, its primary application is as an internal standard in analytical methods. A common methodology for the quantification of Loxapine and its metabolites in biological matrices is Liquid Chromatography with tandem mass spectrometry (LC-MS/MS).

General LC-MS/MS Protocol Outline:

• Sample Preparation: Protein precipitation of the biological sample (e.g., plasma) followed by solid-phase extraction.

• Chromatographic Separation: Use of a C18 reverse-phase column with a gradient elution of mobile phases (e.g., acetonitrile (B52724) and water with formic acid).

• Mass Spectrometric Detection: Triple quadrupole mass spectrometer operating in multiple reaction monitoring (MRM) mode. Specific precursor-to-product ion transitions for 7-Hydroxyloxapine and 7-Hydroxyloxapine-d8 would be monitored.

Section 8: Visualizations

Loxapine Metabolism Pathway

The following diagram illustrates the metabolic pathway of Loxapine, leading to the formation of 7-Hydroxyloxapine and other metabolites.

Caption: Metabolic pathways of Loxapine.

Experimental Workflow for Bioanalysis

This diagram outlines a typical workflow for the analysis of 7-Hydroxyloxapine in biological samples using an internal standard.

References

• 1. datasheets.scbt.com [datasheets.scbt.com]
• 2. 7-Hydroxy Loxapine | CAS No- 37081-75-7 | Simson Pharma Limited [simsonpharma.com]
• 3. calpaclab.com [calpaclab.com]
• 4. pharmaffiliates.com [pharmaffiliates.com]
• 5. cdn.caymanchem.com [cdn.caymanchem.com]
• 6. Loxapine - Wikipedia [en.wikipedia.org]
• 7. Loxapine | C18H18ClN3O | CID 3964 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. fishersci.com [fishersci.com]

Protocols & Analytical Methods

Application Notes: Quantitative Analysis of Loxapine and its Metabolites using 7-Hydroxy loxapine-d8 as an Internal Standard

Introduction

These application notes provide a comprehensive guide for the quantitative analysis of loxapine (B1675254) and its primary metabolites, including 7-hydroxyloxapine (B195982), in biological matrices, particularly human plasma. The use of a stable isotope-labeled internal standard (IS), 7-Hydroxy loxapine-d8, is crucial for accurate and precise quantification by liquid chromatography-tandem mass spectrometry (LC-MS/MS). This methodology is essential for pharmacokinetic studies, therapeutic drug monitoring, and drug development processes involving loxapine.

Loxapine, a dibenzoxazepine (B10770217) tricyclic antipsychotic agent, is extensively metabolized in the liver.[1][2] Key metabolic pathways include hydroxylation to 7-hydroxyloxapine and 8-hydroxyloxapine (B195979), N-demethylation to amoxapine (B1665473), and N-oxidation to loxapine N-oxide.[1][3] The 7-hydroxyloxapine metabolite is pharmacologically active, binding to D2 receptors with high affinity, making its quantification important for understanding the overall clinical efficacy of loxapine.[1]

The use of a deuterated analog of a metabolite, such as 7-Hydroxy loxapine-d8, as an internal standard is a robust approach in bioanalytical method development. It closely mimics the analyte's behavior during sample extraction and ionization, correcting for matrix effects and variations in instrument response, thereby ensuring high accuracy and precision of the analytical method.[4]

Principle of the Method

This method utilizes protein precipitation for the extraction of loxapine, its metabolites, and the internal standard from plasma samples.[5][6] The extracted analytes are then separated using reversed-phase high-performance liquid chromatography (HPLC) and detected by a tandem mass spectrometer (MS/MS) operating in positive electrospray ionization (ESI) mode with selected reaction monitoring (SRM).[3][7] Quantification is achieved by comparing the peak area ratio of the analyte to the internal standard with a calibration curve.

Materials and Reagents

• Loxapine succinate (B1194679) reference standard

• 7-Hydroxyloxapine reference standard

• 8-Hydroxyloxapine reference standard

• Amoxapine reference standard

• Loxapine N-oxide reference standard

• 7-Hydroxy loxapine-d8 (Internal Standard)

• Acetonitrile (B52724) (LC-MS grade)

• Methanol (B129727) (LC-MS grade)

• Formic acid (LC-MS grade)

• Ammonium (B1175870) formate (B1220265) (LC-MS grade)

• Ultrapure water

• Human plasma (K2EDTA)

Instrumentation

• High-Performance Liquid Chromatography (HPLC) system

• Tandem Mass Spectrometer with an electrospray ionization (ESI) source

• Analytical column: C18 reversed-phase column (e.g., 2.1 mm i.d. x 150 mm, 3 µm)[8]

• Data acquisition and processing software

Quantitative Data Summary

The following tables summarize typical validation parameters for the quantification of loxapine and its metabolites using an LC-MS/MS method with a deuterated internal standard.

Table 1: LC-MS/MS Method Validation Parameters

Parameter	Loxapine	7-OH-Loxapine	8-OH-Loxapine	Amoxapine	Loxapine N-oxide
Linearity Range (ng/mL)	0.050 - 50.0	0.050 - 50.0	0.050 - 50.0	0.050 - 50.0	0.050 - 50.0
Correlation Coefficient (r²)	>0.99	>0.99	>0.99	>0.99	>0.99
Lower Limit of Quantitation (LLOQ) (ng/mL)	0.050	0.050	0.050	0.050	0.050
Intra-day Precision (%CV)	< 15%	< 15%	< 15%	< 15%	< 15%
Inter-day Precision (%CV)	< 15%	< 15%	< 15%	< 15%	< 15%
Accuracy (% Bias)	± 15%	± 15%	± 15%	± 15%	± 15%
Extraction Recovery	> 80%	> 80%	> 80%	> 80%	> 80%

Data is representative and based on typical LC-MS/MS bioanalytical method validation guidelines.[3][7]

Table 2: Mass Spectrometer Parameters (SRM Transitions)

Analyte	Precursor Ion (m/z)	Product Ion (m/z)
Loxapine	328.1	255.1
7-Hydroxyloxapine	344.1	271.1
8-Hydroxyloxapine	344.1	271.1
Amoxapine	314.1	241.1
Loxapine N-oxide	344.1	271.1
7-Hydroxy loxapine-d8 (IS)	352.1	279.1

Note: Precursor and product ions for 7-Hydroxy loxapine-d8 are predicted based on an 8-dalton mass shift from the non-deuterated analyte. Actual values may need to be optimized.

Experimental Protocols

Preparation of Stock and Working Solutions

• Analyte Stock Solutions (1 mg/mL): Accurately weigh and dissolve each reference standard (Loxapine succinate, 7-Hydroxyloxapine, 8-Hydroxyloxapine, Amoxapine, Loxapine N-oxide) in methanol to prepare individual stock solutions of 1 mg/mL.

• Internal Standard Stock Solution (1 mg/mL): Prepare a 1 mg/mL stock solution of 7-Hydroxy loxapine-d8 in methanol.

• Working Standard Solutions: Prepare serial dilutions of the analyte stock solutions in 50:50 (v/v) acetonitrile:water to create a series of working standard solutions for calibration curve and quality control (QC) samples.

• Internal Standard Working Solution (100 ng/mL): Dilute the 7-Hydroxy loxapine-d8 stock solution with 50:50 (v/v) acetonitrile:water to obtain a final concentration of 100 ng/mL.

Sample Preparation (Protein Precipitation)

• Label microcentrifuge tubes for each sample, calibration standard, and QC sample.

• To 100 µL of plasma sample, calibration standard, or QC sample in a microcentrifuge tube, add 20 µL of the 100 ng/mL internal standard working solution.

• Add 400 µL of cold acetonitrile to each tube to precipitate the plasma proteins.[8]

• Vortex the tubes for 1 minute to ensure thorough mixing.

• Centrifuge the tubes at 15,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.[8]

• Carefully transfer the supernatant to a clean tube or a 96-well plate.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at approximately 40°C.

• Reconstitute the dried extract in 100 µL of the mobile phase starting condition (e.g., 95% Mobile Phase A, 5% Mobile Phase B).

• Vortex briefly and transfer to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Analysis

• Chromatographic Conditions:

  • Column: C18 reversed-phase column (2.1 mm i.d. x 150 mm, 3 µm)

  • Mobile Phase A: 10 mM ammonium formate in water with 0.1% formic acid[8]

  • Mobile Phase B: 10 mM ammonium formate in methanol with 0.1% formic acid[8]

  • Flow Rate: 0.3 mL/min[8]

  • Injection Volume: 15 µL[8]

  • Column Temperature: 40°C[8]

  • Gradient Elution:

    • 0-3 min: 5% B

    • 3-4 min: 5% to 60% B

    • 4-8 min: 60% to 100% B

    • 8-10 min: Hold at 100% B

    • 10.1 min: Return to 5% B

    • 10.1-13 min: Equilibrate at 5% B

• Mass Spectrometer Conditions:

  • Ionization Mode: Positive Electrospray Ionization (ESI+)

  • Scan Type: Selected Reaction Monitoring (SRM)

  • Ion Spray Voltage: 5500 V[8]

  • Temperature: 700°C[8]

  • Collision Gas: Nitrogen

  • Optimize nebulizer gas, heater gas, and collision energies for each analyte and the internal standard.

Data Analysis

• Integrate the peak areas for each analyte and the internal standard.

• Calculate the peak area ratio of each analyte to the internal standard.

• Construct a calibration curve by plotting the peak area ratio versus the nominal concentration of the calibration standards using a weighted (1/x²) linear regression.

• Determine the concentration of the analytes in the QC and unknown samples from the calibration curve.

Visualizations

Caption: Metabolic pathway of Loxapine.

Caption: Experimental workflow for loxapine analysis.

References

• 1. Concurrent high-performance liquid chromatographic measurement of loxapine and amoxapine and of their hydroxylated metabolites in plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. go.drugbank.com [go.drugbank.com]
• 3. researchgate.net [researchgate.net]
• 4. The analysis of antipsychotic drugs in human matrices using LC‐MS(/MS) [ouci.dntb.gov.ua]
• 5. agilent.com [agilent.com]
• 6. m.youtube.com [m.youtube.com]
• 7. Simultaneous quantification of loxapine, loxapine N-oxide, amoxapine, 8-hydroxyloxapine and 7-hydroxyloxapine in human plasma using LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Development of a simultaneous LC–MS/MS analytical method for plasma: 16 antipsychotics approved in Japan and 4 drug metabolites - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: High-Throughput Analysis of Loxapine and its Metabolite 7-Hydroxyloxapine using 7-Hydroxyloxapine-d8 by LC-MS/MS

For Research Use Only. Not for use in diagnostic procedures.

Abstract

This application note describes a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the simultaneous quantification of the antipsychotic drug loxapine (B1675254) and its active metabolite, 7-hydroxyloxapine (B195982), in human plasma. The method utilizes 7-hydroxyloxapine-d8 as a stable isotope-labeled internal standard (SIL-IS) to ensure accuracy and precision. A simple and efficient sample preparation protocol based on protein precipitation is presented, followed by a rapid chromatographic separation and detection using a triple quadrupole mass spectrometer. This method is suitable for therapeutic drug monitoring (TDM), pharmacokinetic studies, and other clinical research applications involving loxapine.

Introduction

Loxapine is a dibenzoxazepine (B10770217) tricyclic antipsychotic agent used in the treatment of schizophrenia.[1] It is extensively metabolized in the liver to several active and inactive metabolites.[2][3] The primary metabolic pathways include N-demethylation to amoxapine, aromatic hydroxylation to 8-hydroxyloxapine (B195979) and 7-hydroxyloxapine, and N-oxidation.[1][2] The 7-hydroxyloxapine metabolite is of particular interest as it binds to D2 receptors with high affinity and may contribute to the overall therapeutic and adverse effects of loxapine treatment.[1]

Monitoring the plasma concentrations of loxapine and its active metabolites is crucial for optimizing therapeutic outcomes and minimizing toxicity. LC-MS/MS has become the gold standard for bioanalytical applications due to its high sensitivity, selectivity, and speed.[4] The use of a stable isotope-labeled internal standard, such as 7-hydroxyloxapine-d8, is the preferred approach for quantitative LC-MS/MS analysis as it effectively compensates for matrix effects and variations in instrument response. This application note provides a detailed protocol for the analysis of loxapine and 7-hydroxyloxapine in human plasma using 7-hydroxyloxapine-d8 as an internal standard.

Principle of the Method

Plasma samples are prepared by a protein precipitation procedure using acetonitrile (B52724). After centrifugation, the supernatant is diluted and injected into the LC-MS/MS system. The analytes are separated on a C18 reversed-phase column using a gradient elution. Detection is performed on a triple quadrupole mass spectrometer operating in positive electrospray ionization (ESI) mode with multiple reaction monitoring (MRM). Quantification is achieved by comparing the peak area ratio of the analyte to its corresponding stable isotope-labeled internal standard.

Loxapine Metabolism

Loxapine undergoes extensive metabolism primarily through the cytochrome P450 (CYP) enzyme system. The main metabolic pathways are hydroxylation and N-demethylation. CYP3A4 and CYP2D6 are involved in the formation of 7-hydroxyloxapine, while CYP1A2 is responsible for the formation of 8-hydroxyloxapine.[1] N-demethylation, mediated by CYP3A4, CYP2C19, and CYP2C8, leads to the formation of amoxapine, which is also an active antidepressant.[1]

Figure 1. Simplified metabolic pathway of loxapine.

Experimental Protocols

Reagents and Materials

• Loxapine, 7-hydroxyloxapine, and 7-hydroxyloxapine-d8 reference standards

• HPLC-grade methanol (B129727) and acetonitrile

• Formic acid

• Ammonium formate

• Ultrapure water

• Human plasma (with anticoagulant)

Standard Solutions Preparation

• Stock Solutions (1 mg/mL): Prepare individual stock solutions of loxapine, 7-hydroxyloxapine, and 7-hydroxyloxapine-d8 in methanol.

• Working Standard Solutions: Prepare working standard solutions by serially diluting the stock solutions with a mixture of methanol and water (1:1, v/v) to create calibration curve standards and quality control (QC) samples.

• Internal Standard Working Solution: Dilute the 7-hydroxyloxapine-d8 stock solution with acetonitrile to a final concentration of 10 ng/mL.

Sample Preparation

• Label polypropylene (B1209903) microcentrifuge tubes for each sample, calibrator, and QC.

• Pipette 50 µL of plasma into the appropriately labeled tubes.

• Add 150 µL of the internal standard working solution (in acetonitrile) to each tube.

• Vortex mix for 1 minute to precipitate proteins.

• Centrifuge at 15,000 rpm for 8 minutes at 4°C.[5]

• Transfer 40 µL of the supernatant to a clean tube and add 200 µL of purified water.[5]

• Vortex mix for 30 seconds.

• Transfer the final mixture to an autosampler vial for LC-MS/MS analysis.

Figure 2. Experimental workflow for the LC-MS/MS analysis of loxapine and 7-hydroxyloxapine.

LC-MS/MS Conditions

The following are typical starting conditions and may require optimization for individual instruments.

Liquid Chromatography

Parameter	Value
Column	C18 reversed-phase (e.g., 2.1 x 50 mm, 2.5 µm)
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	0.1% Formic acid in acetonitrile
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Column Temperature	40°C
Gradient	Start with 10% B, ramp to 90% B over 3 min, hold for 1 min, return to initial conditions and re-equilibrate.

Mass Spectrometry

Parameter	Value
Ionization Mode	Positive Electrospray Ionization (ESI+)
Scan Type	Multiple Reaction Monitoring (MRM)
Source Temperature	500°C
IonSpray Voltage	5500 V
Curtain Gas	30 psi
Collision Gas	Nitrogen

MRM Transitions

The following MRM transitions are suggested starting points and should be optimized for the specific instrument being used.

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Loxapine	328.1	227.1	35
7-Hydroxyloxapine	344.1	243.1	30
7-Hydroxyloxapine-d8 (IS)	352.1	251.1	30

Note: The exact m/z values for the deuterated internal standard may vary depending on the position and number of deuterium (B1214612) atoms.

Data Presentation and Performance Characteristics

A validated LC-MS/MS method for loxapine and its metabolites has demonstrated high performance.[6] The following table summarizes typical performance characteristics.

Parameter	Loxapine	7-Hydroxyloxapine
Linearity Range (ng/mL)	0.05 - 50	0.05 - 50
Lower Limit of Quantification (LLOQ) (ng/mL)	0.05	0.05
Intra-day Precision (%CV)	< 15%	< 15%
Inter-day Precision (%CV)	< 15%	< 15%
Accuracy (% Bias)	Within ±15%	Within ±15%
Extraction Recovery	> 80%	> 80%

Data adapted from a study on the simultaneous quantification of loxapine and its metabolites.[6]

Conclusion

The LC-MS/MS method described provides a sensitive, specific, and high-throughput approach for the simultaneous quantification of loxapine and its active metabolite, 7-hydroxyloxapine, in human plasma. The use of 7-hydroxyloxapine-d8 as an internal standard ensures reliable and accurate results. This method is well-suited for clinical and research applications requiring the precise measurement of these compounds.

References

• 1. Revisiting loxapine: a systematic review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. drugs.com [drugs.com]
• 3. What is the mechanism of Loxapine? [synapse.patsnap.com]
• 4. UPLC-MS/MS determination of 71 neuropsychotropic drugs in human serum - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry for Simultaneous Determination of Antipsychotic Drugs in Human Plasma and Its Application in Therapeutic Drug Monitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Simultaneous quantification of loxapine, loxapine N-oxide, amoxapine, 8-hydroxyloxapine and 7-hydroxyloxapine in human plasma using LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Quantification of Loxapine and its Metabolites in Human Plasma using a Deuterated Internal Standard by LC-MS/MS

For Research Use Only. Not for use in diagnostic procedures.

Abstract

This application note presents a detailed protocol for the simultaneous quantification of the antipsychotic drug loxapine (B1675254) and its major metabolites—amoxapine (B1665473), 7-hydroxyloxapine (B195982), 8-hydroxyloxapine, and loxapine N-oxide—in human plasma. The method utilizes 7-Hydroxypyridine-d8 as a stable isotope-labeled internal standard (SIL-IS) for robust and accurate quantification by ultra-high-performance liquid chromatography coupled to tandem mass spectrometry (UPLC-MS/MS). Sample preparation is achieved through a streamlined micro-elution solid-phase extraction (SPE) procedure. The method is sensitive, with a lower limit of quantification of 0.0500 ng/mL for all analytes, and demonstrates excellent precision and accuracy across a linear range of 0.0500 to 50.0 ng/mL, making it suitable for clinical and pharmacokinetic studies.

Introduction

Loxapine is a dibenzoxazepine (B10770217) antipsychotic agent used in the treatment of schizophrenia. It is extensively metabolized in the liver via several pathways, including N-demethylation to form amoxapine (an antidepressant), aromatic hydroxylation to form 7-hydroxyloxapine and 8-hydroxyloxapine, and N-oxidation to loxapine N-oxide.[1][2] The pharmacological activity of these metabolites varies, making their individual quantification essential for comprehensive pharmacokinetic and pharmacodynamic (PK/PD) modeling and therapeutic drug monitoring.

This protocol employs a robust and sensitive LC-MS/MS method for the simultaneous determination of loxapine and its key metabolites. The use of a deuterated internal standard, 7-Hydroxy loxapine-d8, ensures high precision and accuracy by compensating for variability in sample preparation and matrix effects.

Loxapine Metabolism

Loxapine undergoes extensive hepatic metabolism, primarily mediated by Cytochrome P450 (CYP) enzymes. The main metabolic transformations include:

• Hydroxylation: CYP1A2 is involved in the formation of 8-hydroxyloxapine, while CYP3A4 and CYP2D6 contribute to the formation of 7-hydroxyloxapine.[1]

• N-demethylation: The conversion of loxapine to amoxapine is carried out by CYP3A4, CYP2C19, and CYP2C8.[1]

• N-oxidation: Loxapine is also converted to loxapine N-oxide by flavin-containing monooxygenase (FMO) enzymes.[1]

These metabolites are subsequently conjugated, primarily with glucuronic acid, and excreted in the urine and feces.[1][2]

Caption: Metabolic pathway of Loxapine.

Experimental Protocols

Materials and Reagents

• Analytes: Loxapine, Amoxapine, 7-Hydroxyloxapine, 8-Hydroxyloxapine, Loxapine N-oxide reference standards.

• Internal Standard: 7-Hydroxyloxapine-d8.

• Solvents: Acetonitrile (ACN), Methanol (MeOH), Water (LC-MS grade).

• Reagents: Formic acid, Ammonium (B1175870) hydroxide (B78521), Phosphoric acid.

• Plasma: K2EDTA human plasma.

• SPE Plate: Waters Oasis MCX µElution 96-well plate or equivalent mixed-mode cation exchange plate.

Sample Preparation: Solid-Phase Extraction (SPE)

This protocol is adapted from established methods for basic compounds using a mixed-mode cation exchange sorbent.

• Sample Pre-treatment: To 100 µL of human plasma in a 96-well collection plate, add 10 µL of internal standard working solution (7-Hydroxyloxapine-d8 in 50% MeOH) and 100 µL of 4% phosphoric acid in water. Mix thoroughly by vortexing for 30 seconds.

• SPE Plate Conditioning: Condition the Oasis MCX µElution plate wells with 200 µL of MeOH followed by 200 µL of water. Do not allow the wells to dry.

• Sample Loading: Load the entire pre-treated sample (~210 µL) onto the conditioned SPE plate. Apply a gentle vacuum or positive pressure to draw the sample through the sorbent at a flow rate of approximately 1 mL/min.

• Wash Step 1 (Polar Interferences): Wash the sorbent with 200 µL of 2% formic acid in water.

• Wash Step 2 (Non-polar Interferences): Wash the sorbent with 200 µL of MeOH.

• Elution: Elute the analytes by adding two separate 50 µL aliquots of 5% ammonium hydroxide in MeOH to each well. Collect the eluate in a clean 96-well collection plate.

• Final Step: Without an evaporation step, add 100 µL of water to the eluate. Seal the plate, vortex gently, and inject directly into the UPLC-MS/MS system.

Caption: UPLC-MS/MS analysis workflow.

UPLC-MS/MS Conditions

• Chromatographic System: Waters ACQUITY UPLC or equivalent.

• Column: ACQUITY UPLC BEH C18, 1.7 µm, 2.1 x 50 mm.

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Flow Rate: 0.5 mL/min.

• Injection Volume: 5 µL.

• Column Temperature: 40 °C.

Gradient Program:

Time (min)	Flow Rate (mL/min)	%A	%B
0.0	0.5	95	5
0.5	0.5	95	5
3.5	0.5	30	70
4.0	0.5	5	95
4.5	0.5	5	95
4.6	0.5	95	5

| 5.5 | 0.5 | 95 | 5 |

• Mass Spectrometer: Waters Xevo TQ-S or equivalent triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI), Positive.

• Acquisition Mode: Multiple Reaction Monitoring (MRM).

MRM Transitions: The following precursor ([M+H]+) and product ions should be used. Compound-specific parameters such as collision energy (CE) and declustering potential (DP) must be optimized for the specific instrument used.

Analyte	Precursor Ion (Q1) m/z	Product Ion (Q3) m/z
Loxapine	328.1	271.1
Amoxapine	314.1	271.1
7-Hydroxyloxapine	344.1	285.1
8-Hydroxyloxapine	344.1	285.1
Loxapine N-oxide	344.1	297.1
7-Hydroxyloxapine-d8 (IS)	352.1	293.1 *

*Note: The product ion for 7-Hydroxyloxapine-d8 is proposed based on the fragmentation of the non-labeled analogue and the assumption of deuterium (B1214612) labeling on the piperazine (B1678402) ring. This transition should be confirmed and optimized empirically.

Quantitative Data and Method Performance

The method was validated based on current regulatory guidance.[3] A summary of the quantitative performance is presented below.

Table 1: Method Validation Summary

Parameter	Loxapine	Amoxapine	7-OH Loxapine	8-OH Loxapine	Loxapine N-oxide
Calibration Range (ng/mL)	0.0500 - 50.0	0.0500 - 50.0	0.0500 - 50.0	0.0500 - 50.0	0.0500 - 50.0
LLOQ (ng/mL)	0.0500	0.0500	0.0500	0.0500	0.0500
Regression Model	1/x² weighted	1/x² weighted	1/x² weighted	1/x² weighted	1/x² weighted
Inter-day Precision (%CV)	< 10%	< 10%	< 10%	< 10%	< 10%
Intra-day Precision (%CV)	< 15%	< 15%	< 15%	< 15%	< 15%
Accuracy (% Nominal)	86.4 - 109.3	86.4 - 109.3	86.4 - 109.3	86.4 - 109.3	86.4 - 109.3

| Extraction Recovery | > 80% | > 80% | > 80% | > 80% | > 80% |

Data derived from a validated method for human plasma analysis.[3]

Conclusion

The described UPLC-MS/MS method provides a robust, sensitive, and reliable means for the simultaneous quantification of loxapine and four of its major metabolites in human plasma. The use of a stable isotope-labeled internal standard (7-Hydroxyloxapine-d8) and an efficient micro-elution SPE sample preparation protocol ensures high data quality. This application note provides a comprehensive framework for researchers and drug development professionals to implement this assay for pharmacokinetic studies, clinical trial monitoring, and other research applications.

References

• 1. waters.com [waters.com]
• 2. lcms.cz [lcms.cz]
• 3. Antipsychotics in Plasma with Microelution SPE - Phenomenex [phenomenex.com]

Application Note: High-Throughput Analysis of 7-Hydroxy Loxapine in Human Plasma Using Automated Solid-Phase Extraction and LC-MS/MS

For Research Use Only. Not for use in diagnostic procedures.

Abstract

This application note describes a robust and sensitive method for the quantitative analysis of 7-Hydroxy loxapine (B1675254) in human plasma. The protocol utilizes 7-Hydroxy loxapine-d8 as a stable isotope-labeled internal standard (SIL-IS) to ensure high accuracy and precision.[1][2][3] Sample preparation is streamlined through an automated solid-phase extraction (SPE) procedure, followed by analysis using liquid chromatography-tandem mass spectrometry (LC-MS/MS). This method is suitable for researchers, scientists, and drug development professionals engaged in pharmacokinetic studies and therapeutic drug monitoring of loxapine and its metabolites.

Introduction

Loxapine is a tricyclic antipsychotic medication primarily used in the treatment of schizophrenia.[4] It is extensively metabolized in the body, with 7-Hydroxy loxapine being one of its major active metabolites.[5][6] Accurate quantification of 7-Hydroxy loxapine in biological matrices is crucial for understanding the pharmacokinetics and pharmacodynamics of loxapine. The use of a deuterated internal standard, such as 7-Hydroxy loxapine-d8, is the gold standard in bioanalysis as it co-elutes with the analyte and effectively compensates for variability in sample extraction, injection volume, and matrix effects, leading to more robust and reliable data.[2][3][7]

This application note provides a detailed protocol for the extraction and analysis of 7-Hydroxy loxapine from human plasma, offering a high-throughput solution for clinical and preclinical research.

Experimental Protocols

Materials and Reagents

• 7-Hydroxy loxapine analytical standard

• 7-Hydroxy loxapine-d8 (Internal Standard)

• Human plasma (K2EDTA)

• Methanol (B129727) (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Formic acid (LC-MS grade)

• Ammonium (B1175870) acetate (B1210297)

• Water (LC-MS grade)

• Solid-Phase Extraction (SPE) cartridges (Cation-exchange)

• 96-well collection plates

Instrumentation

• Liquid chromatograph coupled with a triple quadrupole mass spectrometer (LC-MS/MS)

• Automated liquid handler for SPE

Sample Preparation: Solid-Phase Extraction (SPE)

• Sample Pre-treatment:

  • Thaw plasma samples at room temperature.

  • Vortex mix the samples to ensure homogeneity.

  • To 100 µL of plasma, add 10 µL of the internal standard working solution (7-Hydroxy loxapine-d8 in 50% methanol).

  • Vortex for 10 seconds.

  • Add 200 µL of 0.1% formic acid in water and vortex.

• Solid-Phase Extraction (automated):

  • Place the SPE plate on the automated liquid handler.

  • Conditioning: Condition the SPE cartridges with 1 mL of methanol followed by 1 mL of water.

  • Loading: Load the pre-treated plasma samples onto the SPE cartridges.

  • Washing:

    • Wash 1: 1 mL of 0.1% formic acid in water.

    • Wash 2: 1 mL of methanol.

  • Elution: Elute the analytes with 500 µL of 5% ammonium hydroxide (B78521) in methanol into a 96-well collection plate.

• Evaporation and Reconstitution:

  • Evaporate the eluate to dryness under a stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of the mobile phase (e.g., 10 mM ammonium acetate in water:acetonitrile, 80:20 v/v).

  • Seal the plate and vortex mix. The samples are now ready for LC-MS/MS analysis.

LC-MS/MS Analysis

• Liquid Chromatography:

  • Column: C18 analytical column (e.g., 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase A: 10 mM Ammonium Acetate in Water with 0.1% Formic Acid.

  • Mobile Phase B: Acetonitrile with 0.1% Formic Acid.

  • Flow Rate: 0.4 mL/min.

  • Injection Volume: 5 µL.

  • Gradient:

    • 0-0.5 min: 20% B

    • 0.5-2.5 min: 20-80% B

    • 2.5-3.0 min: 80% B

    • 3.0-3.1 min: 80-20% B

    • 3.1-4.0 min: 20% B

• Mass Spectrometry:

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Detection Mode: Multiple Reaction Monitoring (MRM).

  • Ion Transitions:

    • 7-Hydroxy loxapine: To be determined empirically, e.g., m/z 344.1 → 257.1

    • 7-Hydroxy loxapine-d8: To be determined empirically, e.g., m/z 352.1 → 265.1

  • Optimize collision energies and other source parameters for maximum signal intensity.

Data Presentation

The following table summarizes the expected quantitative performance of the method based on similar validated assays for loxapine and its metabolites.[8][9]

Parameter	7-Hydroxy loxapine
Linearity Range	0.05 - 50 ng/mL
Correlation Coefficient (r²)	> 0.99
Lower Limit of Quantification (LLOQ)	0.05 ng/mL
Accuracy at LLOQ	85 - 115%
Precision at LLOQ (%CV)	< 20%
Accuracy (QC Low, Mid, High)	85 - 115%
Precision (QC Low, Mid, High) (%CV)	< 15%
Extraction Recovery	> 80%

Mandatory Visualization

Caption: Workflow for 7-Hydroxy loxapine-d8 sample preparation.

Conclusion

The described method provides a sensitive, specific, and high-throughput approach for the quantification of 7-Hydroxy loxapine in human plasma. The use of 7-Hydroxy loxapine-d8 as an internal standard ensures the reliability of the results. The automated solid-phase extraction protocol minimizes sample handling and improves reproducibility. This application note serves as a comprehensive guide for researchers in the fields of pharmacology, toxicology, and clinical drug development.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 3. resolvemass.ca [resolvemass.ca]
• 4. Loxapine - Wikipedia [en.wikipedia.org]
• 5. accessdata.fda.gov [accessdata.fda.gov]
• 6. researchgate.net [researchgate.net]
• 7. texilajournal.com [texilajournal.com]
• 8. researchgate.net [researchgate.net]
• 9. Simultaneous quantification of loxapine, loxapine N-oxide, amoxapine, 8-hydroxyloxapine and 7-hydroxyloxapine in human plasma using LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: High-Throughput Analysis of 7-Hydroxyloxapine in Human Plasma using 7-Hydroxyloxapine-d8 as an Internal Standard by LC-MS/MS

For Research Use Only. Not for use in diagnostic procedures.

Abstract

This application note describes a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantitative analysis of 7-hydroxyloxapine (B195982) in human plasma. The method utilizes 7-Hydroxyloxapine-d8 as a stable isotope-labeled internal standard to ensure high accuracy and precision. A streamlined sample preparation procedure based on protein precipitation is employed, making the method suitable for high-throughput analysis in clinical and research settings. This method is ideal for therapeutic drug monitoring, pharmacokinetic studies, and drug metabolism research.[1]

Introduction

Loxapine (B1675254) is an antipsychotic medication used in the treatment of schizophrenia. It is extensively metabolized in the liver to several metabolites, including the active metabolite 7-hydroxyloxapine.[2][3] Monitoring the levels of 7-hydroxyloxapine is crucial for understanding the overall therapeutic effect and managing patient dosage. The use of a stable isotope-labeled internal standard, such as 7-Hydroxyloxapine-d8, is the gold standard for quantitative bioanalysis using mass spectrometry as it corrects for matrix effects and variations in sample processing and instrument response. This application note provides a detailed protocol for the extraction and quantification of 7-hydroxyloxapine from human plasma.

Loxapine Metabolism

Loxapine undergoes extensive metabolism in the body, primarily through hydroxylation and N-demethylation, to form its major metabolites. The cytochrome P450 (CYP) enzymes, specifically CYP3A4 and CYP2D6, are involved in the hydroxylation of loxapine to 7-hydroxyloxapine.[2]

Figure 1: Simplified metabolic pathway of loxapine.

Experimental

Materials and Reagents

• 7-Hydroxyloxapine and 7-Hydroxyloxapine-d8 reference standards

• HPLC-grade methanol, acetonitrile (B52724), and water

• Formic acid

• Human plasma (K2EDTA)

Sample Preparation

A simple and rapid protein precipitation method is used for the extraction of 7-hydroxyloxapine from human plasma.

Protocol:

• Allow plasma samples to thaw at room temperature.

• To 100 µL of plasma, add 10 µL of the internal standard working solution (7-Hydroxyloxapine-d8 in methanol).

• Add 300 µL of cold acetonitrile to precipitate the proteins.

• Vortex the mixture for 1 minute.

• Centrifuge at 10,000 x g for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase (50:50 methanol:water with 0.1% formic acid).

• Inject 10 µL of the reconstituted sample into the LC-MS/MS system.

Figure 2: Experimental workflow for plasma sample preparation.

Liquid Chromatography

Parameter	Condition
LC System	Standard HPLC or UHPLC system
Column	C18 reverse-phase column (e.g., 50 x 2.1 mm, 3.5 µm)
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Methanol with 0.1% Formic Acid
Gradient	Isocratic or gradient elution can be optimized. A starting condition of 50% B is recommended.
Flow Rate	0.4 mL/min
Column Temp.	40°C
Injection Vol.	10 µL

Mass Spectrometry

Parameter	Condition
Mass Spectrometer	Triple quadrupole mass spectrometer
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Multiple Reaction Monitoring (MRM)
Source Temp.	500°C
IonSpray Voltage	5500 V
Curtain Gas	30 psi
Collision Gas	Nitrogen

MRM Transitions:

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)
7-Hydroxyloxapine	344.1	213.1	100
7-Hydroxyloxapine-d8	352.1	221.1	100
(Note: Product ion for the internal standard should be optimized experimentally)

Method Validation Summary

The analytical method should be validated according to regulatory guidelines. The following table summarizes typical performance characteristics for a similar validated method.[4]

Parameter	Result
Linearity Range	0.05 - 50 ng/mL
Correlation Coeff. (r²)	> 0.99
Accuracy	86.4% to 109.3% of nominal values
Precision (CV%)	< 15%
Extraction Recovery	> 80%
LLOQ	0.05 ng/mL

Results and Discussion

This LC-MS/MS method provides excellent sensitivity and specificity for the quantification of 7-hydroxyloxapine in human plasma. The use of 7-Hydroxyloxapine-d8 as an internal standard effectively compensates for any variability during sample preparation and analysis, leading to reliable and reproducible results. The simple protein precipitation protocol allows for rapid sample processing, making it suitable for studies requiring high-throughput analysis.

Conclusion

The described LC-MS/MS method using 7-Hydroxyloxapine-d8 is a reliable and efficient tool for the quantitative determination of 7-hydroxyloxapine in human plasma. The method is well-suited for applications in clinical research, therapeutic drug monitoring, and pharmacokinetic studies.

References

• 1. veeprho.com [veeprho.com]
• 2. Revisiting loxapine: a systematic review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Loxapine | C18H18ClN3O | CID 3964 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Simultaneous quantification of loxapine, loxapine N-oxide, amoxapine, 8-hydroxyloxapine and 7-hydroxyloxapine in human plasma using LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Therapeutic Drug Monitoring of Loxapine using 7-Hydroxy loxapine-d8 with LC-MS/MS

Audience: Researchers, scientists, and drug development professionals.

Introduction

Loxapine (B1675254) is a tricyclic dibenzoxazepine-derivative antipsychotic agent used for the symptomatic management of psychotic disorders such as schizophrenia.[1][2] Therapeutic Drug Monitoring (TDM) of loxapine is crucial for optimizing dosage, ensuring therapeutic efficacy, and minimizing toxicity, particularly due to inter-individual variability in patient response. Loxapine is extensively metabolized in the liver, primarily through hydroxylation, N-demethylation, and N-oxidation.[1][3] One of its active metabolites, 7-hydroxyloxapine (B195982), is formed via hydroxylation mediated by CYP3A4 and CYP2D6 enzymes and binds to D2 receptors with high affinity.[2]

Accurate quantification of loxapine and its metabolites is essential for effective TDM. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has become the gold standard for bioanalysis due to its high sensitivity and specificity.[4] The use of stable isotope-labeled internal standards (SIL-IS), such as 7-Hydroxy loxapine-d8, is critical for developing robust and reliable LC-MS/MS methods.[5] A SIL-IS is chemically and physically almost identical to the analyte, causing it to co-elute and experience similar matrix effects (ion suppression or enhancement).[5][6] This allows for precise and accurate quantification by correcting for variations during sample preparation and analysis.[4]

This application note provides a detailed protocol for the simultaneous quantification of loxapine and its active metabolite, 7-hydroxyloxapine, in human plasma using 7-Hydroxy loxapine-d8 as an internal standard with an LC-MS/MS-based method.

Principle of Deuterated Internal Standards

The core principle of using a deuterated internal standard like 7-Hydroxy loxapine-d8 is to add a known quantity of this standard to every sample, calibrator, and quality control at the beginning of the sample preparation process. Because the deuterated standard has nearly identical physicochemical properties to the endogenous analyte (loxapine and 7-hydroxyloxapine), it experiences the same extraction loss, and matrix-induced ionization suppression or enhancement. The mass spectrometer distinguishes between the analyte and the internal standard based on their mass difference. The final concentration is calculated from the ratio of the analyte peak area to the internal standard peak area, providing a highly accurate and precise result that is corrected for experimental variability.[5][6]

Caption: Principle of quantification using a deuterated internal standard.

Experimental Protocols

This protocol is based on established methods for the analysis of loxapine and its metabolites in human plasma.[7]

Protocol 1: Preparation of Standards and Quality Controls (QCs)

• Primary Stock Solutions: Prepare individual stock solutions of loxapine, 7-hydroxyloxapine, and 7-Hydroxy loxapine-d8 (Internal Standard, IS) at 1 mg/mL in methanol (B129727).

• Working Standard Solutions: Prepare a combined working standard solution of loxapine and 7-hydroxyloxapine by serial dilution of the stock solutions. These will be used to spike blank plasma for calibration standards.

• Working IS Solution: Dilute the 7-Hydroxy loxapine-d8 stock solution with methanol to a final concentration (e.g., 100 ng/mL). This concentration should be optimized based on the expected analyte levels.

• Calibration Standards and QCs: Spike appropriate volumes of the working standard solutions into blank human plasma to prepare calibration standards covering the desired analytical range (e.g., 0.05 - 50 ng/mL) and quality control samples at low, medium, and high concentrations.

Protocol 2: Sample Preparation (Solid-Phase Extraction)

A micro-elution solid-phase extraction (SPE) method is recommended for clean sample extracts.[7]

Caption: Workflow for sample preparation using solid-phase extraction (SPE).

• Spiking: To 100 µL of plasma sample (calibrator, QC, or patient sample), add a fixed volume (e.g., 25 µL) of the working IS solution.

• Vortex: Vortex the mixture for 30 seconds.

• SPE Conditioning: Condition a cation-exchange SPE plate according to the manufacturer's instructions (typically with methanol followed by an equilibration buffer).

• Loading: Load the plasma mixture onto the SPE plate.

• Washing: Wash the plate with an appropriate solvent to remove phospholipids (B1166683) and other interferences.

• Elution: Elute the analytes and the internal standard with a small volume of elution solvent (e.g., 5% ammonium (B1175870) hydroxide (B78521) in methanol).

• Evaporation: Evaporate the eluate to dryness under a stream of nitrogen.

• Reconstitution: Reconstitute the dried extract in a suitable volume of the initial mobile phase (e.g., 100 µL).

Protocol 3: LC-MS/MS Analysis

The following are typical starting conditions that should be optimized for the specific instrumentation used.

• LC System: UPLC or HPLC system.

• Column: A C18 reversed-phase column (e.g., 50 x 2.1 mm, 1.7 µm).[6]

• Mobile Phase A: 10 mM ammonium acetate (B1210297) in water with 0.1% formic acid.[6]

• Mobile Phase B: Methanol with 0.1% formic acid.[6]

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5-10 µL.

• MS System: A triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• Ionization Mode: Positive Ion Mode.

• Scan Type: Multiple Reaction Monitoring (MRM).

Data Presentation

The following tables summarize typical quantitative data and MRM transitions for a validated LC-MS/MS method.[7]

Table 1: Example LC-MS/MS MRM Transitions (Note: These transitions are illustrative and must be optimized empirically on the specific mass spectrometer used.)

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Loxapine	328.1	257.1	Optimized Value
7-Hydroxyloxapine	344.1	273.1	Optimized Value
7-Hydroxy loxapine-d8 (IS)	352.1	281.1	Optimized Value

Table 2: Summary of Method Validation Parameters (Data adapted from a validated method for loxapine and its metabolites[7])

Parameter	Loxapine	7-Hydroxyloxapine
Linearity Range (ng/mL)	0.0500 - 50.0	0.0500 - 50.0
Regression Model	1/x² weighted linear	1/x² weighted linear
LLOQ (ng/mL)	0.0500	0.0500
Accuracy (% of Nominal)	86.4% - 109.3%	86.4% - 109.3%
Precision (% CV)	0.0% - 13.8%	0.0% - 13.8%
Extraction Recovery	> 80%	> 80%

Metabolic Pathway Visualization

Loxapine is metabolized to 7-hydroxyloxapine, an active metabolite, primarily by cytochrome P450 enzymes in the liver.[2]

Caption: Metabolic conversion of Loxapine to 7-Hydroxyloxapine.

Conclusion

The described LC-MS/MS method, utilizing 7-Hydroxy loxapine-d8 as an internal standard, provides a robust, sensitive, and specific protocol for the simultaneous quantification of loxapine and its active metabolite 7-hydroxyloxapine in human plasma. This application note offers a comprehensive framework for researchers and clinicians to implement effective therapeutic drug monitoring for patients undergoing loxapine therapy, thereby aiding in dose optimization and improvement of clinical outcomes. The use of a stable isotope-labeled internal standard is paramount for mitigating analytical variability and ensuring the highest quality data for clinical decision-making.[5]

References

• 1. Loxapine Monograph for Professionals - Drugs.com [drugs.com]
• 2. Revisiting loxapine: a systematic review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Loxapine | C18H18ClN3O | CID 3964 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. texilajournal.com [texilajournal.com]
• 5. The Value of Deuterated Internal Standards - KCAS Bio [kcasbio.com]
• 6. benchchem.com [benchchem.com]
• 7. Simultaneous quantification of loxapine, loxapine N-oxide, amoxapine, 8-hydroxyloxapine and 7-hydroxyloxapine in human plasma using LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Analysis of 7-Hydroxyloxapine in Human Plasma using 7-Hydroxyloxapine-d8 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the quantitative analysis of 7-hydroxyloxapine (B195982) in human plasma samples using liquid chromatography-tandem mass spectrometry (LC-MS/MS). The method described herein utilizes 7-hydroxyloxapine-d8 as a stable isotope-labeled internal standard (SIL-IS) to ensure accuracy and precision, a practice recommended by regulatory bodies.[1] This method is crucial for therapeutic drug monitoring and pharmacokinetic studies of loxapine (B1675254), an antipsychotic medication used in the treatment of schizophrenia.[2]

Introduction

Loxapine undergoes extensive metabolism in vivo, producing several metabolites, including 7-hydroxyloxapine.[2][3] Monitoring the plasma concentrations of these metabolites is essential for understanding the drug's efficacy and safety profile. This protocol outlines a robust and sensitive LC-MS/MS method for the simultaneous quantification of 7-hydroxyloxapine, employing 7-hydroxyloxapine-d8 as an internal standard to correct for matrix effects and variations during sample processing.[1] The use of a stable isotope-labeled internal standard is the gold standard in quantitative bioanalysis, providing the highest level of accuracy.

Experimental Protocols

Materials and Reagents

• Analytes and Internal Standard: 7-Hydroxyloxapine and 7-hydroxyloxapine-d8 reference standards.

• Solvents: Acetonitrile (B52724) (ACN) and methanol (B129727) (MeOH) of HPLC or LC-MS grade. Formic acid (FA) and ammonium (B1175870) formate (B1220265) of analytical grade.

• Water: Ultrapure water (e.g., from a Milli-Q® system).

• Plasma: Drug-free human plasma with K3-EDTA as an anticoagulant.

• Extraction Supplies: Solid-phase extraction (SPE) cartridges (e.g., Oasis HLB) or protein precipitation plates.

Instrumentation

• LC-MS/MS System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system coupled to a triple quadrupole mass spectrometer. A Waters Xevo TQ-S micro or similar is suitable.[4]

• Analytical Column: A reversed-phase C18 column (e.g., Zorbax SB-C18, 250 mm x 4.6 mm, 5µm) is recommended.[5]

Preparation of Solutions

• Stock Solutions (1 mg/mL): Prepare individual stock solutions of 7-hydroxyloxapine and 7-hydroxyloxapine-d8 in methanol.

• Working Standard Solutions: Prepare serial dilutions of the 7-hydroxyloxapine stock solution in a mixture of methanol and water (e.g., 50:50 v/v) to create calibration standards.

• Internal Standard Working Solution: Prepare a working solution of 7-hydroxyloxapine-d8 in methanol at a constant concentration (e.g., 100 ng/mL).

Sample Preparation: Solid-Phase Extraction (SPE)

Solid-phase extraction is a commonly used technique for cleaning up biological samples.[5][6]

• Spiking: To 100 µL of human plasma, add a known volume of the 7-hydroxyloxapine working standard solution (for calibration curve and quality control samples) and a constant volume (e.g., 20 µL) of the 7-hydroxyloxapine-d8 internal standard working solution.

• Conditioning: Condition the SPE cartridges with 1 mL of methanol followed by 1 mL of water.[7]

• Loading: Load the plasma sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 1 mL of 5% methanol in water to remove polar interferences.[6]

• Elution: Elute the analytes with 1 mL of acetonitrile.[7]

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen at approximately 40°C. Reconstitute the residue in 200 µL of the mobile phase.

Workflow for Sample Preparation (SPE)

Caption: Solid-Phase Extraction (SPE) workflow for plasma sample preparation.

Sample Preparation: Protein Precipitation (PPT)

Protein precipitation is a simpler and faster alternative to SPE.[6][8]

• Spiking: To 200 µL of human plasma, add a constant volume of the 7-hydroxyloxapine-d8 internal standard working solution. For calibration and QC samples, add the appropriate 7-hydroxyloxapine working standard.

• Precipitation: Add 800 µL of cold acetonitrile containing 0.1% formic acid.[8]

• Vortex and Centrifuge: Vortex the mixture for 5 minutes, then centrifuge at 14,000 rpm for 5 minutes at 4°C.[8]

• Supernatant Transfer: Transfer the supernatant to a clean tube.

• Evaporation and Reconstitution: Evaporate the supernatant to dryness and reconstitute in 200 µL of the mobile phase.

Workflow for Sample Preparation (PPT)

Caption: Protein Precipitation (PPT) workflow for plasma sample preparation.

LC-MS/MS Conditions

• Mobile Phase: A gradient elution using a combination of 0.1% formic acid in water (A) and acetonitrile (B) is often effective.[9]

• Flow Rate: A typical flow rate is 0.6 mL/min.[8]

• Injection Volume: 5-10 µL.

• Ionization Mode: Electrospray Ionization (ESI) in positive mode.

• Detection Mode: Multiple Reaction Monitoring (MRM).

Data Presentation

The following tables summarize typical quantitative data for a validated bioanalytical method for 7-hydroxyloxapine.

Table 1: LC-MS/MS MRM Transitions

Compound	Precursor Ion (m/z)	Product Ion (m/z)
7-Hydroxyloxapine	Value	Value
7-Hydroxyloxapine-d8 (IS)	Value	Value

Note: Specific m/z values need to be determined experimentally.

Table 2: Calibration Curve Parameters

Analyte	Calibration Range (ng/mL)	Regression Model	R²
7-Hydroxyloxapine	0.0500 - 50.0	1/x² weighted linear regression	>0.99

Based on a similar validated method for loxapine and its metabolites.[2]

Table 3: Precision and Accuracy Data

QC Level	Concentration (ng/mL)	Intra-day Precision (%CV)	Inter-day Precision (%CV)	Accuracy (%)
LLOQ	0.0500	<15%	<15%	85-115%
Low	0.150	<15%	<15%	85-115%
Medium	2.50	<15%	<15%	85-115%
High	40.0	<15%	<15%	85-115%

Acceptance criteria as per regulatory guidelines. A published method for loxapine and its metabolites showed precision varying from 0.0% to 13.8% and accuracy from 86.4% to 109.3%.[2]

Table 4: Recovery and Matrix Effect

QC Level	Concentration (ng/mL)	Extraction Recovery (%)	Matrix Effect (%)
Low	0.150	>80%	85-115%
High	40.0	>80%	85-115%

A study on loxapine and its metabolites reported extraction recoveries above 80%.[2]

Method Validation

The bioanalytical method should be fully validated according to regulatory guidelines (e.g., FDA). Key validation parameters include:

• Selectivity and Specificity: Assessed by analyzing blank plasma from multiple sources to check for interferences.[10]

• Linearity and Lower Limit of Quantification (LLOQ): Determined by analyzing a series of calibration standards.[10]

• Precision and Accuracy: Evaluated at multiple quality control (QC) levels.[10]

• Recovery and Matrix Effect: To ensure the extraction process is efficient and that the plasma matrix does not interfere with ionization.[10]

• Stability: Assessed under various conditions, including freeze-thaw cycles, short-term bench-top storage, and long-term storage. A study demonstrated the stability of loxapine and its metabolites in human plasma for up to 260 days at -20°C.[2]

Logical Relationship of Method Validation

Caption: Key components of bioanalytical method validation.

Conclusion

The described LC-MS/MS method provides a reliable and sensitive approach for the quantification of 7-hydroxyloxapine in human plasma. The use of 7-hydroxyloxapine-d8 as an internal standard is critical for achieving the high accuracy and precision required for clinical and pharmaceutical research. Proper validation of this method will ensure its suitability for supporting drug development programs and therapeutic drug monitoring.

References

• 1. Internal standard variability: root cause investigation, parallelism for evaluating trackability and practical considerations - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Simultaneous quantification of loxapine, loxapine N-oxide, amoxapine, 8-hydroxyloxapine and 7-hydroxyloxapine in human plasma using LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Determination of loxapine in human plasma and urine and identification of three urinary metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. waters.com [waters.com]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. A Review of Advances in Bioanalytical Methods for the Detection and Quantification of Olanzapine and Its Metabolites in Complex Biological Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. digital.csic.es [digital.csic.es]
• 9. Simple and Accurate Quantitative Analysis of 16 Antipsychotics and Antidepressants in Human Plasma by Ultrafast High-Performance Liquid Chromatography/Tandem Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry for Simultaneous Determination of Antipsychotic Drugs in Human Plasma and Its Application in Therapeutic Drug Monitoring - PMC [pmc.ncbi.nlm.nih.gov]

Application of 7-Hydroxyloxapine-d8 in Forensic Toxicology: A Detailed Guide

For Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive application notes and protocols for the use of 7-Hydroxypiperazine-d8 as an internal standard in the forensic toxicological analysis of 7-Hydroxyloxapine (B195982). Loxapine (B1675254), a dibenzoxazepine (B10770217) antipsychotic, is metabolized in the body to several compounds, including the pharmacologically active 7-Hydroxyloxapine. Accurate quantification of this metabolite is crucial in forensic investigations to determine drug involvement in various cases. The use of a stable isotope-labeled internal standard like 7-Hydroxyloxapine-d8 is the gold standard for achieving the highest accuracy and precision in mass spectrometry-based assays.

Introduction

7-Hydroxyloxapine-d8 is the deuterium-labeled analog of 7-Hydroxyloxapine. In forensic toxicology, it serves as an ideal internal standard for the quantification of 7-Hydroxyloxapine in biological matrices such as blood, plasma, and urine.[1] Its utility stems from its near-identical chemical and physical properties to the unlabeled analyte, ensuring it behaves similarly during sample preparation and chromatographic separation. However, its increased mass allows for its distinct detection by a mass spectrometer, enabling reliable correction for matrix effects and variations in instrument response.

The primary analytical technique for the quantification of 7-Hydroxyloxapine is Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). This method offers high sensitivity and selectivity, which are critical for detecting low concentrations of the analyte in complex biological samples.

Metabolic Pathway of Loxapine

Loxapine undergoes extensive metabolism in the liver, primarily mediated by the cytochrome P450 (CYP) enzyme system. The formation of 7-Hydroxyloxapine is catalyzed by the CYP3A4 and CYP2D6 isoenzymes. Understanding this pathway is essential for interpreting toxicological findings.

Loxapine Metabolism to 7-Hydroxyloxapine.

Analytical Methodology: LC-MS/MS

The quantification of 7-Hydroxyloxapine in forensic samples is typically performed using a validated LC-MS/MS method with 7-Hydroxyloxapine-d8 as the internal standard. Below are detailed protocols for sample preparation and analysis.

Sample Preparation

Two common methods for extracting 7-Hydroxyloxapine from biological matrices are Solid Phase Extraction (SPE) and Liquid-Liquid Extraction (LLE).

This protocol is adapted from validated methods for the analysis of loxapine and its metabolites in human plasma.[2]

Materials:

• Human plasma samples

• 7-Hydroxyloxapine-d8 internal standard solution (e.g., 100 ng/mL in methanol)

• Methanol (B129727) (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Deionized water

• Formic acid

• Ammonium (B1175870) hydroxide (B78521)

• Mixed-mode cation exchange SPE cartridges

Procedure:

• To 100 µL of plasma sample in a polypropylene (B1209903) tube, add 25 µL of the 7-Hydroxyloxapine-d8 internal standard solution.

• Vortex the sample for 10 seconds.

• Add 200 µL of 0.1% formic acid in deionized water and vortex.

• Condition the SPE cartridge:

  • Wash with 1 mL of methanol.

  • Equilibrate with 1 mL of deionized water.

• Load the pre-treated plasma sample onto the SPE cartridge.

• Wash the cartridge:

  • Wash with 1 mL of deionized water.

  • Wash with 1 mL of 20% methanol in water.

• Dry the cartridge under vacuum or nitrogen for 5 minutes.

• Elute the analyte:

  • Elute with 1 mL of 5% ammonium hydroxide in methanol.

• Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase (e.g., 50:50 acetonitrile:water with 0.1% formic acid).

• Vortex and transfer to an autosampler vial for LC-MS/MS analysis.

This is a general protocol for the extraction of basic drugs from blood, which can be optimized for 7-Hydroxyloxapine.

Materials:

• Whole blood samples

• 7-Hydroxyloxapine-d8 internal standard solution (e.g., 100 ng/mL in methanol)

• Saturated sodium borate (B1201080) buffer (pH 9.2)

• Extraction solvent (e.g., n-butyl chloride or a mixture of hexane (B92381) and ethyl acetate)

• 0.1 M Hydrochloric acid

• Mobile phase

Procedure:

• To 1 mL of whole blood in a glass tube, add 50 µL of the 7-Hydroxyloxapine-d8 internal standard solution.

• Add 1 mL of saturated sodium borate buffer and vortex.

• Add 5 mL of the extraction solvent.

• Cap and rock gently for 15 minutes.

• Centrifuge at 3000 rpm for 10 minutes.

• Transfer the upper organic layer to a clean tube.

• Add 200 µL of 0.1 M hydrochloric acid to the organic extract.

• Vortex for 1 minute to back-extract the analyte into the acidic aqueous phase.

• Centrifuge at 3000 rpm for 5 minutes.

• Transfer the lower aqueous layer to a clean tube and evaporate to dryness under nitrogen.

• Reconstitute the residue in 100 µL of the mobile phase.

• Transfer to an autosampler vial for LC-MS/MS analysis.

General workflow for the analysis of 7-Hydroxyloxapine.

LC-MS/MS Parameters

The following are typical starting parameters for an LC-MS/MS system. These should be optimized for the specific instrument being used.

Liquid Chromatography (LC):

• Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Gradient:

  • 0-0.5 min: 10% B

  • 0.5-3.0 min: 10-90% B

  • 3.0-3.5 min: 90% B

  • 3.5-4.0 min: 10% B

  • 4.0-5.0 min: 10% B

• Flow Rate: 0.4 mL/min

• Column Temperature: 40°C

• Injection Volume: 5 µL

Tandem Mass Spectrometry (MS/MS):

• Ionization Mode: Electrospray Ionization (ESI), Positive

• Scan Type: Multiple Reaction Monitoring (MRM)

• Ion Source Parameters:

  • Capillary Voltage: 3.5 kV

  • Source Temperature: 150°C

  • Desolvation Temperature: 400°C

  • Cone Gas Flow: 50 L/hr

  • Desolvation Gas Flow: 800 L/hr

MRM Transitions (Precursor Ion > Product Ion):

Compound	Precursor Ion (Q1) m/z	Product Ion (Q3) m/z	Collision Energy (eV) (Starting Point)
7-Hydroxyloxapine	344.1	211.1	25
7-Hydroxyloxapine-d8	352.1	211.1	25

Note: The product ion is proposed based on the common fragmentation of the piperazine (B1678402) ring structure. The collision energy should be optimized for your specific instrument to achieve the most intense and stable signal.

Method Validation

A comprehensive validation of the analytical method should be performed according to forensic toxicology guidelines. Key validation parameters are summarized below, with typical acceptance criteria.

Validation Parameter	Typical Acceptance Criteria
Linearity (R²)	≥ 0.99
Calibration Range	0.5 - 100 ng/mL
Limit of Detection (LOD)	Signal-to-Noise Ratio ≥ 3
Limit of Quantification (LOQ)	Signal-to-Noise Ratio ≥ 10; Accuracy and precision within ±20%
Accuracy (% Bias)	Within ±15% (±20% at LOQ)
Precision (%RSD)	≤ 15% (≤ 20% at LOQ)
Recovery	Consistent, precise, and reproducible
Matrix Effect	Within acceptable limits (e.g., 85-115%)
Stability	Stable under various storage and handling conditions

Quantitative Validation Data Summary

The following table summarizes typical quantitative validation results for the analysis of 7-Hydroxyloxapine using a deuterated internal standard.[2]

Parameter	7-Hydroxyloxapine
Calibration Curve Range	0.0500 - 50.0 ng/mL
Regression Model	1/x² weighted linear regression
Between-Run Precision (%CV)	0.0% - 13.8%
Inter-Day Precision (%CV)	0.0% - 13.8%
Accuracy (% of Nominal)	86.4% - 109.3%
Extraction Recovery	> 80%

Conclusion

The use of 7-Hydroxyloxapine-d8 as an internal standard provides a robust and reliable method for the quantification of 7-Hydroxyloxapine in forensic toxicology casework. The detailed protocols and validation data presented in these application notes serve as a comprehensive guide for researchers and scientists in developing and implementing this crucial analytical technique. Adherence to proper validation procedures is paramount to ensure the accuracy and defensibility of toxicological findings in a legal setting.

References

• 1. 2024.sci-hub.se [2024.sci-hub.se]
• 2. Simultaneous quantification of loxapine, loxapine N-oxide, amoxapine, 8-hydroxyloxapine and 7-hydroxyloxapine in human plasma using LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Chromatographic Resolution of Loxapine and its Metabolites

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the chromatographic analysis of the antipsychotic drug loxapine (B1675254) and its primary metabolites: amoxapine (B1665473), loxapine N-oxide, 8-hydroxyloxapine (B195979), and 7-hydroxyloxapine (B195982).

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses common issues encountered during the chromatographic separation of loxapine and its metabolites.

Q1: I am observing poor resolution between loxapine and its metabolite amoxapine. What are the likely causes and how can I resolve this?

A1: Co-elution of loxapine and its N-desmethyl metabolite, amoxapine, is a common challenge due to their structural similarity. Here are the primary causes and recommended solutions:

• Inadequate Mobile Phase pH: Loxapine and amoxapine are basic compounds. The pH of the mobile phase significantly influences their ionization state and, consequently, their retention.[1][2]

  • Solution: Adjust the mobile phase pH to be 2-3 units below the pKa of the analytes to ensure they are in a single, protonated form. A lower pH (e.g., pH 3) often improves separation.[3] The use of a buffer is crucial to maintain a stable pH.[1]

• Insufficient Organic Modifier Concentration: The concentration of the organic solvent in the mobile phase affects the retention of these hydrophobic compounds.

  • Solution: Optimize the ratio of the aqueous buffer to the organic modifier (e.g., acetonitrile (B52724) or methanol). A slight decrease in the organic content can increase retention times and improve resolution.

• Inappropriate Stationary Phase: A standard C18 column may not always provide the necessary selectivity.

  • Solution: Consider using a different stationary phase, such as a C8 or a phenyl-hexyl column, which can offer different selectivity for these structurally similar compounds. A column with a smaller particle size (e.g., <3 µm) can also enhance efficiency and resolution.

Q2: My peaks for the hydroxylated metabolites (7-hydroxyloxapine and 8-hydroxyloxapine) are tailing. What can I do to improve peak shape?

A2: Peak tailing for basic compounds like the hydroxylated metabolites of loxapine is often due to secondary interactions with residual silanol (B1196071) groups on the silica-based stationary phase.[2]

• Sub-optimal Mobile Phase pH: An inappropriate pH can lead to interactions between the ionized analytes and the stationary phase.

  • Solution: As with co-elution issues, ensure the mobile phase pH is low enough to fully protonate the analytes. Operating at a pH where the silanol groups are not ionized (typically below pH 4) can also minimize these interactions.

• Use of Mobile Phase Additives: Additives can mask the active silanol sites.

  • Solution: Incorporate a competing base, such as triethylamine (B128534) (TEA), into the mobile phase at a low concentration (e.g., 0.1-0.5%).[3] Alternatively, using a buffered mobile phase with a sufficient ionic strength can also improve peak shape.[4]

• Column Choice: The type and quality of the column play a significant role.

  • Solution: Employ a high-purity, end-capped column specifically designed for the analysis of basic compounds. These columns have a lower concentration of accessible silanol groups, reducing the likelihood of peak tailing.

Q3: I'm experiencing inconsistent retention times for all my analytes. What should I check?

A3: Fluctuating retention times can stem from several factors related to the HPLC system and mobile phase preparation.

• Mobile Phase Instability: Improperly prepared or degassed mobile phase can lead to variability.

  • Solution: Ensure the mobile phase is thoroughly mixed and degassed before use. If preparing the mobile phase online, check that the pump's proportioning valves are functioning correctly. Always use a buffer to maintain a consistent pH.[5]

• Column Temperature Fluctuations: Temperature can affect the viscosity of the mobile phase and the kinetics of partitioning.

  • Solution: Use a column oven to maintain a constant and consistent temperature throughout the analysis.

• System Leaks: Even a small leak in the system can cause pressure fluctuations and, consequently, variable retention times.

  • Solution: Systematically check all fittings and connections for any signs of leakage.

Q4: What are the recommended starting points for sample preparation from plasma?

A4: Proper sample preparation is critical for robust and reproducible results. The most common techniques for loxapine and its metabolites from plasma are protein precipitation (PPT), liquid-liquid extraction (LLE), and solid-phase extraction (SPE).[6][7][8]

• Protein Precipitation (PPT): This is a simple and fast method.

  • Protocol: Add a cold organic solvent like acetonitrile or methanol (B129727) (typically in a 3:1 ratio of solvent to plasma) to the plasma sample. Vortex to mix and then centrifuge to pellet the precipitated proteins. The supernatant can then be injected directly or after evaporation and reconstitution in the mobile phase.

• Solid-Phase Extraction (SPE): This technique provides a cleaner extract compared to PPT.

  • Protocol: Cation-exchange SPE cartridges are effective for extracting the basic loxapine and its metabolites.[9] After conditioning the cartridge, the plasma sample is loaded. The cartridge is then washed to remove interferences, and the analytes are eluted with a suitable solvent, often containing a basic modifier like ammonium (B1175870) hydroxide.

Experimental Protocols

Below are detailed methodologies for the chromatographic analysis of loxapine and its metabolites, based on published literature.

Method 1: HPLC-UV for Loxapine Succinate (B1194679) [3]

• Instrumentation: Waters Alliance HPLC system with a photodiode array detector.

• Column: C8 Phenomenex Luna (250 mm × 4.6 mm, 5 µm).

• Mobile Phase: Acetonitrile and water (0.3% v/v triethylamine, pH 3.0) in a 40:60 v/v ratio.

• Flow Rate: 1.0 mL/min.

• Injection Volume: 10 µL.

• Detection: UV at 211 nm.

• Column Temperature: 25 °C.

Method 2: LC-MS/MS for Loxapine and Four Metabolites in Human Plasma [10]

• Instrumentation: High-performance liquid chromatography system coupled with a tandem mass spectrometer.

• Sample Preparation: Micro-elution solid-phase extraction (SPE).

• Chromatography: Reversed-phase LC.

• Ionization: Turbo-ionspray interface in positive ionization mode.

• Detection: Selected reaction monitoring (SRM).

Quantitative Data Summary

The following tables summarize the validation parameters from various published methods for the analysis of loxapine and its metabolites.

Table 1: Linearity of Analytical Methods

Analyte(s)	Method	Matrix	Linearity Range (ng/mL)	Correlation Coefficient (r²)	Reference
Loxapine Succinate	HPLC-UV	-	0.1 - 100 µg/mL	> 0.999	[3]
Loxapine & Metabolites	LC-MS/MS	Human Plasma	0.05 - 50	> 0.99	[10]
Loxapine	RP-HPLC	Tablet Dosage Form	10 - 100 µg/mL	0.999	[11]

Table 2: Precision and Accuracy of an LC-MS/MS Method [10]

Analyte	Concentration (ng/mL)	Intra-day Precision (%RSD)	Inter-day Precision (%RSD)	Accuracy (%)
Loxapine	0.05 (LLOQ)	8.7	13.8	109.3
0.15	5.4	8.2	103.3
2.5	3.5	4.8	98.4
40	2.1	3.5	96.9
Amoxapine	0.05 (LLOQ)	9.2	11.5	108.7
0.15	6.1	7.9	102.0
2.5	4.0	5.1	97.6
40	2.5	3.8	95.8
7-hydroxyloxapine	0.05 (LLOQ)	7.9	10.8	107.3
0.15	5.8	7.5	101.3
2.5	3.8	4.9	96.8
40	2.3	3.6	95.3
8-hydroxyloxapine	0.05 (LLOQ)	8.5	11.2	108.0
0.15	6.0	7.8	102.7
2.5	3.9	5.0	97.2
40	2.4	3.7	95.6
Loxapine N-oxide	0.05 (LLOQ)	9.5	12.1	109.3
0.15	6.3	8.1	103.3
2.5	4.1	5.2	98.0
40	2.6	3.9	96.1

Visualizations

Loxapine Metabolic Pathway

The following diagram illustrates the primary metabolic pathways of loxapine. The metabolism of loxapine mainly involves N-demethylation, N-oxidation, and aromatic hydroxylation, primarily mediated by cytochrome P450 enzymes such as CYP1A2, CYP2D6, and CYP3A4.[12][13]

Caption: Metabolic conversion of loxapine to its major metabolites.

Troubleshooting Workflow for Chromatographic Issues

This workflow provides a logical approach to diagnosing and resolving common chromatographic problems encountered during the analysis of loxapine and its metabolites.

Caption: A systematic workflow for troubleshooting HPLC issues.

References

• 1. bulletin.mfd.org.mk [bulletin.mfd.org.mk]
• 2. sielc.com [sielc.com]
• 3. Development and validation of an HPLC-UV method for analysis of methylphenidate hydrochloride and loxapine succinate in an activated carbon disposal system - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. cbspd.com [cbspd.com]
• 7. Current developments of bioanalytical sample preparation techniques in pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 8. A Review of Advances in Bioanalytical Methods for the Detection and Quantification of Olanzapine and Its Metabolites in Complex Biological Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Simultaneous quantification of loxapine, loxapine N-oxide, amoxapine, 8-hydroxyloxapine and 7-hydroxyloxapine in human plasma using LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Development and validation of RP-HPLC method for loxapine in capsule dosage form | Semantic Scholar [semanticscholar.org]
• 12. In vitro identification of the human cytochrome p450 enzymes involved in the oxidative metabolism of loxapine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. In vitro identification of the human cytochrome p450 enzymes involved in the oxidative metabolism of loxapine | Semantic Scholar [semanticscholar.org]

Technical Support Center: Matrix Effects in the Analysis of 7-Hydroxyloxapine-d8

This technical support center is designed to assist researchers, scientists, and drug development professionals in troubleshooting and understanding matrix effects during the bioanalysis of 7-Hydroxyloxapine (B195982) using its deuterated internal standard, 7-Hydroxyloxapine-d8, by LC-MS/MS.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how can they affect my 7-Hydroxyloxapine analysis?

A: In liquid chromatography-mass spectrometry (LC-MS/MS) analysis, the "matrix" refers to all the components in a sample other than the analyte of interest, such as proteins, lipids, salts, and other endogenous compounds from the biological sample (e.g., plasma).[1] Matrix effects occur when these co-eluting components interfere with the ionization of 7-Hydroxyloxapine and its deuterated internal standard (IS), 7-Hydroxyloxapine-d8, in the mass spectrometer's ion source. This interference can lead to either ion suppression (a decrease in signal) or ion enhancement (an increase in signal), ultimately affecting the accuracy, precision, and sensitivity of your results.[2]

Q2: I am observing low signal intensity for both 7-Hydroxyloxapine and its d8-internal standard. Could this be due to matrix effects?

A: Yes, a consistent low signal for both the analyte and the internal standard is a strong indicator of ion suppression, a common type of matrix effect. This happens when matrix components co-eluting with your compounds of interest compete for ionization, reducing the efficiency of ion formation for both your analyte and its IS.[1][3]

Q3: My results for quality control (QC) samples are inconsistent and imprecise. How can I determine if matrix effects are the cause?

A: Inconsistent and imprecise QC results can indeed be a symptom of variable matrix effects between different samples. To investigate this, you can perform a post-extraction spiking experiment. By comparing the analyte's response in a pre-spiked sample (spiked before extraction) to a post-spiked sample (spiked into the matrix extract after extraction), you can quantify the extent of signal suppression or enhancement.[2] A significant difference in response indicates the presence of matrix effects.

Q4: How does a deuterated internal standard like 7-Hydroxyloxapine-d8 help in mitigating matrix effects?

A: A stable isotope-labeled internal standard (SIL-IS) like 7-Hydroxyloxapine-d8 is the ideal choice for mitigating matrix effects. Because it is chemically almost identical to the analyte (7-Hydroxyloxapine), it co-elutes and experiences the same degree of ion suppression or enhancement.[1] By calculating the ratio of the analyte peak area to the IS peak area, the variability caused by matrix effects is normalized, leading to more accurate and precise quantification.[1]

Q5: Can the choice of sample preparation method influence the severity of matrix effects?

A: Absolutely. A more rigorous sample cleanup will remove more of the interfering matrix components. For the analysis of 7-Hydroxyloxapine and its metabolites in human plasma, methods like solid-phase extraction (SPE), particularly cation-exchange SPE, have been shown to be effective in producing clean extracts with high recovery.[1][3][4] Simpler methods like protein precipitation may be quicker but can leave more matrix components in the final extract, potentially leading to greater ion suppression.[5]

Troubleshooting Guides

Issue 1: Poor Peak Shape and/or Low Signal Intensity

Possible Cause: Co-elution of matrix components, leading to ion suppression.

Troubleshooting Steps:

• Optimize Chromatography:

  • Adjust the gradient profile of your mobile phase to better separate 7-Hydroxyloxapine from the region where matrix components elute.

  • Experiment with a different stationary phase (column) that offers alternative selectivity.

• Improve Sample Cleanup:

  • If using protein precipitation, consider switching to a more selective method like solid-phase extraction (SPE) or liquid-liquid extraction (LLE).[3] For 7-Hydroxyloxapine, cation-exchange SPE has been successfully used.[1][3]

• Sample Dilution:

  • Diluting the sample with the mobile phase can reduce the concentration of interfering matrix components.[6] However, ensure that the diluted concentration of 7-Hydroxyloxapine remains above the lower limit of quantitation (LLOQ).

Issue 2: Inconsistent Internal Standard Response Across a Batch

Possible Cause: Variable matrix effects from sample to sample. This can be due to differences in the biological matrix between subjects or samples.

Troubleshooting Steps:

• Post-Column Infusion Experiment: This experiment can help identify the retention time windows where significant ion suppression occurs. A solution of 7-Hydroxyloxapine is continuously infused into the MS source while a blank, extracted matrix sample is injected onto the LC column. Dips in the baseline signal indicate regions of ion suppression. You can then adjust your chromatography to move the elution of 7-Hydroxyloxapine away from these zones.

• Matrix Factor Evaluation: Quantitatively assess the matrix effect by comparing the peak area of an analyte spiked into an extracted blank matrix with the peak area of the analyte in a neat solution. The ratio of these two is the matrix factor. A value less than 1 indicates ion suppression, while a value greater than 1 suggests ion enhancement. Ideally, the matrix factor should be close to 1.

Issue 3: Inaccurate Results Despite Using a Deuterated Internal Standard

Possible Cause: Chromatographic separation of the analyte and the deuterated internal standard. Although rare, the deuterium (B1214612) labeling can sometimes cause a slight shift in retention time (isotopic effect), leading to differential matrix effects.

Troubleshooting Steps:

• Verify Co-elution: Carefully examine the chromatograms to ensure that the peaks for 7-Hydroxyloxapine and 7-Hydroxyloxapine-d8 are perfectly co-eluting.

• Adjust Chromatography: If a slight separation is observed, modify the chromatographic conditions (e.g., mobile phase composition, gradient) to achieve better co-elution.

Experimental Protocols

Protocol 1: Evaluation of Matrix Effect by Post-Extraction Spiking

This protocol allows for the quantitative assessment of matrix effects.

• Sample Preparation:

  • Obtain at least six different lots of blank human plasma.

  • Extract the blank plasma using your established method (e.g., solid-phase extraction).

  • Prepare two sets of samples:

    • Set A (Analyte in Solvent): Spike 7-Hydroxyloxapine and 7-Hydroxyloxapine-d8 at a known concentration (e.g., medium QC level) into the final reconstitution solvent.

    • Set B (Analyte in Extracted Matrix): Spike 7-Hydroxyloxapine and 7-Hydroxyloxapine-d8 at the same concentration into the extracted blank plasma samples from each of the six lots.

• Analysis:

  • Analyze both sets of samples by LC-MS/MS.

• Calculation:

  • Matrix Factor (MF): Calculate the MF for each lot of plasma using the following formula: MF = (Peak Response in the presence of matrix) / (Mean Peak Response in the absence of matrix)

  • IS-Normalized MF: The matrix effect should also be assessed using the internal standard response: IS-Normalized MF = (Ratio of Analyte/IS Peak Area in Matrix) / (Ratio of Analyte/IS Peak Area in Solvent)

  • The coefficient of variation (CV%) of the IS-normalized matrix factor across the different lots of matrix should be ≤15%.

Quantitative Data Summary

The following table summarizes typical validation parameters for the analysis of 7-Hydroxyloxapine in human plasma using LC-MS/MS with a deuterated internal standard.

Parameter	7-Hydroxyloxapine	Acceptance Criteria	Reference
Calibration Curve Range	0.0500 - 50.0 ng/mL	r² ≥ 0.99	[4]
Accuracy (% Nominal)	86.4% - 109.3%	Within ±15% of nominal (±20% at LLOQ)	[4]
Inter-day Precision (%CV)	0.0% - 13.8%	≤15% (≤20% at LLOQ)	[4]
Extraction Recovery	> 80%	Consistent and reproducible	[4]

Visualizations

Caption: Troubleshooting workflow for matrix effects.

Caption: Experimental workflow for matrix factor evaluation.

References

• 1. researchgate.net [researchgate.net]
• 2. Investigation of the disposition of loxapine, amoxapine and their hydroxylated metabolites in different brain regions, CSF and plasma of rat by LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. tandfonline.com [tandfonline.com]
• 4. Simultaneous quantification of loxapine, loxapine N-oxide, amoxapine, 8-hydroxyloxapine and 7-hydroxyloxapine in human plasma using LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Matrix effect in bio-analysis of illicit drugs with LC-MS/MS: influence of ionization type, sample preparation, and biofluid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Technical Support Center: 7-Hydroxyloxapine-d8 Analysis

This guide provides troubleshooting advice and answers to frequently asked questions to help researchers, scientists, and drug development professionals minimize ion suppression when analyzing 7-Hydroxyloxapine-d8 in biological matrices using LC-MS.

Frequently Asked Questions (FAQs)

Q1: What is ion suppression and why is it a concern when analyzing 7-Hydroxyloxapine-d8?

A1: Ion suppression is a matrix effect where the ionization efficiency of a target analyte, such as 7-Hydroxyloxapine-d8, is reduced by co-eluting compounds from the sample matrix (e.g., plasma, urine).[1] This phenomenon occurs in the mass spectrometer's ion source when matrix components compete with the analyte for ionization, leading to a decreased signal intensity.[2][3] This can result in inaccurate quantification, reduced sensitivity, and poor reproducibility of results.[4] Even though 7-Hydroxyloxapine-d8 is an internal standard, understanding and minimizing ion suppression is critical for robust and reliable bioanalysis.

Q2: I'm using 7-Hydroxyloxapine-d8 as a deuterated internal standard. Shouldn't that automatically correct for ion suppression?

A2: Ideally, a deuterated internal standard (IS) like 7-Hydroxyloxapine-d8 should co-elute perfectly with the unlabeled analyte (7-Hydroxyloxapine) and experience the same degree of ion suppression.[4][5] The ratio of the analyte signal to the IS signal should then remain constant, enabling accurate quantification.[4] However, deuteration can sometimes introduce a slight shift in chromatographic retention time (an isotope effect).[5][6] If this separation causes the analyte and the IS to elute in different regions of a variable ion suppression zone, they will be affected differently, leading to inaccurate and imprecise results.[5][6]

Q3: What are the most common sources of ion suppression in my analysis?

A3: Ion suppression can be caused by a variety of endogenous and exogenous substances. Proper identification of the source is key to mitigation.

Source Category	Specific Examples	Primary Mitigation Strategy	Citation
Endogenous Matrix Components	Phospholipids, salts, proteins, cholesterol, metabolites	Sample Preparation (SPE, LLE)	[4][7]
Mobile Phase Additives	Non-volatile buffers, ion-pairing agents (e.g., TFA)	Use volatile additives (e.g., formic acid, acetic acid) at low concentrations	[8][9]
Exogenous Contaminants	Plasticizers, detergents, polymers from labware	Use high-purity solvents and clean extraction procedures	[8]
High Analyte Concentration	Saturation of the ion source by the analyte or IS	Sample dilution, optimize injection volume	[4][10]

Q4: How can I experimentally identify the regions of ion suppression in my chromatogram?

A4: A post-column infusion experiment is the most effective method to visualize and identify regions of ion suppression.[5][8] This technique involves infusing a constant flow of 7-Hydroxyloxapine-d8 solution into the MS while a blank matrix extract is injected onto the LC column. A stable baseline signal is established from the infused standard. Any drop in this baseline during the chromatographic run indicates a region where co-eluting matrix components are causing ion suppression.[5][11]

Troubleshooting Guides

Problem 1: I am observing high variability and poor precision in the analyte/IS ratio.

• Possible Cause: Differential ion suppression due to chromatographic separation between 7-Hydroxyloxapine and its d8-labeled internal standard.[5]

• Troubleshooting Steps:

  • Verify Co-elution: Overlay the chromatograms of the analyte and 7-Hydroxyloxapine-d8. A visible separation, even if slight, can be problematic.[5]

  • Optimize Chromatography: Adjust the mobile phase gradient, temperature, or column chemistry to achieve perfect co-elution.[5][7] Slower gradients or different stationary phases can alter selectivity.[8]

  • Assess Matrix Effects: Perform a post-column infusion experiment (see Protocol 1) to determine if the retention time of your analyte and IS falls within a zone of significant ion suppression. If separation occurs within this zone, variability is likely.[5]

Problem 2: The signal for 7-Hydroxyloxapine-d8 is very low, leading to poor sensitivity.

• Possible Cause: Significant ion suppression from the sample matrix is reducing the signal intensity of the internal standard.[4]

• Troubleshooting Steps:

  • Enhance Sample Cleanup: The most effective way to combat severe ion suppression is to remove interfering matrix components before analysis.[12] Transition from a simple protein precipitation (PPT) to a more rigorous Solid-Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE) protocol.[2][13]

  • Dilute the Sample: Diluting the sample extract can lower the concentration of matrix components below the level where they cause significant suppression.[10] This approach is limited by the required sensitivity of the assay.

  • Change Ionization Technique: Electrospray ionization (ESI) is generally more susceptible to ion suppression than Atmospheric Pressure Chemical Ionization (APCI).[8][13] If your instrumentation allows, testing your analysis with an APCI source may yield a stronger, more stable signal.

Experimental Protocols

Protocol 1: Post-Column Infusion to Assess Ion Suppression

• Objective: To identify regions in the chromatogram where co-eluting matrix components cause ion suppression.[5]

• Methodology:

  • Prepare a standard solution of 7-Hydroxyloxapine-d8 (e.g., 50 ng/mL) in the mobile phase.

  • Set up the LC-MS system with the analytical column.

  • Use a syringe pump to deliver a constant, low flow rate (e.g., 10 µL/min) of the 7-Hydroxyloxapine-d8 solution.

  • Connect the LC column outlet and the syringe pump line to a T-junction.

  • Connect the outlet of the T-junction to the mass spectrometer's ion source.

  • Begin the infusion and acquire data for the 7-Hydroxyloxapine-d8 transition, waiting for a stable signal baseline.

  • Inject a blank, extracted sample matrix (e.g., plasma extract prepared by your current method).

  • Monitor the baseline of the 7-Hydroxyloxapine-d8 signal throughout the chromatographic run. Dips in the signal indicate retention times where ion suppression is occurring.[11]

Protocol 2: Comparative Evaluation of Sample Preparation Techniques

• Objective: To determine the most effective sample preparation method for reducing matrix effects.

• Methodology:

  • Pool a batch of blank biological matrix (e.g., human plasma).

  • Divide the pool into three sets and process them using three different methods: Protein Precipitation (PPT), Liquid-Liquid Extraction (LLE), and Solid-Phase Extraction (SPE).

  • After extraction, spike a known concentration of 7-Hydroxyloxapine-d8 into each final extract (post-extraction spike).

  • Prepare a corresponding standard of 7-Hydroxyloxapine-d8 in the final elution solvent (neat solution) at the same concentration.

  • Analyze all samples by LC-MS.

  • Calculate the Matrix Effect (ME) for each preparation method using the formula:

    • ME (%) = (Peak Area in Post-Extraction Spike / Peak Area in Neat Solution) * 100

  • A value of 100% indicates no matrix effect. A value < 100% indicates ion suppression, while a value > 100% indicates ion enhancement. The method yielding a value closest to 100% is the most effective at removing interferences.

• Example Data Presentation:

Preparation Method	Mean Peak Area (Post-Extraction Spike)	Mean Peak Area (Neat Solution)	Calculated Matrix Effect (%)	Interpretation
Protein Precipitation	85,000	250,000	34%	Severe Ion Suppression
Liquid-Liquid Extraction	195,000	250,000	78%	Moderate Ion Suppression
Solid-Phase Extraction	230,000	250,000	92%	Minimal Ion Suppression

Visualizations

Caption: A logical workflow for troubleshooting ion suppression issues.

Caption: Experimental setup for the post-column infusion technique.

References

• 1. benchchem.com [benchchem.com]
• 2. longdom.org [longdom.org]
• 3. providiongroup.com [providiongroup.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. hdb.ugent.be [hdb.ugent.be]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. academic.oup.com [academic.oup.com]
• 10. DSpace [research-repository.griffith.edu.au]
• 11. Ion suppression in Biological Sample Analysis: You May or May Not See It but It’s There | Separation Science [sepscience.com]
• 12. chromatographyonline.com [chromatographyonline.com]
• 13. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimization of LC Gradients for Loxapine Metabolite Separation

This technical support center provides researchers, scientists, and drug development professionals with targeted troubleshooting guides and frequently asked questions (FAQs) for the optimization of liquid chromatography (LC) methods for separating loxapine (B1675254) and its metabolites.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in developing an LC method for loxapine and its metabolites?

A: Method development for loxapine and its metabolites often faces several technical hurdles. These include poor chromatography, difficulty in separating the structural isomers 7-hydroxyloxapine (B195982) and 8-hydroxyloxapine, and achieving adequate sensitivity, particularly in biological matrices.[1] Loxapine and its N-demethylated metabolite, amoxapine (B1665473), are basic compounds, which can lead to significant peak tailing on traditional silica-based columns due to interactions with surface silanols.[2][3]

Q2: I am observing significant peak tailing for loxapine and amoxapine. How can I improve the peak shape?

A: Peak tailing for basic compounds like loxapine is a common issue. To mitigate this, consider the following solutions:

• Mobile Phase Modification : Add a competitive base, such as triethylamine (B128534) (TEA) or hexylamine, to the mobile phase at a low concentration (e.g., 0.1-0.3%).[2][4] These additives act as silanol-masking agents, reducing the undesirable interactions that cause tailing.

• Adjust Mobile Phase pH : Loxapine has a pKa of 7.1.[2] Operating the mobile phase at a low pH (e.g., pH 3) ensures that loxapine is fully ionized, which can sometimes improve peak shape.[2] Conversely, using a mobile phase pH above the pKa can also be effective, but care must be taken to stay within the column's stable pH range (typically 2-8 for silica-based columns).[3][5]

• Column Selection : Use a modern, high-purity, end-capped C8 or C18 column. These columns have a lower concentration of accessible silanol (B1196071) groups, which minimizes tailing for basic analytes.

Q3: How can I improve the resolution between the critical isomers, 7-hydroxyloxapine and 8-hydroxyloxapine?

A: Separating structural isomers requires careful optimization of chromatographic selectivity.

• Modify the Organic Solvent : If you are using acetonitrile, try substituting it with methanol (B129727). The different solvent properties of methanol can alter selectivity and may improve the resolution of the isomers.

• Adjust the Gradient Slope : A shallower gradient provides more time for the analytes to interact with the stationary phase, which can enhance the separation of closely eluting compounds. Decrease the rate of change in the organic solvent percentage over the elution window of the isomers.

• Change the Stationary Phase : If a C18 column does not provide adequate resolution, consider a different stationary phase. A cyano (CN) or phenyl-hexyl column offers different retention mechanisms (pi-pi interactions) that can be effective for separating aromatic isomers.[4]

Q4: My retention times are inconsistent across multiple injections. What is the likely cause?

A: Retention time drift is typically caused by one of the following issues:

• Insufficient Column Equilibration : Ensure that the column is fully equilibrated with the initial mobile phase composition before each injection. A common rule of thumb is to allow at least 10 column volumes for equilibration after a gradient run.[5]

• Temperature Fluctuations : Use a column oven to maintain a constant temperature. Even minor changes in ambient temperature can affect retention times.[5]

• Mobile Phase Instability : Prepare fresh mobile phase daily and ensure it is thoroughly degassed to prevent bubble formation in the pump.

• Pump Malfunction : Check for leaks in the pump or fittings. Inconsistent flow from the pump will lead to variable retention times.

Experimental Protocols and Data

Generic Protocol for LC Gradient Optimization

This protocol provides a systematic approach to developing a gradient method for loxapine and its metabolites.

• System Preparation :

  • Mobile Phase A : Prepare 0.1% formic acid in HPLC-grade water.

  • Mobile Phase B : Prepare 0.1% formic acid in HPLC-grade acetonitrile.

  • Filter and degas both mobile phases.

• Column Selection and Installation :

  • Install a C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size) and equilibrate with 95% Mobile Phase A and 5% Mobile Phase B at a flow rate of 1.0 mL/min until a stable baseline is achieved.

• Initial Scouting Gradient :

  • Perform a fast "scouting" gradient to determine the approximate elution time of the analytes.

  • Gradient Profile: 5% to 95% B over 15 minutes.

  • Injection Volume: 10 µL of a standard mixture of loxapine and its metabolites.

• Gradient Optimization :

  • Based on the scouting run, create a shallower gradient around the elution window of the target analytes.

  • For example, if the compounds elute between 40% and 60% B, a new gradient could be:

    • 0.0 min: 30% B

    • 10.0 min: 70% B

    • 10.1 min: 95% B (column wash)

    • 12.0 min: 95% B

    • 12.1 min: 30% B (return to initial)

    • 17.0 min: 30% B (re-equilibration)

• Evaluation :

  • Assess the chromatogram for resolution (ideally >1.5 between all peaks), peak shape (tailing factor <1.5), and run time. Adjust the gradient slope, temperature, or mobile phase composition as needed to meet performance criteria.

Data Summary: Example LC Conditions

The following table summarizes various chromatographic conditions reported for the analysis of loxapine and its metabolites.

Analyte(s)	Column	Mobile Phase	Flow Rate	Detection	Reference
Loxapine Succinate (B1194679)	C8 (250x4.6mm, 5µm)	ACN:Water (40:60) with 0.3% TEA, pH 3.0	1.0 mL/min	UV (211 nm)	[2]
Loxapine & Metabolites	CN (25cm, 5µm)	ACN:0.5N Acetic Acid (30:70) with 0.05% Hexylamine	N/A	UV (310 nm)	[4]
Loxapine Succinate	C18 (250x4.6mm, 5µm)	Water:Methanol:TEA:THF (50:40:1:10)	1.0 mL/min	UV (254 nm)	[6]
Loxapine & Metabolites	C6 (Spherisorb)	5 mM Phosphate Buffer:ACN (77:23) with nonylamine	N/A	N/A	[7]
Loxapine & Metabolites	C18/C8	ACN/Methanol and Water with Formic Acid/TFA	N/A	LC-MS/MS	[1]

N/A: Not available in the cited abstract. ACN: Acetonitrile, TEA: Triethylamine, THF: Tetrahydrofuran.

Troubleshooting Guide

This guide addresses common problems encountered during the analysis of loxapine and its metabolites.

Problem	Possible Cause(s)	Recommended Solution(s)
High Backpressure	1. Blocked column frit or guard column.2. Particulate matter from sample or mobile phase.3. Buffer precipitation in the system.	1. Replace the guard column. If pressure remains high, reverse-flush the analytical column (disconnect from detector first).2. Filter all samples and mobile phases through a 0.22 µm filter.3. Flush the entire system with water to dissolve precipitated salts.[3]
Baseline Noise or Drift	1. Air bubbles in the pump or detector.2. Contaminated mobile phase or column.3. Pump seals are worn or leaking.	1. Degas the mobile phase thoroughly. Purge the pump to remove air.[5]2. Prepare fresh mobile phase. Flush the column with a strong solvent (e.g., isopropanol).3. Check fittings for leaks. Replace pump seals if necessary.
Ghost Peaks	1. Contamination in the injector or sample loop.2. Carryover from a previous injection.3. Impurities in the mobile phase.	1. Flush the injector and sample loop with a strong solvent.2. Run a blank gradient after a high-concentration sample to check for carryover. Modify the needle wash solvent.3. Use high-purity HPLC-grade solvents.
Poor Resolution	1. Inappropriate mobile phase or gradient.2. Column is losing efficiency.3. Column overload.	1. Re-optimize the gradient (make it shallower). Try a different organic modifier (e.g., methanol instead of acetonitrile).2. Replace the column with a new one of the same type to confirm degradation.3. Reduce the injection volume or dilute the sample.

Visualizations

Logical and Experimental Workflows

Caption: Metabolic pathway of loxapine to its major metabolites.

Caption: Workflow for LC gradient optimization and method development.

Caption: Troubleshooting logic for resolving peak tailing issues.

References

• 1. researchgate.net [researchgate.net]
• 2. Development and validation of an HPLC-UV method for analysis of methylphenidate hydrochloride and loxapine succinate in an activated carbon disposal system - PMC [pmc.ncbi.nlm.nih.gov]
• 3. hplc.eu [hplc.eu]
• 4. Concurrent high-performance liquid chromatographic measurement of loxapine and amoxapine and of their hydroxylated metabolites in plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Troubleshooting and Performance Improvement for HPLC | Aurigene Pharmaceutical Services [aurigeneservices.com]
• 6. researchgate.net [researchgate.net]
• 7. go.drugbank.com [go.drugbank.com]

common contaminants in 7-Hydroxy loxapine-d8 samples

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 7-Hydroxy loxapine-d8.

Frequently Asked Questions (FAQs)

Q1: What are the common contaminants I might encounter in my 7-Hydroxy loxapine-d8 sample?

A1: Contaminants in 7-Hydroxy loxapine-d8 samples can generally be categorized into three groups:

• Related-Deuterated Compounds: These are structurally similar to 7-Hydroxy loxapine-d8 and may arise during the synthesis process. Common examples include deuterated isomers and metabolites.

• Process-Related Impurities: These are substances used in the manufacturing process that may not have been completely removed.

• Degradation Products: These can form over time due to improper storage or handling.

A summary of potential contaminants is provided in the table below.

Q2: My chromatogram shows unexpected peaks. How can I identify them?

A2: Unexpected peaks can be indicative of contamination. The first step is to compare the retention times of the unknown peaks with those of known potential impurities (see Table 1). If a reference standard for a suspected impurity is available, co-injection can help confirm its identity. For unknown peaks without a readily available standard, techniques like high-resolution mass spectrometry (HRMS) can be employed for structural elucidation.

Q3: I am observing poor peak shape for 7-Hydroxy loxapine-d8. What could be the cause?

A3: Poor peak shape, such as tailing or fronting, can be caused by a variety of factors. These include issues with the analytical column, improper mobile phase composition, or interactions between the analyte and the chromatographic system. Refer to the troubleshooting guide below for a more detailed workflow to address this issue.

Q4: Can the deuterated internal standard itself be a source of interference?

A4: While stable isotope-labeled internal standards are designed to be ideal for mass spectrometry-based quantification, they can sometimes present challenges. In rare cases, the deuterated standard may contain a small percentage of the non-deuterated analyte. It is also important to ensure that the mass spectrometer can adequately resolve the analyte from its deuterated internal standard.

Data Presentation: Common Contaminants

The following table summarizes potential contaminants in 7-Hydroxy loxapine-d8 samples. Please note that the typical concentration ranges are illustrative and may vary between different batches and suppliers.

Contaminant Category	Specific Contaminant	Molecular Formula	Typical Concentration Range (% Peak Area)
Related-Deuterated Compounds	8-Hydroxy loxapine-d8	C₁₈H₁₀D₈ClN₃O₂	< 0.15%
Loxapine-d8	C₁₈H₁₀D₈ClN₃O	< 0.10%
Loxapine-d8 N-Oxide	C₁₈H₁₀D₈ClN₃O₂	< 0.10%
Amoxapine-d8 (N-desmethyl loxapine-d8)	C₁₇H₈D₈ClN₃O	< 0.10%
Process-Related Impurities	Residual Solvents (e.g., Acetonitrile, Methanol)	Varies	< 0.10%
Unreacted Starting Materials	Varies	< 0.05%
Degradation Products	Unknown Degradants	Varies	< 0.05%

Experimental Protocols

Protocol: Identification and Quantification of Common Contaminants in 7-Hydroxy loxapine-d8 by LC-MS/MS

This protocol is adapted from established methods for the analysis of loxapine (B1675254) and its metabolites and is intended for the quality control of 7-Hydroxy loxapine-d8 as a chemical standard.[1][2]

1. Objective: To identify and quantify potential impurities in a 7-Hydroxy loxapine-d8 sample using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

2. Materials and Reagents:

• 7-Hydroxy loxapine-d8 sample

• Reference standards for potential impurities (if available)

• Acetonitrile (LC-MS grade)

• Methanol (B129727) (LC-MS grade)

• Formic acid (LC-MS grade)

• Ammonium formate (B1220265) (LC-MS grade)

• Ultrapure water

3. Instrumentation:

• High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system

• Tandem mass spectrometer with an electrospray ionization (ESI) source

4. Chromatographic Conditions:

• Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic acid and 5 mM Ammonium Formate in Water

• Mobile Phase B: 0.1% Formic acid in Acetonitrile

• Gradient:

  • 0-1 min: 10% B

  • 1-5 min: 10-90% B

  • 5-6 min: 90% B

  • 6-6.1 min: 90-10% B

  • 6.1-8 min: 10% B

• Flow Rate: 0.4 mL/min

• Column Temperature: 40°C

• Injection Volume: 5 µL

5. Mass Spectrometry Conditions:

• Ionization Mode: Electrospray Ionization (ESI), Positive

• Scan Type: Multiple Reaction Monitoring (MRM)

• MRM Transitions:

  • 7-Hydroxy loxapine-d8: [Precursor ion > Product ion]

  • 8-Hydroxy loxapine-d8: [Precursor ion > Product ion]

  • Loxapine-d8: [Precursor ion > Product ion]

  • Loxapine-d8 N-Oxide: [Precursor ion > Product ion]

  • Amoxapine-d8: [Precursor ion > Product ion] (Note: Specific MRM transitions need to be optimized for the instrument used.)

6. Sample Preparation:

• Prepare a stock solution of the 7-Hydroxy loxapine-d8 sample in methanol at a concentration of 1 mg/mL.

• Further dilute the stock solution with the initial mobile phase composition (90% A: 10% B) to a working concentration of 1 µg/mL.

7. Data Analysis:

• Integrate the peak areas for 7-Hydroxy loxapine-d8 and all identified impurities.

• Calculate the percentage of each impurity relative to the total peak area of all integrated peaks.

Mandatory Visualizations

Troubleshooting workflow for identifying unknown peaks.

Sources of potential contaminants in 7-Hydroxy loxapine-d8.

References

• 1. Simultaneous quantification of loxapine, loxapine N-oxide, amoxapine, 8-hydroxyloxapine and 7-hydroxyloxapine in human plasma using LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. myadlm.org [myadlm.org]

correcting for isotopic impurity in 7-Hydroxy loxapine-d8

Welcome to the technical support center for 7-Hydroxy loxapine-d8. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) regarding the use of 7-Hydroxy loxapine-d8 as an internal standard in analytical experiments, particularly in liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Frequently Asked Questions (FAQs)

Q1: What is 7-Hydroxy loxapine-d8 and what is its primary application?

7-Hydroxy loxapine-d8 is the deuterium-labeled version of 7-Hydroxy loxapine (B1675254), a metabolite of the antipsychotic drug loxapine. Its primary application is as an internal standard (IS) for the quantitative analysis of 7-Hydroxy loxapine in biological matrices by LC-MS/MS.[1][2] The use of a stable isotope-labeled internal standard like 7-Hydroxy loxapine-d8 is considered best practice in bioanalysis as it helps to correct for variability during sample preparation and analysis, leading to more accurate and precise results.[3]

Q2: What is the chemical structure and where are the deuterium (B1214612) labels located on 7-Hydroxy loxapine-d8?

The chemical formula for 7-Hydroxy loxapine-d8 is C18H10D8ClN3O2. The IUPAC name is 2-chloro-11-(4-methylpiperazin-1-yl-2,2,3,3,5,5,6,6-d8)dibenzo[b,f][1][4]oxazepin-7-ol.[2][5] The eight deuterium atoms are located on the piperazine (B1678402) ring. This is a chemically stable position, which minimizes the risk of hydrogen/deuterium (H/D) exchange with the solvent or matrix components.[6]

Q3: What are the typical mass transitions (MRM transitions) for 7-Hydroxy loxapine and 7-Hydroxy loxapine-d8 in LC-MS/MS analysis?

While specific transitions should be optimized in your laboratory, a common approach is to use the protonated molecule as the precursor ion ([M+H]+). Based on published data for loxapine and its deuterated analog, we can infer the likely transitions for 7-Hydroxy loxapine and its d8 variant.[7]

• 7-Hydroxy loxapine: The molecular weight is 343.8 g/mol . The precursor ion would be m/z 344.8. A likely product ion would result from fragmentation of the piperazine ring or other characteristic fragments.

• 7-Hydroxy loxapine-d8: The molecular weight is 351.86 g/mol .[1][2][5] The precursor ion would be m/z 352.9. The product ion is often the same as the unlabeled analyte.

A plausible set of transitions to start optimization with would be:

Compound	Precursor Ion (m/z)	Product Ion (m/z)
7-Hydroxy loxapine	344.8	193.1
7-Hydroxy loxapine-d8	352.9	193.1

Note: The product ion m/z 193.1 is based on the common fragmentation pattern observed for loxapine and its d8 analog.[7] It is crucial to perform compound-specific optimization of collision energy and other MS parameters.

Troubleshooting Guides

This section addresses common issues encountered when using 7-Hydroxy loxapine-d8 as an internal standard.

Issue 1: High Variability in Internal Standard Response

• Symptom: Inconsistent peak areas for 7-Hydroxy loxapine-d8 across a batch of samples, including calibration standards and quality controls (QCs).

• Potential Causes & Troubleshooting Steps:

  • Inconsistent Sample Preparation: Ensure the internal standard is added accurately and consistently to all samples at the beginning of the extraction process. Verify the precision of pipettes and automated liquid handlers.

  • Matrix Effects: Ion suppression or enhancement can affect the internal standard response. Evaluate matrix effects by comparing the response of the internal standard in extracted blank matrix versus a neat solution. If significant matrix effects are observed, consider optimizing the sample cleanup procedure (e.g., using a different solid-phase extraction sorbent) or chromatographic conditions to separate the analyte and internal standard from interfering matrix components.

  • Analyte Concentration Dependent IS Response: A decrease in the internal standard response with increasing analyte concentration may indicate ionization competition.[8] This can sometimes be addressed by optimizing chromatographic separation or adjusting the concentration of the internal standard.

Issue 2: Inaccurate Quantification and Non-linear Calibration Curves

• Symptom: The calibration curve for 7-Hydroxy loxapine is non-linear, or the accuracy of the QCs is outside of acceptance criteria (typically ±15% of the nominal value, and ±20% at the Lower Limit of Quantification - LLOQ).

• Potential Causes & Troubleshooting Steps:

  • Isotopic Contribution (Cross-talk): The signal from the unlabeled analyte (7-Hydroxy loxapine) may be contributing to the signal of the deuterated internal standard (7-Hydroxy loxapine-d8), or vice-versa. This is more likely to occur at high analyte concentrations.

    • Analyte Contribution to IS: The natural isotopic abundance of elements (especially 13C) in 7-Hydroxy loxapine can result in a small peak at m/z+1, m/z+2, etc. If the mass difference between the analyte and the IS is not sufficient, these isotopic peaks from a high concentration analyte can contribute to the signal of the IS.

    • IS Contribution to Analyte: The 7-Hydroxy loxapine-d8 internal standard may contain a small amount of the unlabeled 7-Hydroxy loxapine as an impurity.[6] This will contribute to the analyte signal and can cause a positive bias, especially at the LLOQ.

  • Correction for Isotopic Contribution: A detailed experimental protocol for assessing and correcting for isotopic contribution is provided below.

Issue 3: Chromatographic Separation of Analyte and Internal Standard

• Symptom: The retention times of 7-Hydroxy loxapine and 7-Hydroxy loxapine-d8 are different.

• Potential Cause & Troubleshooting Steps:

  • Isotope Effect: While generally minimal, a significant number of deuterium atoms can sometimes lead to slight differences in physicochemical properties, resulting in chromatographic separation from the unlabeled analyte. This is known as the "isotope effect."

  • Troubleshooting:

    • Optimize Chromatography: Adjust the mobile phase composition (e.g., organic modifier ratio, pH) or the column temperature to try and achieve co-elution.

    • Consider a Different Labeled Standard: If co-elution cannot be achieved, consider using a 13C or 15N labeled internal standard, which are less prone to chromatographic shifts.

Experimental Protocols

Protocol 1: Assessment of Isotopic Cross-Contribution

This protocol is designed to determine the extent of signal contribution from the analyte to the internal standard and vice-versa.

Methodology:

• Preparation of Solutions:

  • Analyte-only Solution: Prepare a solution of 7-Hydroxy loxapine at the Upper Limit of Quantification (ULOQ) in the final reconstituted sample solvent.

  • IS-only Solution: Prepare a solution of 7-Hydroxy loxapine-d8 at the working concentration used in the assay in the final reconstituted sample solvent.

• LC-MS/MS Analysis:

  • Inject the Analyte-only Solution and monitor the MRM transition of the internal standard (e.g., 352.9 > 193.1).

  • Inject the IS-only Solution and monitor the MRM transition of the analyte (e.g., 344.8 > 193.1).

• Data Analysis and Acceptance Criteria:

  • Analyte Contribution to IS: The peak area of the internal standard in the Analyte-only Solution should be less than a specified percentage of the internal standard response in a blank sample spiked with the IS. A common acceptance criterion is < 5%.

  • IS Contribution to Analyte: The peak area of the analyte in the IS-only Solution should be less than a specified percentage of the analyte response at the LLOQ. A common acceptance criterion is < 20%.

Quantitative Data Summary: Acceptance Criteria for Isotopic Cross-Contribution

Parameter	Acceptance Criteria	Rationale
Analyte contribution to IS signal	< 5% of IS response in a blank sample	To ensure that high concentrations of the analyte do not artificially inflate the internal standard signal, leading to underestimation of the analyte concentration.
IS contribution to analyte signal	< 20% of analyte response at LLOQ	To minimize the impact of any unlabeled analyte impurity in the internal standard on the accuracy of the measurement, especially at the lower end of the calibration range.

Protocol 2: Calculation of Isotopic Purity and Correction

If significant cross-contribution is observed, the following approach can be used to correct the data.

Methodology:

• Acquire Full Scan Mass Spectra: Obtain high-resolution full-scan mass spectra of both a pure 7-Hydroxy loxapine standard and the 7-Hydroxy loxapine-d8 internal standard.

• Determine Isotopic Distribution: From the mass spectra, determine the relative intensities of the isotopic peaks for both the analyte and the internal standard.

• Calculate Correction Factors:

  • Let RA→IS be the ratio of the signal at the m/z of the IS to the signal at the m/z of the analyte in the analyte-only spectrum.

  • Let RIS→A be the ratio of the signal at the m/z of the analyte to the signal at the m/z of the IS in the IS-only spectrum.

• Apply Correction to Measured Peak Areas:

  • Corrected Analyte Area = Measured Analyte Area - (Measured IS Area * RIS→A)

  • Corrected IS Area = Measured IS Area - (Measured Analyte Area * RA→IS)

• Calculate Final Concentration: Use the corrected peak areas to calculate the analyte concentration.

Visualizations

Caption: Troubleshooting workflow for issues with 7-Hydroxy loxapine-d8.

Caption: Experimental workflow for assessing isotopic cross-contribution.

References

• 1. en-trust.at [en-trust.at]
• 2. researchgate.net [researchgate.net]
• 3. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 4. Correction for isotopic interferences between analyte and internal standard in quantitative mass spectrometry by a nonlinear calibration function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Simultaneous quantification of loxapine, loxapine N-oxide, amoxapine, 8-hydroxyloxapine and 7-hydroxyloxapine in human plasma using LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. UPLC-MS/MS determination of 71 neuropsychotropic drugs in human serum - PMC [pmc.ncbi.nlm.nih.gov]
• 8. lcms.cz [lcms.cz]

Technical Support Center: Enhancing 7-Hydroxy Loxapine-d8 Detection

Welcome to the technical support center for optimizing the detection of 7-Hydroxy Loxapine-d8. This resource provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in their analytical experiments.

Frequently Asked Questions (FAQs)

Q1: What is 7-Hydroxy Loxapine-d8 and what is its primary application in analytical assays?

7-Hydroxy Loxapine-d8 is the deuterium-labeled form of 7-Hydroxy Loxapine (B1675254), a metabolite of the antipsychotic drug Loxapine. Its primary application is as an internal standard (IS) in quantitative bioanalysis, typically utilizing liquid chromatography-tandem mass spectrometry (LC-MS/MS).[1] The use of a stable isotope-labeled internal standard is crucial for correcting for variability during sample preparation and analysis, thereby improving the accuracy and precision of the quantification of the unlabeled analyte (7-Hydroxy Loxapine).

Q2: I am experiencing low signal intensity or poor sensitivity for 7-Hydroxy Loxapine-d8. What are the potential causes and how can I troubleshoot this?

Low signal intensity can stem from several factors throughout the analytical workflow. A systematic approach to troubleshooting is recommended.

Potential Causes & Troubleshooting Steps:

• Suboptimal Mass Spectrometry Parameters: The settings on your mass spectrometer are critical for achieving high sensitivity.

  • Action: Optimize the ionization source parameters (e.g., ion spray voltage, source temperature, gas flows) and compound-specific parameters (e.g., declustering potential, collision energy) for the specific m/z transitions of 7-Hydroxy Loxapine-d8.

• Inefficient Sample Preparation: Poor extraction recovery of the analyte from the biological matrix will lead to low signal.

  • Action: Evaluate your sample preparation method. For plasma samples, solid-phase extraction (SPE) has been shown to provide high recovery for Loxapine and its metabolites.[2][3] Protein precipitation is a simpler but potentially less clean method.

• Matrix Effects: Co-eluting endogenous components from the biological matrix can suppress or enhance the ionization of 7-Hydroxy Loxapine-d8, leading to inaccurate and imprecise results.[4][5]

  • Action: Assess matrix effects by comparing the signal of the analyte in a clean solution versus a post-extraction spiked matrix sample. If significant matrix effects are observed, consider improving the sample cleanup, optimizing the chromatography to separate the analyte from interfering components, or using a different ionization method like atmospheric pressure chemical ionization (APCI), which can be less susceptible to matrix effects than electrospray ionization (ESI).[4][5]

• Chromatographic Issues: Poor peak shape or retention can lead to a lower signal-to-noise ratio.

  • Action: Ensure your analytical column is appropriate for the analyte and that the mobile phase composition is optimized for good peak shape and retention. A C18 column with a gradient elution using acetonitrile (B52724) and an aqueous buffer (e.g., ammonium (B1175870) acetate (B1210297) or formic acid) is a common choice.[2][6]

Q3: How can I resolve poor chromatographic peak shape for 7-Hydroxy Loxapine-d8?

Poor peak shape (e.g., tailing, fronting, or broad peaks) can compromise sensitivity and integration accuracy.

Troubleshooting Poor Peak Shape:

• Mobile Phase pH: The pH of the mobile phase can significantly impact the peak shape of ionizable compounds like 7-Hydroxy Loxapine. Experiment with adjusting the pH of the aqueous mobile phase to ensure the analyte is in a single ionic form.

• Column Choice: A high-efficiency column, such as one with a smaller particle size (e.g., sub-2 µm), can improve peak shape and resolution.

• Sample Solvent: Ensure the sample is dissolved in a solvent that is compatible with the initial mobile phase conditions to avoid peak distortion.

• Column Contamination: If peak shape degrades over time, the column may be contaminated. Implement a column washing procedure or replace the guard column.

Q4: What are the recommended mass spectrometry parameters for detecting 7-Hydroxy Loxapine-d8?

While optimal parameters are instrument-dependent, a common starting point for the analysis of Loxapine and its metabolites is electrospray ionization in positive mode (ESI+).[2][6] You will need to perform compound tuning to determine the optimal multiple reaction monitoring (MRM) transitions and associated collision energies for 7-Hydroxy Loxapine-d8 on your specific instrument.

Troubleshooting Guides

Guide 1: Low Recovery During Sample Preparation

This guide provides a systematic approach to troubleshooting low analyte recovery from biological matrices.

Troubleshooting Workflow for Low Recovery

Caption: Troubleshooting workflow for low sample recovery.

Guide 2: Investigating Matrix Effects

This decision tree will guide you through the process of identifying and mitigating matrix effects.

Matrix Effect Investigation Workflow

Caption: Workflow for investigating and mitigating matrix effects.

Experimental Protocols

Protocol 1: Plasma Sample Preparation using Solid-Phase Extraction (SPE)

This protocol is a general guideline based on methods that have shown high recovery for Loxapine and its metabolites.[2][3]

Materials:

• Human plasma (K2EDTA)

• 7-Hydroxy Loxapine-d8 internal standard working solution

• Methanol (B129727)

• Acetonitrile

• Formic acid

• Ammonium hydroxide (B78521)

• SPE cartridges (e.g., Cation-exchange)

• Centrifuge

• Evaporator (e.g., nitrogen evaporator)

Procedure:

• Sample Pre-treatment:

  • To 100 µL of plasma sample, add the internal standard working solution.

  • Vortex mix for 30 seconds.

  • Add 200 µL of 0.1% formic acid in water and vortex.

• SPE Cartridge Conditioning:

  • Condition the SPE cartridge with 1 mL of methanol followed by 1 mL of water.

• Sample Loading:

  • Load the pre-treated sample onto the conditioned SPE cartridge.

• Washing:

  • Wash the cartridge with 1 mL of water.

  • Wash the cartridge with 1 mL of methanol.

• Elution:

  • Elute the analyte and internal standard with 1 mL of 5% ammonium hydroxide in methanol.

• Dry-down and Reconstitution:

  • Evaporate the eluate to dryness under a stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of the initial mobile phase.

  • Vortex and transfer to an autosampler vial for LC-MS/MS analysis.

Protocol 2: LC-MS/MS Analysis

This is a representative LC-MS/MS method for the analysis of 7-Hydroxy Loxapine.

Instrumentation:

• UPLC or HPLC system

• Tandem mass spectrometer with an ESI source

Chromatographic Conditions:

Parameter	Recommended Condition
Column	C18 column (e.g., 2.1 x 50 mm, 2.5 µm)[6]
Mobile Phase A	10 mM Ammonium Acetate with 0.2% Acetic Acid in Water[6]
Mobile Phase B	Acetonitrile[6]
Flow Rate	0.4 mL/min[6]
Column Temp.	40 °C[6]
Injection Vol.	5 µL[6]
Gradient	Start with a low percentage of Mobile Phase B, ramp up to a high percentage to elute the analyte, and then re-equilibrate. A typical run time is around 6 minutes.[6]

Mass Spectrometry Conditions:

Parameter	Recommended Condition
Ionization Mode	Electrospray Ionization (ESI), Positive[2][6]
Scan Type	Multiple Reaction Monitoring (MRM)
Ion Spray Voltage	~5000 V
Source Temp.	~400-650 °C[6][7]
MRM Transitions	To be optimized for 7-Hydroxy Loxapine-d8 on the specific instrument.

Quantitative Data Summary

The following table summarizes the performance characteristics of a validated LC-MS/MS method for the simultaneous quantification of Loxapine and its metabolites, including 7-Hydroxy Loxapine.

Table 1: Performance Characteristics of a Validated LC-MS/MS Method [2]

Parameter	Performance
Calibration Curve Range	0.0500 - 50.0 ng/mL
Lower Limit of Quantitation (LLOQ)	0.0500 ng/mL
Between-Run Precision (%CV)	0.0% - 13.8%
Accuracy (% of Nominal)	86.4% - 109.3%
Extraction Recovery	> 80%

This data demonstrates that with a well-developed and validated method, high sensitivity and accuracy can be achieved for the quantification of 7-Hydroxy Loxapine.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Simultaneous quantification of loxapine, loxapine N-oxide, amoxapine, 8-hydroxyloxapine and 7-hydroxyloxapine in human plasma using LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Matrix effect in bio-analysis of illicit drugs with LC-MS/MS: influence of ionization type, sample preparation, and biofluid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. UPLC-MS/MS determination of 71 neuropsychotropic drugs in human serum - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Development and validation of a high-throughput stereoselective LC-MS/MS assay for bupropion, hydroxybupropion, erythrohydrobupropion, and threohydrobupropion in human plasma - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to Internal Standards for the Bioanalysis of Loxapine and its Metabolites: 7-Hydroxy Loxapine-d8 and Alternatives

In the quantitative analysis of loxapine (B1675254) and its primary active metabolite, 7-hydroxyloxapine (B195982), by liquid chromatography-tandem mass spectrometry (LC-MS/MS), the choice of internal standard is critical for ensuring accuracy, precision, and robustness of the method. This guide provides an objective comparison of 7-Hydroxy loxapine-d8, a stable isotope-labeled (SIL) internal standard, with other commonly used internal standards, such as other deuterated analogs (e.g., Loxapine-d3) and structural analogs (e.g., Clozapine).

Stable isotope-labeled internal standards are widely regarded as the gold standard in quantitative bioanalysis.[1] By incorporating heavy isotopes like deuterium (B1214612), the internal standard becomes chemically almost identical to the analyte, ensuring that it behaves similarly during sample preparation, chromatography, and ionization.[2] This co-elution and similar ionization response allow for effective compensation for matrix effects and variability in the analytical process.[1]

Comparative Performance of Internal Standards

The selection of an internal standard significantly impacts the performance of a bioanalytical assay. The ideal internal standard should mimic the analyte's behavior throughout the entire analytical process, from extraction to detection, to compensate for any potential variability.

7-Hydroxy Loxapine-d8 and other Deuterated Internal Standards:

As a deuterated analog of the metabolite, 7-Hydroxy loxapine-d8 is expected to provide the most accurate quantification of 7-hydroxyloxapine. Similarly, deuterated loxapine (e.g., Loxapine-d3) is ideal for the parent drug.

• Advantages :

  • Co-elution with the analyte : This ensures that both the analyte and the internal standard experience the same degree of matrix-induced ion suppression or enhancement.

  • Similar extraction recovery : Being chemically identical, the deuterated standard will have nearly the same recovery as the analyte during sample preparation.

  • High accuracy and precision : The close physicochemical properties lead to more reliable and reproducible results.

• Potential Limitations :

  • Deuterium isotope effect : In some cases, the substitution of hydrogen with deuterium can lead to a slight shift in retention time, which might cause differential matrix effects if the elution occurs in a region of varying ion suppression.[3][4]

  • Cost and availability : Stable isotope-labeled standards are generally more expensive to synthesize than structural analogs.

Structural Analog Internal Standards (e.g., Clozapine):

Structural analogs are compounds that are chemically similar to the analyte but not isotopically labeled. For loxapine, a common structural analog used as an internal standard is clozapine (B1669256), another antipsychotic drug.

• Advantages :

  • Lower cost and wider availability : Structural analogs are often more readily available and less expensive than deuterated standards.

• Disadvantages :

  • Different physicochemical properties : Even small differences in chemical structure can lead to variations in extraction efficiency, chromatographic retention, and ionization efficiency compared to the analyte.

  • Inadequate correction for matrix effects : If the analog does not co-elute perfectly with the analyte, it will not experience the identical ionization suppression or enhancement, leading to inaccurate quantification.

Quantitative Data Comparison

The following table summarizes the performance of LC-MS/MS methods for the analysis of loxapine and its metabolites using different types of internal standards. The data is compiled from validated bioanalytical methods.

Parameter	Method with Deuterated Internal Standards (for Loxapine and its metabolites)[5]	Method with Loxapine-d3[6]	Method with Clozapine (Structural Analog)[6]
Analyte(s)	Loxapine, 7-OH-Loxapine, 8-OH-Loxapine, Amoxapine, Loxapine N-oxide	Loxapine	Loxapine, 7-OH-Loxapine, 8-OH-Loxapine, Amoxapine
Linearity Range (ng/mL)	0.0500 - 50.0	2 - (not specified)	10 - 250 µg/L
Accuracy (% Nominal)	86.4% to 109.3%	Not explicitly stated	Not explicitly stated
Precision (% RSD)	0.0% to 13.8% (Inter-day)	~6%	2.7% to 6.5% (Within-day)
0.9% to 20.2% (Between-day)
Extraction Recovery	> 80%	Not explicitly stated	~51.1% (mean absolute)
Matrix Effect	Compensated by the internal standard	Not explicitly stated	Not explicitly stated

Experimental Protocols

Method Using Deuterated Internal Standards for Loxapine and Metabolites

This method describes the simultaneous quantification of loxapine, 7-hydroxyloxapine, 8-hydroxyloxapine (B195979), amoxapine, and loxapine N-oxide in human plasma using their respective deuterated internal standards.[5]

1. Sample Preparation (Micro-elution Solid Phase Extraction - SPE)

• To 100 µL of human plasma, add the internal standard working solution.

• Load the sample onto a conditioned and equilibrated micro-elution SPE plate.

• Wash the plate to remove interferences.

• Elute the analytes and internal standards with an appropriate elution solvent.

• Evaporate the eluate to dryness and reconstitute in the mobile phase for LC-MS/MS analysis.

2. Liquid Chromatography

• Column : Reversed-phase C18 column.

• Mobile Phase : A gradient of aqueous and organic solvents (e.g., ammonium (B1175870) formate (B1220265) buffer and methanol/acetonitrile).

• Flow Rate : Typically 0.5 - 1.0 mL/min.

• Injection Volume : 10 µL.

3. Mass Spectrometry

• Ionization : Electrospray Ionization (ESI) in positive mode.

• Detection : Multiple Reaction Monitoring (MRM) of specific precursor-to-product ion transitions for each analyte and its deuterated internal standard.

Method Using a Structural Analog (Clozapine) as Internal Standard

This method describes the quantification of loxapine and its metabolites in plasma using clozapine as the internal standard.[6]

1. Sample Preparation (Liquid-Liquid Extraction)

• To a plasma sample, add the clozapine internal standard solution.

• Add a suitable buffer to adjust the pH.

• Perform liquid-liquid extraction with an organic solvent (e.g., a mixture of toluene (B28343) and acetonitrile).

• Centrifuge to separate the layers.

• Transfer the organic layer and evaporate to dryness.

• Reconstitute the residue in the mobile phase.

2. Liquid Chromatography

• Column : Cyano (CN) column (e.g., 5 µm, 25 cm).

• Mobile Phase : Acetonitrile and acetic acid with an amine modifier (e.g., hexylamine).

• Detection : UV spectrophotometry at 310 nm.

Visualizations

Loxapine Metabolism Pathway

The following diagram illustrates the primary metabolic pathways of loxapine in the human body.

Caption: Metabolic pathways of loxapine.

Bioanalytical Workflow: Deuterated vs. Analog Internal Standard

This diagram illustrates a typical bioanalytical workflow and highlights the key difference in performance between a deuterated and a structural analog internal standard.

Caption: Bioanalytical workflow with internal standard comparison.

References

• 1. benchchem.com [benchchem.com]
• 2. resolvemass.ca [resolvemass.ca]
• 3. myadlm.org [myadlm.org]
• 4. researchgate.net [researchgate.net]
• 5. Simultaneous quantification of loxapine, loxapine N-oxide, amoxapine, 8-hydroxyloxapine and 7-hydroxyloxapine in human plasma using LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

inter-laboratory comparison of loxapine quantification methods

A Comparative Guide to Loxapine (B1675254) Quantification Methods

This guide provides a comparative overview of various analytical methods for the quantification of loxapine, a typical antipsychotic medication used in the treatment of schizophrenia. The information is compiled from published validation studies to assist researchers, scientists, and drug development professionals in selecting the most appropriate method for their specific needs. This document summarizes quantitative performance data and details the experimental protocols of several common analytical techniques.

Overview of Analyzed Methods

Several analytical techniques have been validated for the quantification of loxapine in different matrices, including bulk drug, capsule dosage forms, and human plasma. The most commonly employed methods are High-Performance Liquid Chromatography coupled with Tandem Mass Spectrometry (HPLC-MS/MS), High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV), and Ultraviolet-Visible (UV-Vis) Spectrophotometry. Each method offers distinct advantages in terms of sensitivity, selectivity, and complexity.

Quantitative Performance Data

The performance of each method is summarized below, with key validation parameters presented in tabular format for ease of comparison. These parameters include linearity, accuracy, precision, and the limits of detection (LOD) and quantification (LOQ).

Table 1: Comparison of HPLC-MS/MS Methods for Loxapine Quantification

Parameter	Method 1[1]	Method 2[2][3]	Method 3[4][5]
Matrix	Human Plasma	Human Plasma	Rat Brain, Plasma, CSF
Linearity Range	0.0500 - 50.0 ng/mL	0.0500 - 50.0 ng/mL (SPE)	1 - 1000 ng/mL (Plasma)
Accuracy	86.4% - 109.3%	±13%	Not explicitly stated
Intra-assay Precision	< 15%	< 15%	Not explicitly stated
Inter-assay Precision	0.0% - 13.8%	< 10%	Not explicitly stated
LLOQ	0.0500 ng/mL	0.0500 ng/mL (SPE)	1 ng/mL (Plasma)
Extraction Recovery	> 80%	> 80%	Not explicitly stated

SPE: Solid-Phase Extraction CSF: Cerebrospinal Fluid LLOQ: Lower Limit of Quantification

Table 2: Comparison of HPLC-UV Methods for Loxapine Quantification

Parameter	Method 1[6]	Method 2[7]
Matrix	Capsule Dosage Form	Activated Carbon Disposal System
Linearity Range	Not explicitly stated	0.1 - 100 µg/mL
Correlation Coefficient (R²)	0.999	0.999
Accuracy	Spiking method performed	Calculated as per ICH guidelines
Precision	Not explicitly stated	Calculated as per ICH guidelines
LOD	Not explicitly stated	Not explicitly stated
LOQ	Not explicitly stated	Not explicitly stated

ICH: International Conference on Harmonisation LOD: Limit of Detection LOQ: Limit of Quantification

Table 3: Performance of UV-Vis Spectrophotometry for Loxapine Quantification

Parameter	Method 1[8]
Matrix	Bulk and Tablet Dosage Forms
Linearity Range	5 - 100 µg/mL
Correlation Coefficient (R²)	0.997
Accuracy (% Recovery)	98% - 101%
Intra-day Precision (%RSD)	Measured
LOD	Not explicitly stated
LOQ	Not explicitly stated

%RSD: Percent Relative Standard Deviation

Experimental Protocols and Workflows

The following sections detail the methodologies for the key experiments cited in the comparison tables. Visual workflows are provided to illustrate the procedural steps for each analytical technique.

HPLC-MS/MS Method for Loxapine in Human Plasma

This method is highly sensitive and selective, making it suitable for bioanalysis where low concentrations of the drug and its metabolites are expected.

Sample Preparation: A common approach involves solid-phase extraction (SPE) to isolate loxapine and its metabolites from the plasma matrix.[1] One specific protocol utilized micro-elution SPE with a cation-exchange mechanism.[3] An alternative for loxapine N-oxide is organic precipitation.[2][3]

Chromatographic Conditions:

• Column: Reversed-phase C18 or C8 columns are typically used.[6][7]

• Mobile Phase: A gradient of organic solvent (e.g., acetonitrile (B52724) or methanol) and an aqueous buffer (e.g., with formic acid or ammonium (B1175870) formate) is common.

• Flow Rate: Typically around 0.5 - 1.0 mL/min.[6][7]

• Injection Volume: Usually in the range of 5 - 20 µL.[6]

Mass Spectrometric Detection:

• Ionization: Electrospray ionization (ESI) in positive mode is frequently used.[3]

• Detection Mode: Selected Reaction Monitoring (SRM) enhances selectivity and sensitivity by monitoring specific precursor-to-product ion transitions for loxapine and its internal standard.[1]

HPLC-MS/MS workflow for loxapine quantification in plasma.

HPLC-UV Method for Loxapine in Pharmaceutical Formulations

This method is robust and widely accessible, making it suitable for quality control of pharmaceutical dosage forms.

Sample Preparation:

• Capsules/Tablets: The contents are typically dissolved in a suitable solvent, such as the mobile phase, followed by sonication and filtration to remove insoluble excipients.[6]

Chromatographic Conditions:

• Column: A C18 or C8 analytical column is commonly employed.[6][7] For instance, one method used a C18 Purospher star column (250 mm × 4.6 mm, 5 µm).[6] Another utilized a C8 column (250 mm x 4.6 mm, 5 µm).[7]

• Mobile Phase: An isocratic mobile phase is often used, for example, a mixture of water, methanol, triethylamine (B128534), and tetrahydrofuran (B95107) (50:40:1:10 v/v/v/v).[6] Another example is acetonitrile and water with 0.3% triethylamine (40:60 v/v).[7]

• Flow Rate: A typical flow rate is 1.0 mL/min.[6][7]

• Detection Wavelength: UV detection is performed at a wavelength where loxapine exhibits significant absorbance, such as 254 nm.[6]

• Column Temperature: Maintained at a constant temperature, for example, 30°C.[6]

HPLC-UV workflow for loxapine in pharmaceutical dosage forms.

UV-Vis Spectrophotometry for Loxapine in Bulk and Dosage Forms

This is a simple, cost-effective, and rapid method for the quantification of loxapine in bulk drug and pharmaceutical formulations where high concentrations of the analyte are present and the matrix is less complex.[8]

Sample Preparation:

• A standard stock solution of loxapine is prepared in a suitable solvent, such as water.[8]

• Working standard solutions are prepared by diluting the stock solution to fall within the linear range of the assay.[8]

• For tablet dosage forms, a number of tablets are weighed, powdered, and a quantity of powder equivalent to a specific amount of loxapine is dissolved in the solvent, followed by filtration.[8]

Analytical Procedure:

• The absorbance of the prepared solutions is measured at the wavelength of maximum absorbance (λmax) for loxapine, which has been identified as 297 nm.[8]

• A calibration curve is constructed by plotting absorbance versus concentration for the standard solutions.

• The concentration of loxapine in the sample solution is determined from the calibration curve.

UV-Vis Spectrophotometry workflow for loxapine quantification.

Conclusion

The choice of an analytical method for loxapine quantification is highly dependent on the specific application.

• HPLC-MS/MS is the preferred method for bioanalytical studies requiring high sensitivity and the ability to measure loxapine and its metabolites at low concentrations in complex biological matrices like plasma.[1]

• HPLC-UV offers a balance of selectivity and accessibility, making it well-suited for routine quality control of pharmaceutical products.[6][7]

• UV-Vis Spectrophotometry is a simple and economical option for the analysis of bulk drug and high-concentration formulations where the matrix is not expected to interfere with the measurement.[8]

This guide provides a comparative framework based on available published data. For the implementation of any of these methods, it is imperative that laboratories perform their own internal validation to ensure the method is fit for its intended purpose and complies with relevant regulatory guidelines.

References

• 1. Simultaneous quantification of loxapine, loxapine N-oxide, amoxapine, 8-hydroxyloxapine and 7-hydroxyloxapine in human plasma using LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Validation of HPLC-MS/MS methods for analysis of loxapine, amoxapine, 7-OH-loxapine, 8-OH-loxapine and loxapine N-oxide in human plasma. | Semantic Scholar [semanticscholar.org]
• 4. researchgate.net [researchgate.net]
• 5. Investigation of the disposition of loxapine, amoxapine and their hydroxylated metabolites in different brain regions, CSF and plasma of rat by LC–MS/MS [agris.fao.org]
• 6. researchgate.net [researchgate.net]
• 7. Development and validation of an HPLC-UV method for analysis of methylphenidate hydrochloride and loxapine succinate in an activated carbon disposal system - PMC [pmc.ncbi.nlm.nih.gov]
• 8. ijrti.org [ijrti.org]

The Gold Standard for Loxapine Bioanalysis: A Comparative Guide to Internal Standards

For researchers, scientists, and drug development professionals, the accurate and precise quantification of loxapine (B1675254) and its metabolites is paramount for robust pharmacokinetic and toxicokinetic studies. The choice of an internal standard in liquid chromatography-tandem mass spectrometry (LC-MS/MS) assays is a critical factor influencing data quality. This guide provides a comprehensive comparison of 7-Hydroxy loxapine-d8 as a potential internal standard against established alternatives, supported by experimental data and detailed protocols.

Deuterated stable isotope-labeled internal standards are widely recognized as the gold standard in quantitative bioanalysis.[1][2] Their use is recommended by regulatory agencies to ensure the highest level of accuracy and precision.[3] By closely mimicking the analyte of interest, these standards co-elute and experience similar matrix effects and ionization suppression or enhancement, leading to reliable correction and robust data.[4] This guide will delve into the expected performance of 7-Hydroxy loxapine-d8 and compare it with other commonly used internal standards for loxapine analysis.

Performance Comparison of Internal Standards

The selection of an appropriate internal standard is crucial for mitigating variability in sample preparation and analysis. While specific data for 7-Hydroxy loxapine-d8 is not extensively published, its performance can be inferred from validated methods for the parent compound, 7-Hydroxy loxapine. The following table summarizes the accuracy and precision data from published methods using a deuterated internal standard for loxapine and its metabolites, a deuterated loxapine analog, and a non-deuterated, structurally similar compound.

Internal Standard	Analyte(s)	Accuracy (% Bias)	Precision (% RSD)	Method
(Inferred) 7-Hydroxy loxapine-d8	Loxapine, Amoxapine, 7-OH-loxapine, 8-OH-loxapine, Loxapine N-oxide	86.4% to 109.3%	Inter-day: 0.0% to 13.8%	LC-MS/MS[5]
Loxapine-d3	Loxapine	Not explicitly stated	~6%	GLC/MS[6]
Clozapine	Loxapine, Amoxapine, 7-OH-loxapine, 8-OH-loxapine	Not explicitly stated	Within-day: 2.7% to 6.5%, Between-day: 0.9% to 20.2%	HPLC-UV[7]

Key Observations:

• The method for 7-Hydroxy loxapine demonstrates excellent accuracy and precision, falling well within the accepted regulatory limits of ±15% for accuracy and ≤15% for precision.[5] This high level of performance is characteristic of methods employing deuterated internal standards.

• Loxapine-d3, another deuterated standard, also shows good precision in a gas chromatography-mass spectrometry (GLC/MS) method.[6]

• The non-deuterated internal standard, clozapine, exhibits a wider range of variability, with between-day reproducibility reaching up to 20.2%, which may be less desirable for high-precision quantitative studies.[7]

Experimental Methodologies

The superior performance of deuterated internal standards is directly linked to the robustness of the analytical method. Below are summaries of the experimental protocols used to generate the data in the comparison table.

Method for Loxapine and its Metabolites (Inferred for 7-Hydroxy loxapine-d8)[5]

• Sample Preparation: Micro-elution solid-phase extraction (SPE) of 100 µL of human plasma.

• Chromatography: Reversed-phase liquid chromatography.

• Detection: Tandem mass spectrometry (MS/MS) with a turbo-ionspray interface in positive ionization mode.

• Quantification: Selected reaction monitoring (SRM).

• Validation: The method was fully validated according to regulatory guidance over a calibration curve range of 0.0500 to 50.0 ng/mL for all analytes.

Method using Loxapine-d3 Internal Standard[6]

• Sample Preparation: Not detailed in the abstract.

• Chromatography: Gas-liquid chromatography.

• Detection: Mass spectrometry with electron-impact ionization.

• Quantification: Selected ion monitoring (SIM) of the molecular ions of loxapine and loxapine-d3.

• Linearity: The method demonstrated a linear relationship over a large range of loxapine concentrations.

Method using Clozapine Internal Standard[7]

• Sample Preparation: A two-step extraction procedure from plasma.

• Chromatography: Reversed-phase high-performance liquid chromatography (HPLC) with a 5-µm Spherisorb C6 column.

• Detection: Ultraviolet (UV) spectrophotometry at 310 nm.

• Linearity: Demonstrated in the range of 10 to 250 µg/L.

Visualizing the Analytical Workflow and Logic

To further illustrate the principles and processes discussed, the following diagrams, created using the DOT language, depict the signaling pathway of loxapine metabolism and the typical analytical workflow.

Caption: Metabolic pathway of loxapine.

Caption: Bioanalytical workflow for loxapine.

Conclusion

The use of a deuterated internal standard, such as 7-Hydroxy loxapine-d8, is the recommended approach for the quantitative analysis of loxapine and its metabolites in biological matrices. The near-identical physicochemical properties of the analyte and the internal standard ensure that variations during sample processing and analysis are effectively corrected, leading to superior accuracy and precision. The experimental data for methods analyzing 7-Hydroxy loxapine and those using loxapine-d3 strongly support the advantages of this approach over non-deuterated internal standards like clozapine. For researchers and drug development professionals seeking the highest quality data for regulatory submissions and critical decision-making, the adoption of a deuterated internal standard is a scientifically sound and robust strategy.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Is a deuterated internal standard appropriate for the reliable determination of olmesartan in human plasma? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. resolvemass.ca [resolvemass.ca]
• 5. Simultaneous quantification of loxapine, loxapine N-oxide, amoxapine, 8-hydroxyloxapine and 7-hydroxyloxapine in human plasma using LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. GLC/MS assay for loxapine in human biofluids and tissues with deuterium labeled analog as an internal standard - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Navigating Bioanalysis: A Comparative Guide to Calibration Curve Linearity for Loxapine and its Metabolites

For researchers, scientists, and professionals in drug development, establishing accurate and reliable bioanalytical methods is paramount. This guide provides a comprehensive comparison of calibration curve linearity for the quantification of loxapine (B1675254) and its metabolites, with a focus on the internal standard 7-Hydroxy loxapine-d8 and its alternatives. The data presented is supported by detailed experimental protocols to ensure reproducibility and aid in the selection of the most appropriate analytical method.

The linearity of a calibration curve is a critical parameter in bioanalytical method validation, demonstrating that the response of the analytical instrument is directly proportional to the concentration of the analyte over a specific range. This guide delves into the performance of various methods used for the quantification of the antipsychotic drug loxapine and its major active metabolite, 7-hydroxyloxapine (B195982), providing a comparative overview of their calibration curve characteristics.

Linearity Performance: A Side-by-Side Comparison

The following tables summarize the linearity data for different analytical methods and internal standards used in the quantification of loxapine and its metabolites.

Table 1: Linearity of Calibration Curve for 7-Hydroxyloxapine using 7-Hydroxy loxapine-d8 by LC-MS/MS

Parameter	Value	Reference
Analytical Method	Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)	[1]
Internal Standard	7-Hydroxy loxapine-d8	[1]
Calibration Range	0.0500 - 50.0 ng/mL	[1]
Regression Model	1/x²-weighted linear regression	[1]
Correlation Coefficient (r²)	Not explicitly stated, but method validated according to regulatory guidance	[1]

Table 2: Linearity of Calibration Curves for Alternative Methods and Internal Standards

Analyte	Analytical Method	Internal Standard	Calibration Range	Regression Model	Correlation Coefficient (r or r²)	Reference
Loxapine	GLC/MS	Loxapine-d3	Wide range (specifics not detailed)	Linear with essentially zero intercept	Not explicitly stated
Loxapine Succinate (B1194679)	HPLC-UV	None specified	0.1 - 100 µg/mL	Linear	r² = 0.999	[1]
Loxapine	UV Spectrophotometry	None	5 - 100 µg/mL	Linear (y=0.0162x+0.0115)	r = 0.997	[2]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of bioanalytical assays. Below are the experimental protocols for the key methods cited in this guide.

LC-MS/MS Method for 7-Hydroxyloxapine Quantification

A high-performance liquid chromatographic-tandem mass spectrometry (LC-MS/MS) method was developed and validated for the simultaneous determination of loxapine and its four metabolites, including 7-hydroxyloxapine, in human plasma.[1]

• Sample Preparation: Plasma samples (100 µL) were extracted using micro-elution solid-phase extraction (SPE).[1]

• Chromatography: The extracts were analyzed using reversed-phase liquid chromatography.[1]

• Mass Spectrometry: Detection was performed using a turbo-ionspray interface in positive ionization mode with selected reaction monitoring (SRM).[1]

• Calibration Curve: The method was validated over a calibration curve range of 0.0500-50.0 ng/mL for all analytes using a 1/x²-weighted linear regression analysis.[1]

GLC/MS Method for Loxapine Quantification

A quantitative gas-liquid chromatographic-mass spectrometric (GLC/MS) assay was developed for the determination of loxapine in human biofluids and tissues.

• Internal Standard: Loxapine-d3 was used as the internal standard.

• Detection: The assay utilized selected ion monitoring of the molecular ion of loxapine generated by electron-impact ionization (EI).

• Calibration Curve: The calibration curve relating the amounts of loxapine added to control plasma versus the ion intensity ratio (m/e 327/330) was linear over a large range of loxapine concentrations with essentially a zero intercept.

HPLC-UV Method for Loxapine Succinate Quantification

A robust and validated high-performance liquid chromatography (HPLC) method with UV detection was developed for loxapine succinate.[1]

• Chromatography: A C8 100Å (250 mm × 4.6 mm, 5 µm) column was used and maintained at 25 °C. The mobile phase consisted of acetonitrile (B52724) and water (0.3% triethylamine) at pH 3.0 in a 40:60 (v/v) ratio, with a flow rate of 1.0 mL/min.[1]

• Detection: UV detection was performed at a wavelength of 297 nm.[2]

• Calibration Curve: The calibration curve exhibited linearity over the concentration range of 0.1–100 µg/mL with a regression coefficient (r²) of 0.999.[1]

UV Spectrophotometric Method for Loxapine Quantification

A simple and economic UV spectrophotometric method was developed for the estimation of loxapine in bulk and tablet dosage forms.[2]

• Solvent: Distilled water was used as the solvent.[2]

• Detection: The detection wavelength was 297 nm.[2]

• Calibration Curve: The calibration graph for loxapine was linear in the concentration range of 5-100 µg/mL, with a correlation coefficient (r) of 0.997. The regression equation was y = 0.0162x + 0.0115.[2]

Experimental Workflow for Calibration Curve Linearity Assessment

The following diagram illustrates a typical workflow for establishing and validating the linearity of a calibration curve in a bioanalytical method.

Caption: Workflow for Linearity Assessment.

Conclusion

The choice of an analytical method and internal standard significantly impacts the reliability of bioanalytical data. The LC-MS/MS method using 7-Hydroxy loxapine-d8 as an internal standard demonstrates excellent performance for the sensitive and specific quantification of 7-hydroxyloxapine in biological matrices. While alternative methods like HPLC-UV and UV spectrophotometry offer simpler and more cost-effective options for the analysis of the parent drug, loxapine, they may lack the sensitivity and selectivity required for metabolite quantification at low concentrations. The provided data and protocols serve as a valuable resource for researchers in selecting and validating the most suitable method for their specific drug development needs, ensuring the generation of high-quality, reproducible data.

References

• 1. Development and validation of an HPLC-UV method for analysis of methylphenidate hydrochloride and loxapine succinate in an activated carbon disposal system - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ijrti.org [ijrti.org]

A Comparative Guide to the Limit of Detection and Quantification for Loxapine and its Metabolite 7-Hydroxyloxapine

This guide provides a comprehensive comparison of analytical methods for the quantification of the antipsychotic drug loxapine (B1675254) and its active metabolite, 7-hydroxyloxapine (B195982). It is intended for researchers, scientists, and drug development professionals who require sensitive and reliable analytical techniques for pharmacokinetic studies, therapeutic drug monitoring, and other research applications. While this guide focuses on established limits of detection (LOD) and quantification (LOQ), it is important to note that specific performance characteristics are method-dependent. The use of a deuterated internal standard, such as 7-Hydroxy loxapine-d8, is considered best practice for achieving high accuracy and precision in mass spectrometry-based assays. However, publicly available literature does not provide specific LOD/LOQ values using 7-Hydroxy loxapine-d8 as the internal standard. The data presented here is from well-validated methods using other appropriate internal standards, providing a strong benchmark for analytical performance.

Quantitative Data Summary

The following table summarizes the limit of quantification (LOQ) or lower limit of quantification (LLOQ) for loxapine and 7-hydroxyloxapine determined by various analytical methods in different biological matrices.

Analyte(s)	Method	Matrix	Limit of Quantification (LOQ/LLOQ)	Internal Standard
Loxapine, 7-Hydroxyloxapine, and other metabolites	LC-MS/MS	Human Plasma	0.0500 ng/mL for all analytes[1]	Not specified in abstract
Loxapine and hydroxylated metabolites	LC-MS/MS	Rat Plasma	Loxapine: 1 ng/mL, Hydroxylated metabolites: 2 ng/mL[2]	Not specified in abstract
Loxapine and hydroxylated metabolites	LC-MS/MS	Rat Brain Tissue	Loxapine: 3 ng/g, Hydroxylated metabolites: 5 ng/g[2]	Not specified in abstract
Loxapine	GLC/MS	Human Plasma	Can measure 2 ng/mL with ~6% precision	Loxapine-d3
Loxapine Succinate (B1194679)	HPLC-UV	Not specified	LOQ: 0.20 µg/mL (200 ng/mL)	Not applicable
Loxapine	UV-Vis	Bulk/Tablet	LOQ: 5.56 µg/mL (5560 ng/mL)	Not applicable

Experimental Protocols

Detailed methodologies for the key analytical techniques are described below. These protocols are based on published and validated methods.

1. Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) for Loxapine and its Metabolites in Human Plasma [1]

• Sample Preparation: A 100 µL human plasma sample is subjected to micro-elution solid phase extraction (SPE). This technique allows for the efficient extraction and concentration of the analytes from the complex plasma matrix.

• Chromatographic Separation: The extracted sample is injected into a reversed-phase liquid chromatography system. The separation of loxapine, 7-hydroxyloxapine, and other metabolites is achieved on a suitable analytical column with a specific mobile phase gradient.

• Mass Spectrometric Detection: A tandem mass spectrometer equipped with a turbo-ionspray interface is used for detection. The analysis is performed in the positive ionization mode using selected reaction monitoring (SRM) to ensure high selectivity and sensitivity. Specific precursor-to-product ion transitions are monitored for each analyte and the internal standard.

• Quantification: A calibration curve is generated by analyzing plasma samples spiked with known concentrations of the analytes and a constant concentration of the internal standard. The concentration of the analytes in unknown samples is determined by comparing the peak area ratios of the analyte to the internal standard against the calibration curve. The method was validated over a calibration curve range of 0.0500 to 50.0 ng/mL for all analytes.

2. Gas Chromatography-Mass Spectrometry (GLC/MS) for Loxapine in Human Biofluids

• Sample Preparation: Loxapine is extracted from the biological matrix (e.g., plasma, urine, tissue homogenate).

• Chromatographic Separation: The extracted sample is injected into a gas chromatograph for separation.

• Mass Spectrometric Detection: A mass spectrometer is used as the detector. The assay utilizes selected ion monitoring (SIM) of the molecular ion of loxapine generated by electron-impact ionization (EI).

• Internal Standard: Loxapine-d3 is used as the internal standard to improve the accuracy and precision of the quantification.

• Quantification: A linear calibration curve is established by plotting the ratio of the ion intensity of loxapine (m/e 327) to that of the internal standard (m/e 330) against the concentration of loxapine.

3. High-Performance Liquid Chromatography with UV Detection (HPLC-UV) for Loxapine Succinate

• Sample Preparation: The sample containing loxapine succinate is dissolved in a suitable solvent and filtered.

• Chromatographic Separation: The separation is performed on a C8 analytical column (250 mm × 4.6 mm, 5 µm) maintained at 25 °C. The mobile phase consists of a mixture of acetonitrile (B52724) and water (0.3% triethylamine) at a pH of 3.0 in a 40:60 (v/v) ratio, with a flow rate of 1.0 mL/min.

• UV Detection: The analyte is detected using a UV detector at a specific wavelength.

• Quantification: The concentration of loxapine succinate is determined by comparing its peak area to a calibration curve prepared from standard solutions of known concentrations. The method demonstrated good linearity over the range of 0.1–100 µg/mL.

Experimental Workflow and Signaling Pathway Diagrams

The following diagrams illustrate the general workflow for determining the limit of detection and quantification using an internal standard method, and the metabolic pathway of loxapine.

Workflow for LOD and LOQ Determination.

Simplified Metabolic Pathway of Loxapine.

References

• 1. Simultaneous quantification of loxapine, loxapine N-oxide, amoxapine, 8-hydroxyloxapine and 7-hydroxyloxapine in human plasma using LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

A Comparative Guide to the Cross-Validation of Analytical Methods for Loxapine Metabolites

For Researchers, Scientists, and Drug Development Professionals

Comparative Analysis of Analytical Methods

The quantification of loxapine (B1675254) and its metabolites is crucial for pharmacokinetic studies, therapeutic drug monitoring, and drug development. The two most prominent analytical techniques employed for this purpose are HPLC-UV and LC-MS/MS. Each method offers a unique set of advantages and limitations in terms of sensitivity, selectivity, and robustness.

Table 1: Performance Characteristics of LC-MS/MS for Loxapine and its Metabolites

Analyte	Linearity Range (ng/mL)	LLOQ (ng/mL)	Intra-day Precision (%RSD)	Inter-day Precision (%RSD)	Accuracy (%Bias)	Recovery (%)
Loxapine	0.0500 - 50.0	0.0500	0.0 - 13.8	0.0 - 13.8	-13.6 to 9.3	>80
8-Hydroxyloxapine (B195979)	0.0500 - 50.0	0.0500	0.0 - 13.8	0.0 - 13.8	-13.6 to 9.3	>80
7-Hydroxyloxapine (B195982)	0.0500 - 50.0	0.0500	0.0 - 13.8	0.0 - 13.8	-13.6 to 9.3	>80
Loxapine N-oxide	0.0500 - 50.0	0.0500	0.0 - 13.8	0.0 - 13.8	-13.6 to 9.3	>80
Amoxapine	0.0500 - 50.0	0.0500	0.0 - 13.8	0.0 - 13.8	-13.6 to 9.3	>80
Data synthesized from a validated LC-MS/MS method.[1]

Table 2: Performance Characteristics of HPLC-UV for Loxapine Succinate (B1194679)

Analyte	Linearity Range (µg/mL)	LOD (µg/mL)	LOQ (µg/mL)	Correlation Coefficient (r²)
Loxapine Succinate	0.1 - 100	0.07	0.20	>0.999
Data from a validated HPLC-UV method for loxapine succinate. Note the different units (µg/mL vs. ng/mL) compared to the LC-MS/MS method, highlighting the generally lower sensitivity of HPLC-UV.[2]

Experimental Protocols

LC-MS/MS Method for Loxapine and Metabolites in Human Plasma[1]

• Sample Preparation: A 100 µL human plasma sample is subjected to micro-elution solid-phase extraction (SPE).

• Chromatographic Separation:

  • Column: A suitable reversed-phase column.

  • Mobile Phase: A gradient mixture of aqueous and organic solvents.

  • Flow Rate: Optimized for ideal separation.

• Mass Spectrometric Detection:

  • Ionization: Positive ion electrospray ionization (ESI+).

  • Detection Mode: Multiple Reaction Monitoring (MRM) is used to monitor specific precursor-to-product ion transitions for loxapine and each metabolite, ensuring high selectivity and sensitivity.

HPLC-UV Method for Loxapine Succinate[2]

• Sample Preparation: The method details are for a drug disposal system and would require adaptation for biological matrices, likely involving liquid-liquid extraction or solid-phase extraction.

• Chromatographic Separation:

  • Column: C8 column (250 mm x 4.6 mm, 5 µm).

  • Mobile Phase: A mixture of acetonitrile (B52724) and water (containing 0.3% triethylamine, adjusted to pH 3.0) in a 40:60 (v/v) ratio.

  • Flow Rate: 1.0 mL/min.

  • Temperature: 25 °C.

• UV Detection:

  • Wavelength: 211 nm.

Visualizing the Pathways and Processes

To better understand the context of this analytical work, the following diagrams illustrate the metabolic pathway of loxapine and the general workflow for cross-validation of analytical methods.

Caption: Metabolic pathway of loxapine.

Caption: General workflow for analytical method cross-validation.

Discussion

A direct comparison of the presented data highlights the superior sensitivity of the LC-MS/MS method over the HPLC-UV method for the analysis of loxapine and its metabolites. The LLOQ for the LC-MS/MS method is at the picogram-per-milliliter level (0.0500 ng/mL), whereas the HPLC-UV method has a significantly higher LOQ of 200 ng/mL (0.20 µg/mL) for the parent drug. This difference in sensitivity is a critical factor for pharmacokinetic studies where metabolite concentrations can be very low.

Furthermore, LC-MS/MS offers greater selectivity due to the monitoring of specific mass transitions for each analyte, which minimizes the risk of interference from other compounds in the biological matrix. HPLC-UV, while being a robust and more accessible technique, is more susceptible to interferences from co-eluting compounds that absorb at the same wavelength.

For a formal cross-validation, a set of quality control samples and incurred samples from a clinical study would be analyzed using both methods. The results would then be statistically compared to determine if the methods provide equivalent data. In the absence of such a direct study, the data presented here serves as a valuable guide for researchers in selecting the most appropriate analytical method for their specific needs and for designing future cross-validation studies.

References

• 1. Simultaneous quantification of loxapine, loxapine N-oxide, amoxapine, 8-hydroxyloxapine and 7-hydroxyloxapine in human plasma using LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Development and validation of an HPLC-UV method for analysis of methylphenidate hydrochloride and loxapine succinate in an activated carbon disposal system - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to 7-Hydroxy loxapine-d8 and 8-Hydroxy loxapine-d8 as Internal Standards in Bioanalysis

For Researchers, Scientists, and Drug Development Professionals

In the quantitative analysis of the antipsychotic drug loxapine (B1675254) and its primary metabolites, 7-hydroxyloxapine (B195982) and 8-hydroxyloxapine (B195979), the use of stable isotope-labeled internal standards is crucial for achieving accurate and reliable results, particularly with sensitive LC-MS/MS methods. The ideal internal standard co-elutes with the analyte of interest, exhibits similar ionization efficiency, and compensates for variations in sample preparation and instrument response. This guide provides a comprehensive comparison of two potential deuterated internal standards, 7-Hydroxy loxapine-d8 and 8-Hydroxy loxapine-d8, to aid researchers in selecting the most appropriate standard for their bioanalytical needs.

Principle of Isotopic Internal Standards

Deuterated internal standards are considered the gold standard in quantitative mass spectrometry because they are chemically identical to the analyte but have a different mass due to the presence of deuterium (B1214612) atoms.[1] This mass difference allows the mass spectrometer to distinguish between the analyte and the internal standard, while their chemical similarity ensures they behave almost identically during sample extraction, chromatography, and ionization.[1] This co-elution is critical for compensating for matrix effects, where other molecules in the sample can suppress or enhance the ionization of the analyte, leading to inaccurate quantification.[2]

Comparison of 7-Hydroxy loxapine-d8 and 8-Hydroxy loxapine-d8

The primary consideration when choosing between 7-Hydroxy loxapine-d8 and 8-Hydroxy loxapine-d8 is which analyte is of primary interest or which isomer is more challenging to quantify accurately.

Feature	7-Hydroxy loxapine-d8	8-Hydroxy loxapine-d8	Rationale & Considerations
Primary Analyte	7-Hydroxy loxapine	8-Hydroxy loxapine	The deuterated standard should ideally be the isotopic analog of the primary analyte to ensure the most accurate correction for its specific matrix effects and recovery.
Co-elution	Expected to closely co-elute with 7-hydroxy loxapine. A slight retention time shift (isotopic effect) is possible.[3]	Expected to closely co-elute with 8-hydroxy loxapine. A slight retention time shift (isotopic effect) is possible.[3]	Complete co-elution is essential to compensate for matrix effects that can vary over the chromatographic peak.[2] The position of the hydroxyl group influences the polarity and, therefore, the chromatographic retention time of the isomers.
Cross-Isomer Quantification	May not be the ideal standard for quantifying 8-hydroxy loxapine due to potential differences in chromatographic retention and matrix effects between the two isomers.	May not be the ideal standard for quantifying 7-hydroxy loxapine for the same reasons.	Since 7- and 8-hydroxyloxapine are structural isomers with different retention times, using one deuterated isomer to quantify the other introduces a risk of inaccurate correction if their respective matrix effects differ.
Synthesis & Availability	Commercially available from various suppliers.[4][5]	Commercially available from various suppliers.[6]	Both compounds are accessible for research purposes.
Stability of Deuterium Label	The position of the deuterium atoms should be on a stable part of the molecule, not prone to back-exchange with hydrogen. The d8 designation suggests labeling on the piperazine (B1678402) ring, which is generally stable.	The d8 designation suggests labeling on the piperazine ring, which is generally stable.	Deuterium atoms on heteroatoms (like -OH or -NH) or activated carbons can be prone to exchange, leading to a loss of the isotopic label and inaccurate quantification.

Experimental Protocols

While a direct comparative study is unavailable, a representative experimental protocol for the simultaneous analysis of loxapine, 7-hydroxyloxapine, and 8-hydroxyloxapine in a biological matrix (e.g., plasma) using LC-MS/MS is outlined below. This protocol is a composite based on methodologies reported in the literature for the analysis of these compounds.

1. Sample Preparation: Solid-Phase Extraction (SPE)

• To 100 µL of plasma sample, add the selected internal standard (either 7-Hydroxy loxapine-d8 or 8-Hydroxy loxapine-d8, depending on the primary analyte and analytical goals).

• Add 200 µL of 0.1 M zinc sulfate (B86663) in 50% methanol (B129727) to precipitate proteins.

• Vortex and centrifuge the samples.

• Load the supernatant onto a pre-conditioned mixed-mode cation exchange SPE cartridge.

• Wash the cartridge with 1 mL of 0.1 M acetic acid followed by 1 mL of methanol.

• Elute the analytes with 1 mL of 5% ammonium (B1175870) hydroxide (B78521) in methanol.

• Evaporate the eluate to dryness under a stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase for LC-MS/MS analysis.

2. LC-MS/MS Analysis

• Liquid Chromatography (LC):

  • Column: A C18 reversed-phase column (e.g., 50 x 2.1 mm, 1.8 µm) is suitable for separating the isomers.

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: A linear gradient from 10% to 90% Mobile Phase B over 5 minutes.

  • Flow Rate: 0.4 mL/min.

  • Injection Volume: 5 µL.

• Mass Spectrometry (MS/MS):

  • Ionization: Electrospray ionization (ESI) in positive mode.

  • Detection: Multiple Reaction Monitoring (MRM).

  • MRM Transitions (Hypothetical):

    • 7-Hydroxy loxapine: m/z 344.1 → 271.1

    • 7-Hydroxy loxapine-d8: m/z 352.2 → 279.2

    • 8-Hydroxy loxapine: m/z 344.1 → 271.1

    • 8-Hydroxy loxapine-d8: m/z 352.2 → 279.2 (Note: Specific MRM transitions need to be optimized for the instrument used.)

Data Presentation

A hypothetical comparison of performance parameters is presented below. In a real-world scenario, these values would be determined during method validation.

Performance Parameter	Using 7-Hydroxy loxapine-d8 for 7-OH loxapine	Using 8-Hydroxy loxapine-d8 for 8-OH loxapine
Retention Time (min)	Analyte: 2.85, IS: 2.83	Analyte: 3.10, IS: 3.08
Accuracy (% Bias)	-5.2% to +4.5%	-6.1% to +5.3%
Precision (%CV)	≤ 8.7%	≤ 9.2%
Matrix Effect (%)	95 - 108	93 - 110
Recovery (%)	85 ± 5	83 ± 6

Mandatory Visualizations

Caption: Logical workflow for selecting an internal standard for isomeric analytes.

Caption: General experimental workflow for bioanalysis.

Conclusion

The choice between 7-Hydroxy loxapine-d8 and 8-Hydroxy loxapine-d8 as an internal standard should be dictated by the specific goals of the bioanalytical method.

• For the precise quantification of 7-hydroxy loxapine , the use of 7-Hydroxy loxapine-d8 is the most appropriate choice as it will most accurately mimic its behavior during analysis.

• Similarly, for the accurate measurement of 8-hydroxy loxapine , 8-Hydroxy loxapine-d8 is the preferred internal standard.

When both isomers are to be quantified simultaneously, the ideal scenario is to use both deuterated internal standards. If this is not feasible, a thorough validation must be conducted to ensure that the chosen single internal standard can adequately correct for any variations in the quantification of the other isomer. In some cases, using a deuterated version of the parent drug, loxapine, may be considered as a compromise, but this approach also requires rigorous validation to demonstrate its suitability for the hydroxylated metabolites. Ultimately, the selection must be justified by robust validation data demonstrating the accuracy and precision of the method for all analytes of interest.

References

• 1. resolvemass.ca [resolvemass.ca]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. benchchem.com [benchchem.com]
• 4. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 5. benchchem.com [benchchem.com]
• 6. academic.oup.com [academic.oup.com]

Navigating Bioanalysis: A Comparative Guide to Deuterated Internal Standards

For researchers, scientists, and drug development professionals engaged in the precise quantification of therapeutic agents, the choice of an appropriate internal standard is a critical decision that profoundly impacts data quality and regulatory acceptance. This guide provides an objective comparison of deuterated internal standards against other alternatives, supported by regulatory insights and experimental data. Detailed methodologies for key validation experiments are presented to ensure robust and reliable bioanalytical outcomes.

The Regulatory Landscape: A Clear Preference for Isotopic Labeling

Global regulatory bodies, including the United States Food and Drug Administration (FDA) and the European Medicines Agency (EMA), have largely harmonized their bioanalytical method validation guidelines under the International Council for Harmonisation (ICH) M10 guideline. A central theme across these regulations is the strong recommendation for the use of stable isotope-labeled internal standards (SIL-ISs), with deuterated standards being a prime example. While not always mandatory, their use is highly encouraged to ensure the accuracy and reliability of bioanalytical data. Submissions to regulatory agencies that incorporate SIL-ISs are generally viewed more favorably.[1][2]

The primary function of an internal standard is to mimic the analyte's behavior throughout the analytical process, thereby correcting for variations in sample preparation, chromatography, and mass spectrometric detection.[2][3] Deuterated internal standards are considered the "gold standard" because their physicochemical properties are nearly identical to the analyte of interest.[3][4]

Performance Comparison: Deuterated vs. Structural Analog Internal Standards

The superiority of deuterated internal standards is most evident in their ability to minimize the impact of matrix effects and improve data quality.[5] Matrix effects, the suppression or enhancement of the analyte's ionization by co-eluting components from the biological matrix, are a significant source of variability and inaccuracy in LC-MS/MS assays.[2][6] Because a deuterated standard ideally co-elutes with the analyte, it experiences the same matrix effects, leading to more accurate and precise quantification.[2][4]

While structural analog internal standards—molecules with similar but not identical structures to the analyte—are a viable alternative, they often exhibit different chromatographic retention times, extraction recoveries, and ionization responses.[2][5] These differences can lead to inadequate compensation for matrix effects and, consequently, less reliable data.[6]

The following table summarizes the key performance differences between deuterated and structural analog internal standards based on established analytical validation parameters.

Performance Parameter	Deuterated Internal Standard (SIL-IS)	Structural Analog Internal Standard	Key Considerations
Matrix Effect Compensation	Excellent: Co-elution ensures similar ionization suppression/enhancement.	Variable: Differences in retention time and physicochemical properties can lead to differential matrix effects.	The closer the co-elution, the better the compensation for matrix effects.[2]
Extraction Recovery	Highly Similar to Analyte: Near-identical physicochemical properties ensure it closely tracks the analyte during extraction.	Can Differ Significantly: Structural differences may lead to variations in extraction efficiency.	Consistent and reproducible recovery is crucial for accurate quantification.[7]
Accuracy and Precision	Generally Higher: Better correction for variability leads to improved accuracy and precision.	Can be Lower: Inadequate correction for variability may introduce bias and increase imprecision.[6]	Regulatory guidelines have strict acceptance criteria for accuracy and precision.
Cost and Availability	Higher Cost: May require custom synthesis.	Generally Lower Cost: More readily available.	The initial investment in a SIL-IS can be offset by reduced method development time and fewer failed runs.[6]

Quantitative Comparison of Assay Performance

The impact of choosing a deuterated internal standard is evident in the improved performance of bioanalytical assays. The following table presents a statistical comparison from a study on the anticancer agent Kahalalide F, highlighting the enhanced precision and accuracy achieved with a SIL-IS compared to a structural analog.

Parameter	Structural Analog Internal Standard	Deuterated (SIL) Internal Standard
Mean Bias (%)	96.8	100.3
Standard Deviation of Bias	8.6	7.6
Significance of Variance (Levene's Test)	-	p = 0.02 (Significantly Lower)
Significance of Bias (t-test)	p < 0.0005 (Significantly Different from 100%)	p = 0.5 (Not Significantly Different from 100%)
(Data adapted from a study on Kahalalide F)[8]

Experimental Protocols for Method Validation

Robust validation of a bioanalytical method using a deuterated internal standard is a regulatory requirement. The following protocols outline key experiments.

Assessment of Matrix Effects

Objective: To evaluate the ability of the deuterated internal standard to compensate for matrix effects from different biological sources.

Methodology:

• Sample Preparation:

  • Set 1 (Neat Solution): Prepare a solution of the analyte and deuterated internal standard in the reconstitution solvent at low and high concentrations.

  • Set 2 (Post-extraction Spike): Extract blank biological matrix from at least six different sources. Spike the analyte and internal standard into the extracted matrix at the same low and high concentrations as Set 1.

• Analysis: Analyze both sets of samples using the LC-MS/MS method.

• Calculation:

  • Calculate the matrix factor (MF) by comparing the peak area of the analyte in the post-extraction spiked samples (Set 2) to the peak area in the neat solution (Set 1).

  • Calculate the internal standard-normalized MF.

• Acceptance Criteria: The coefficient of variation (CV) of the internal standard-normalized matrix factor across the different lots of the matrix should not be greater than 15%.

Evaluation of Extraction Recovery

Objective: To determine the extraction efficiency of the analyte and the deuterated internal standard from the biological matrix.

Methodology:

• Sample Preparation:

  • Set 1 (Extracted Samples): Spike the analyte and internal standard into the biological matrix at low, medium, and high concentrations and perform the full extraction procedure.

  • Set 2 (Post-Extraction Spiked Samples): Extract blank matrix and then spike the analyte and internal standard into the final extract at the same concentrations as Set 1.

• Analysis: Analyze both sets of samples.

• Calculation: Calculate the recovery by comparing the peak area of the analyte in Set 1 to that in Set 2.

• Acceptance Criteria: While there are no strict regulatory acceptance criteria for recovery, it should be consistent and reproducible. The CV of the recovery across the quality control (QC) levels should ideally be ≤15%.[7]

Stability Assessment

Objective: To evaluate the stability of the analyte and deuterated internal standard in the biological matrix under various conditions.

Methodology:

• Freeze-Thaw Stability: Analyze QC samples after subjecting them to multiple freeze-thaw cycles.

• Short-Term (Bench-Top) Stability: Analyze QC samples after leaving them at room temperature for a specified period.

• Long-Term Stability: Analyze QC samples after storing them at the intended storage temperature for an extended period.

• Stock Solution Stability: Evaluate the stability of the analyte and internal standard stock solutions at their storage temperature.

• Acceptance Criteria: The mean concentration of the stability samples should be within ±15% of the nominal concentration.

Visualizing the Bioanalytical Workflow and Decision-Making

To provide a clearer understanding of the processes involved, the following diagrams illustrate a typical bioanalytical workflow and the logical relationships in selecting an internal standard.

Caption: A typical experimental workflow for quantitative bioanalysis using a deuterated internal standard.

Caption: Decision pathway for internal standard selection in bioanalytical methods.

References

• 1. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 2. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. The Value of Deuterated Internal Standards - KCAS Bio [kcasbio.com]
• 7. fda.gov [fda.gov]
• 8. scispace.com [scispace.com]

Safety & Regulatory Compliance

Safe Disposal of 7-Hydroxy loxapine-d8: A Procedural Guide

For Immediate Use by Laboratory Professionals

This document provides essential safety and logistical information for the proper disposal of 7-Hydroxy loxapine-d8, a deuterated metabolite of the antipsychotic drug loxapine. Given the pharmacological activity of the parent compound, and in the absence of specific data for the deuterated metabolite, a cautious approach to disposal is mandatory to ensure the safety of personnel and the environment.

I. Hazard Assessment and Safety Precautions

Personal Protective Equipment (PPE) Required:

PPE Item	Specification
Gloves	Nitrile or other chemically resistant gloves.
Eye Protection	Safety glasses with side shields or goggles.
Lab Coat	Standard laboratory coat.

II. Disposal Procedures for 7-Hydroxy loxapine-d8

The following step-by-step procedure outlines the approved method for the disposal of 7-Hydroxy loxapine-d8 in a laboratory setting.

Step 1: Waste Segregation

• Properly segregate waste containing 7-Hydroxy loxapine-d8 from other laboratory waste streams.

• This includes pure compound, contaminated labware (e.g., vials, pipette tips, gloves), and solutions.

Step 2: Waste Collection

• Solid Waste:

  • Collect all solid waste contaminated with 7-Hydroxy loxapine-d8 in a designated, leak-proof, and clearly labeled hazardous waste container.

  • The container should be made of a material compatible with the chemical.

• Liquid Waste:

  • Collect all liquid waste containing 7-Hydroxy loxapine-d8 in a designated, sealed, and clearly labeled hazardous waste container.

  • Avoid mixing with other incompatible chemical waste.

Step 3: Labeling

• Clearly label the hazardous waste container with the following information:

  • "Hazardous Waste"

  • "7-Hydroxy loxapine-d8"

  • List of all constituents and their approximate concentrations.

  • Accumulation start date.

  • Appropriate hazard pictograms (e.g., skull and crossbones for toxicity).

Step 4: Storage

• Store the sealed and labeled hazardous waste container in a designated satellite accumulation area.

• This area should be secure, well-ventilated, and away from general laboratory traffic.

Step 5: Final Disposal

• Arrange for the pickup and disposal of the hazardous waste through your institution's Environmental Health and Safety (EHS) office.

• Do not attempt to dispose of 7-Hydroxy loxapine-d8 down the drain or in the regular trash.

III. Spill and Decontamination Procedures

In the event of a spill, follow these procedures:

• Evacuate: If the spill is large or in a poorly ventilated area, evacuate the immediate vicinity.

• Secure the Area: Prevent others from entering the spill area.

• Don PPE: Wear appropriate PPE as listed in Section I.

• Containment:

  • For solid spills, carefully sweep or scoop the material into a hazardous waste container. Avoid creating dust.

  • For liquid spills, absorb the material with an inert absorbent (e.g., vermiculite, sand) and place it in a hazardous waste container.

• Decontamination:

  • Decontaminate the spill area with a suitable laboratory detergent and water.

  • Collect all decontamination materials as hazardous waste.

IV. Experimental Workflow for Disposal

The following diagram illustrates the logical workflow for the proper disposal of 7-Hydroxy loxapine-d8.

Caption: Disposal Workflow for 7-Hydroxy loxapine-d8.

This guide is intended to provide a clear and actionable procedure for the safe disposal of 7-Hydroxy loxapine-d8. Always consult your institution's specific waste disposal guidelines and contact your EHS office with any questions.

Personal protective equipment for handling 7-Hydroxy loxapine-d8

Disclaimer: A specific Safety Data Sheet (SDS) for 7-Hydroxy loxapine-d8 is not publicly available. This guide is based on best practices for handling potent, psychoactive, and deuterated pharmaceutical compounds. A thorough risk assessment must be conducted by researchers for their specific laboratory conditions and handling procedures.

This document provides essential safety and logistical information for researchers, scientists, and drug development professionals handling 7-Hydroxy loxapine-d8. The following procedural guidance is intended to minimize exposure risk and ensure safe operational and disposal practices.

Personal Protective Equipment (PPE)

The selection of appropriate PPE is crucial to minimize exposure to potent compounds. The required level of PPE depends on the specific laboratory activity and the physical form of the compound.

Activity	Recommended PPE	Rationale
Weighing and Dispensing (as powder)	- Full-face powered air-purifying respirator (PAPR) or a properly fitted N95 respirator with a face shield- Disposable solid-front lab coat with tight-fitting cuffs- Double-gloving with powder-free nitrile gloves- Disposable sleeves	High risk of aerosolization and inhalation of potent powders. Full respiratory and skin protection is essential. Double-gloving provides an additional barrier against contamination.[1][2][3]
Solution Preparation	- Chemical fume hood or other certified ventilated enclosure- Lab coat- Chemical splash goggles or safety glasses with side shields- Single pair of chemical-resistant nitrile gloves	Reduced risk of aerosolization compared to handling powders, but potential for splashes and spills necessitates containment and eye protection.
General Laboratory Handling	- Lab coat- Safety glasses- Single pair of nitrile gloves	Standard PPE for handling low-volume solutions of hazardous compounds.

Operational Plan

A systematic approach to handling 7-Hydroxy loxapine-d8 is critical for safety and experimental integrity. The following workflow outlines the key steps from preparation to post-experimental procedures.

Caption: Workflow for the safe handling of 7-Hydroxy loxapine-d8.

Experimental Protocols

Storage of 7-Hydroxy loxapine-d8: Store in a tightly sealed, light-resistant container, preferably in a refrigerator at 2-8°C. To prevent degradation and hydrogen-deuterium exchange, consider storage under an inert atmosphere (e.g., argon or nitrogen).

Preparation of Stock Solutions:

• Allow the container of 7-Hydroxy loxapine-d8 to equilibrate to room temperature before opening to prevent condensation.

• Perform all weighing and initial dilutions within a certified chemical fume hood or a ventilated balance enclosure.

• Use aprotic solvents where experimentally feasible to minimize the risk of deuterium (B1214612) exchange.

• Cap vials tightly and use parafilm to further seal them for storage.

Disposal Plan

Proper disposal of waste contaminated with 7-Hydroxy loxapine-d8 is essential to prevent environmental contamination and accidental exposure. All waste should be treated as hazardous.

Waste Type	Disposal Procedure	Rationale
Contaminated PPE (gloves, lab coat, sleeves)	- Doff PPE carefully to avoid self-contamination.- Place in a sealed, clearly labeled hazardous waste bag or container.	Assume all disposable items that have come into contact with the compound are contaminated.[1]
Aqueous Waste	- Collect in a sealed, labeled, and compatible container.- Do not mix with other waste streams unless compatibility is confirmed.	The container should be clearly labeled with the chemical name and concentration to ensure proper disposal by a certified hazardous waste vendor.
Contaminated Labware (vials, pipette tips, etc.)	- Collect in a designated, puncture-resistant, and sealed container.- Label as "Hazardous Waste" with the name of the compound.	Minimizes handling of contaminated items and prevents sharps injuries. Do not overfill waste containers.[1]
Grossly Contaminated Materials (e.g., from a spill)	- Collect all absorbent materials and contaminated items in a sealed, heavy-duty plastic bag or container.- Label clearly as hazardous waste containing 7-Hydroxy loxapine-d8.	Ensures safe containment and proper handling by waste management personnel.

Spill Response

In the event of a spill, the following steps should be taken:

• Evacuate and Alert: Immediately alert others in the laboratory and evacuate the immediate area. Close the laboratory door to prevent the spread of dust or vapors.

• Assess the Spill: Determine if the spill is minor and can be cleaned up by laboratory personnel or if it is a major spill requiring emergency response.

• Don Appropriate PPE: Before attempting to clean a minor spill, don the appropriate PPE, including a respirator, double gloves, a lab coat, and eye protection.

• Contain and Clean:

  • For powder spills , gently cover with a damp paper towel to avoid making the powder airborne.

  • For liquid spills , use an appropriate absorbent material to contain the spill.

  • Work from the outside of the spill inwards.

• Decontaminate: Clean the spill area with a suitable laboratory detergent and then wipe with 70% ethanol (B145695).

• Dispose of Waste: All cleanup materials should be placed in a sealed bag and disposed of as hazardous waste.

• Report: Document the spill and the cleanup procedure according to your institution's policies.

Decontamination of Laboratory Equipment

All equipment that has come into contact with 7-Hydroxy loxapine-d8 must be decontaminated before reuse or disposal.

• Initial Rinse: If appropriate for the equipment, rinse with the solvent used in the experiment to remove the bulk of the compound. Collect this rinsate as hazardous waste.

• Soapy Water Wash: Wash the equipment thoroughly with a laboratory-grade detergent and warm water.

• Solvent Rinse: Rinse with a clean solvent (e.g., ethanol or acetone) to remove any remaining organic residues.

• Final Rinse: Rinse with deionized water.

• Drying: Allow the equipment to air dry completely or dry in an oven if appropriate.

• Verification: For critical applications, a surface wipe test may be necessary to verify the absence of residual compound.

References

• 1. benchchem.com [benchchem.com]
• 2. pharmoutsourcing.com [pharmoutsourcing.com]
• 3. westlab.com [westlab.com]